Indium triiodide

• CAS: 13510-35-5

Core Science & Biosynthesis

Indium Triiodide: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium triiodide (InI₃) is an inorganic compound of significant interest in various fields of research and development, including materials science, electronics, and organic synthesis.[1] Its utility as a precursor in the synthesis of indium-based semiconductors and thin-film materials for electronic devices is a key area of its application.[1][2] This technical guide provides an in-depth overview of the chemical formula, structure, properties, synthesis, and characterization of indium triiodide, with a focus on providing detailed experimental protocols for its preparation and analysis.

Chemical Formula and Physical Properties

Indium triiodide is represented by the chemical formula InI₃.[3] It is a yellow crystalline solid at room temperature and is known to be hygroscopic.[3][4] Key physical and chemical properties of indium triiodide are summarized in the table below.

Property	Value	References
Chemical Formula	InI₃	[3]
Molecular Weight	495.53 g/mol	[3]
Appearance	Yellow crystalline solid	[3]
Melting Point	210 °C	[3]
Density	4.72 g/cm³	[5]
Solubility	Soluble in water	[3]

Molecular and Crystal Structure

In the solid state, indium triiodide exists as a dimer with the molecular formula In₂I₆.[5][6] The structure consists of two indium atoms bridged by two iodine atoms, with each indium atom also bonded to two terminal iodine atoms. This dimeric structure is a key feature of its chemistry.[6]

// Define nodes In1 [label="In", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="0,0!"]; In2 [label="In", fillcolor="#4285F4", fontcolor="#FFFFFF", pos="2,0!"]; I1_bridge [label="I", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="1,1!"]; I2_bridge [label="I", fillcolor="#EA4335", fontcolor="#FFFFFF", pos="1,-1!"]; I3_terminal [label="I", fillcolor="#FBBC05", fontcolor="#202124", pos="-1,1!"]; I4_terminal [label="I", fillcolor="#FBBC05", fontcolor="#202124", pos="-1,-1!"]; I5_terminal [label="I", fillcolor="#FBBC05", fontcolor="#202124", pos="3,1!"]; I6_terminal [label="I", fillcolor="#FBBC05", fontcolor="#202124", pos="3,-1!"];

// Define edges In1 -> I1_bridge; In1 -> I2_bridge; In1 -> I3_terminal; In1 -> I4_terminal; In2 -> I1_bridge; In2 -> I2_bridge; In2 -> I5_terminal; In2 -> I6_terminal; } /**

• Caption: Dimeric structure of Indium Triiodide (In₂I₆). */

Indium triiodide is known to exist in at least two crystalline polymorphs: a monoclinic form at ambient pressure and a rhombohedral form at high pressure.[4][6]

Monoclinic Polymorph (Ambient Pressure)

The crystal structure of the monoclinic phase of InI₃ was determined by single-crystal X-ray diffraction.[6] The crystallographic data are summarized in the table below.

Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)	Z	Reference
Monoclinic	P2₁/c	9.837	6.102	12.195	107.69	2	[5]

Rhombohedral Polymorph (High Pressure)

A high-pressure polymorph of InI₃ with a rhombohedral crystal structure has been synthesized.[4] Its crystallographic data are as follows:

Crystal System	Space Group	a (Å)	c (Å)	Z	Reference
Rhombohedral	R-3	7.217	20.476	6	[4]

Experimental Protocols

Synthesis of Monoclinic Indium Triiodide

A detailed experimental protocol for the synthesis of the monoclinic phase of indium triiodide is provided below, based on the method described by Forrester, Zalkin, and Templeton (1964).[6]

Materials:

• Indium metal (high purity)

• Iodine (reagent grade)

• Pyrex tube

• Heating mantle

Procedure:

• Place indium metal in one end of a bent Pyrex tube and iodine in the other end.

• Evacuate the tube and seal it.

• Heat the end of the tube containing the indium metal to 250 °C using a heating mantle.

• Allow the iodine to remain at room temperature. The iodine will vaporize and react with the heated indium.

• The indium triiodide product will condense in a cooler zone of the tube as a ring of yellow crystals.

• In a drybox, transfer small quantities of the crystalline product to silica glass capillary tubes (e.g., 0.6 mm in diameter with 0.015 mm wall thickness) and seal them for analysis.

• Caption: Workflow for the synthesis of monoclinic InI₃. */

Synthesis of Rhombohedral Indium Triiodide (High-Pressure)

The synthesis of the high-pressure rhombohedral phase of indium triiodide is a more specialized procedure.[4]

Materials:

• Monoclinic InI₃ powder (starting material)

• Boron nitride crucible

• High-pressure synthesis apparatus (e.g., multi-anvil press)

Procedure:

• Grind the monoclinic InI₃ starting material into a fine powder.

• Load the powder into a boron nitride crucible.

• Place the crucible into the high-pressure apparatus.

• Pressurize the sample to the desired pressure (e.g., several GPa).

• Heat the sample to the target temperature (e.g., several hundred degrees Celsius).

• Maintain the pressure and temperature for a specific duration to allow for the phase transformation.

• Cool the system to room temperature before decompressing.

• The resulting product will be reddish in color. Small single crystals can be selected for single-crystal X-ray diffraction, and the bulk powder can be used for powder X-ray diffraction.

Crystal Structure Determination by X-ray Diffraction

Single-Crystal X-ray Diffraction (for Rhombohedral Phase): [4]

• Select a suitable single crystal (e.g., dimensions of 0.216 × 0.105 × 0.084 mm³).

• Mount the crystal on a nylon loop with paratone oil.

• Use a single-crystal X-ray diffractometer (e.g., XtalLAB Synergy, Dualflex, Hypix) equipped with a low-temperature device, operating at 300 K.

• Collect diffraction data using ω scans with Mo Kα radiation (λ = 0.71073 Å) from a micro-focus sealed X-ray tube (50 kV, 1 mA).

• Determine the data collection strategy using software such as CrysAlisPro.

• Retrieve and refine cell parameters from the collected reflections.

• Perform data reduction, including corrections for Lorentz polarization and absorption (e.g., numerical absorption correction based on Gaussian integration).

• Solve and refine the crystal structure using appropriate crystallographic software.

Powder X-ray Diffraction (for Rhombohedral Phase): [4]

• Due to the air and moisture sensitivity of InI₃, perform powder X-ray diffraction measurements inside a nitrogen-filled glove box.

• Use a diffractometer such as a Rigaku Miniflex II with Cu Kα radiation (λ = 1.5406 Å).

• Collect the diffraction pattern over a suitable 2θ range.

• Perform Rietveld refinement on the powder diffraction data to determine the crystal structure and lattice parameters.

• Caption: General workflow for the characterization of InI₃. */

Diffuse Reflectance Spectroscopy

The band gap of indium triiodide polymorphs can be estimated from diffuse reflectance measurements.[4]

Procedure:

• Acquire the diffuse reflectance spectrum of the powdered InI₃ sample using a spectrophotometer equipped with an integrating sphere.

• Convert the reflectance data to absorbance using the Kubelka-Munk function.

• Plot the transformed data (e.g., (F(R)hν)¹ᐟ² for an indirect band gap) versus photon energy (hν).

• Extrapolate the linear portion of the plot to the energy axis to determine the band gap energy.

The estimated band gaps for the monoclinic (AP-InI₃) and rhombohedral (HP-InI₃) phases are 2.71 eV and 2.01 eV, respectively, for indirect transitions.[4]

Applications in Research and Development

Indium triiodide serves as a versatile compound in various research applications:

• Optoelectronic Devices: It is a crucial precursor in the fabrication of thin-film transistors and light-emitting diodes (LEDs).[1]

• Photovoltaic Cells: InI₃ plays a role in the development of solar cells by enhancing light absorption and conversion efficiency.[1]

• Chemical Synthesis: It acts as a catalyst in a variety of organic reactions.[1]

• Semiconductor Manufacturing: The compound is used in the production of indium-based semiconductors for high-speed electronic components.[1]

• Material Science: It is employed in the study and development of new materials and nanostructures.[1]

Conclusion

This technical guide has provided a comprehensive overview of indium triiodide, covering its fundamental chemical and structural properties, detailed experimental protocols for its synthesis and characterization, and its key applications. The information presented herein is intended to be a valuable resource for researchers, scientists, and professionals in drug development and materials science who are working with or interested in this important inorganic compound.

References

• 1. chemimpex.com [chemimpex.com]
• 2. CAS 13510-35-5: indium triiodide | CymitQuimica [cymitquimica.com]
• 3. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 4. arxiv.org [arxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. datapdf.com [datapdf.com]

An In-depth Technical Guide to the Synthesis and Properties of Indium Triiodide

For Researchers, Scientists, and Drug Development Professionals

Indium triiodide (InI₃), a compound of significant interest in materials science and electronics, serves as a critical precursor in the synthesis of various indium-based materials. This guide provides a comprehensive overview of its synthesis, properties, and handling, with detailed experimental protocols and data presented for easy reference.

Physicochemical Properties

Indium triiodide is a crystalline solid, with its appearance ranging from yellow to dark purple or black. It is a hygroscopic material, meaning it readily absorbs moisture from the air.[1] Key physical and chemical properties are summarized in the table below.

Property	Value
Chemical Formula	InI₃
CAS Number	13510-35-5
Molecular Weight	495.53 g/mol
Appearance	Yellow to dark purple/black crystalline solid
Melting Point	210 °C
Boiling Point	500 °C
Density	4.69 g/cm³
Solubility	Soluble in water, acids, chloroform, and benzene.[2] Highly soluble in organic solvents.[3]
Crystal Structure	Monoclinic at ambient pressure. A rhombohedral polymorph can be synthesized under high pressure.[4]

Crystallographic Data

Indium triiodide primarily exists in a monoclinic crystal structure at ambient pressure. A high-pressure rhombohedral phase has also been synthesized and characterized. Detailed crystallographic data for both polymorphs are presented below.

Table 2.1: Crystallographic Data for Monoclinic Indium Triiodide (Ambient Pressure)

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a	9.837 Å
b	6.102 Å
c	12.195 Å
β	107.69°
Cell Volume	697.4 ų

Table 2.2: Crystallographic Data for Rhombohedral Indium Triiodide (High Pressure)

Parameter	Value
Crystal System	Rhombohedral
Space Group	R-3
a	7.217 Å
c	20.476 Å
Cell Volume	923.5 ų

Synthesis of Indium Triiodide

The most common method for synthesizing indium triiodide is the direct reaction of elemental indium with iodine.[3] Below are detailed protocols for two variations of this method.

Experimental Protocol: Direct Reaction in a Sealed Tube

This method involves the reaction of indium metal and iodine vapor in a sealed, evacuated quartz tube.

Materials:

• Indium metal (In), 99.99% purity

• Iodine (I₂), analytical grade

• Quartz tube

• Vacuum pump

• Tube furnace

Procedure:

• Place a stoichiometric amount of indium metal and iodine into a clean, dry quartz tube.

• Evacuate the tube to a pressure of approximately 10⁻³ torr and seal it.

• Place the sealed tube in a tube furnace.

• Slowly heat the furnace to 200 °C over 2 hours.

• Maintain the temperature at 200 °C for 24 hours to ensure the complete reaction.

• After the reaction is complete, cool the furnace to room temperature.

• The resulting indium triiodide can be purified by sublimation under vacuum.

Experimental Protocol: Microwave-Assisted Synthesis

This method utilizes microwave heating to accelerate the reaction between indium and iodine.

Materials:

• Indium metal (In), 99.99% purity, 1g

• Iodine (I₂), analytical grade, 3.316g

• Quartz glass flask with a condenser collection tube

• Vacuum pump

• Microwave oven

Procedure:

• Mix the indium metal and iodine in the quartz glass flask.

• Seal the flask and connect it to a vacuum pump. Evacuate to 80 kPa.

• Place the sealed flask in a microwave oven.

• Heat the mixture using the following temperature program:

  • Preheating: 20-90 °C for 2 minutes

  • Synthesis: 90-200 °C for 8 minutes

  • Sublimation purification: 200-250 °C for 10 minutes

• During the sublimation phase, the purified yellow InI₃ will condense in the collection tube.

Experimental Workflows

The general workflow for the synthesis and purification of indium triiodide can be visualized as follows:

General workflow for the synthesis and purification of Indium Triiodide.

Health and Safety Information

Indium triiodide is considered a hazardous substance and should be handled with appropriate safety precautions.[3]

• Hazards: Causes skin irritation and may cause an allergic skin reaction. It is suspected of damaging fertility or the unborn child.

• Handling: Use in a well-ventilated area, preferably in a fume hood. Wear protective gloves, clothing, and eye/face protection. Avoid breathing dust.

• First Aid:

  • Skin Contact: Wash with plenty of soap and water. If irritation or a rash occurs, seek medical attention.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

  • Inhalation: Move the person to fresh air.

  • Ingestion: Rinse mouth with water. Seek medical attention.

Applications

Indium triiodide is a key material in the electronics industry. Its primary applications include:

• Semiconductor Manufacturing: It is used as a precursor for the production of indium-based semiconductors.[5]

• Optoelectronic Devices: InI₃ is utilized in the fabrication of thin-film transistors and other optoelectronic components.[3]

• Chemical Synthesis: It serves as a catalyst in various organic reactions.[6]

Logical Relationships in Synthesis

The synthesis of indium triiodide is governed by the stoichiometry of the reactants and the reaction conditions. The direct combination of indium and iodine is a redox reaction where indium is oxidized and iodine is reduced.

Redox relationships in the synthesis of Indium Triiodide.

References

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. carlroth.com [carlroth.com]
• 5. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 6. openmopac.net [openmopac.net]

Unveiling the Crystalline Landscape of Indium Triiodide: A Technical Guide to its Polymorphs

For Immediate Release

This technical guide provides an in-depth exploration of the crystal structures of Indium triiodide (InI₃) polymorphs, targeting researchers, scientists, and professionals in the field of drug development. This document summarizes the crystallographic data, details the experimental protocols for synthesis and characterization, and visualizes the relationship between the known polymorphs.

Introduction to Indium Triiodide Polymorphism

Indium triiodide, a compound of indium and iodine, is known to exist in at least two distinct crystalline forms, or polymorphs: a monoclinic structure stable at ambient pressure and a rhombohedral structure that is stabilized under high pressure.[1][2][3][4][5] The structural differences between these polymorphs lead to variations in their physical properties, such as color and electronic band gap.[1][3][4][5] Understanding the crystal structure of these polymorphs is crucial for applications in materials science and could have implications in pharmaceutical research where polymorphism plays a critical role in drug stability and bioavailability.

Crystallographic Data of Indium Triiodide Polymorphs

The quantitative crystallographic data for the ambient-pressure (monoclinic) and high-pressure (rhombohedral) polymorphs of InI₃ are summarized in the table below for easy comparison.

Parameter	Monoclinic (Ambient Pressure) InI₃	Rhombohedral (High Pressure) InI₃
Crystal System	Monoclinic	Rhombohedral
Space Group	P2₁/c	R-3
Lattice Parameters	a = 9.837 Å	a = 7.217 Å
b = 6.102 Å	c = 20.476 Å
c = 12.195 Å
β = 107.69°
Unit Cell Volume	Not explicitly stated in search results	Not explicitly stated in search results
Structural Feature	Consists of dimeric In₂I₆ molecules[6]	Layered honeycomb structure of edge-sharing InI₆ octahedra[1][3][4]
Color	Pale yellow[6]	Orange-red[1][3][4][5]

Note: The monoclinic phase is also reported to have a red α-form, but its crystal structure has not been determined by X-ray crystallography.[6] The yellow form is designated as the β-form.[6]

Experimental Protocols

Synthesis of Indium Triiodide Polymorphs

3.1.1. Monoclinic (Ambient-Pressure) Polymorph

The monoclinic polymorph of InI₃ is commercially available.[2] Alternatively, it can be synthesized by the direct reaction of indium metal with iodine vapor.[6]

• Reaction: 2 In(s) + 3 I₂(g) → 2 InI₃(s)

• Procedure: This synthesis is typically carried out by heating indium metal in the presence of iodine vapor in a sealed, evacuated ampoule. The product is a pale yellow, hygroscopic solid.[6]

3.1.2. Rhombohedral (High-Pressure) Polymorph

The rhombohedral polymorph of InI₃ is synthesized from the monoclinic form under high-pressure and high-temperature conditions.[1][2][3]

• Starting Material: Monoclinic InI₃ powder.[2]

• Apparatus: A multi-anvil press is used to achieve the required high pressures.[2]

• Procedure:

  • The monoclinic InI₃ powder is loaded into a suitable container, such as a boron nitride crucible.

  • The sample is subjected to a pressure of several gigapascals (GPa).

  • While under pressure, the sample is heated to an elevated temperature for a specific duration to induce the phase transition.

  • The sample is then quenched to room temperature before the pressure is released.

  • The resulting product is the orange-red rhombohedral polymorph of InI₃.[1][3][4][5]

Characterization Methods

The crystal structures of InI₃ polymorphs are primarily determined using X-ray diffraction techniques.

3.2.1. Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is employed to determine the unit cell parameters and space group of a single crystal of the material.

• Procedure:

  • A suitable single crystal of the InI₃ polymorph is mounted on a goniometer.

  • The crystal is irradiated with a monochromatic X-ray beam.

  • The diffraction pattern is collected on a detector as the crystal is rotated.

  • The collected data is then processed to determine the crystal structure.

3.2.2. Powder X-ray Diffraction (PXRD)

PXRD is used to analyze the crystal structure of a polycrystalline powder sample. It is particularly useful for phase identification and for Rietveld refinement to obtain detailed structural information.

• Procedure:

  • A fine powder of the InI₃ polymorph is prepared.

  • The powder is placed in a sample holder.

  • The sample is illuminated with a monochromatic X-ray beam.

  • The intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

  • The resulting diffraction pattern is a fingerprint of the crystalline phases present in the sample.

3.2.3. Rietveld Refinement

Rietveld refinement is a powerful technique used to refine the crystal structure model by fitting a calculated diffraction pattern to the experimental PXRD data.

• Procedure:

  • An initial crystal structure model is proposed, including the space group, lattice parameters, and atomic positions.

  • A theoretical powder diffraction pattern is calculated based on this model.

  • The calculated pattern is compared to the experimental PXRD pattern.

  • The structural parameters of the model are adjusted in an iterative process to minimize the difference between the calculated and experimental patterns.

  • The final refined structure provides accurate information about bond lengths, bond angles, and other structural details.[1][3]

Visualization of Polymorphic Relationship

The relationship between the two characterized polymorphs of Indium triiodide is a pressure-induced phase transition. This can be represented by a simple logical diagram.

References

• 1. The pressure-stabilized polymorph of indium triiodide - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. rsc.org [rsc.org]
• 3. arxiv.org [arxiv.org]
• 4. [2311.04332] The Pressure-Stabilized Polymorph of Indium Triiodide [arxiv.org]
• 5. osti.gov [osti.gov]
• 6. Indium(III) iodide - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to Indium Triiodide (CAS Number: 13510-35-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indium triiodide (InI₃), identified by CAS number 13510-35-5, is a versatile indium halide with significant applications in chemical synthesis and materials science. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, and its emerging role as a Lewis acid catalyst in organic reactions. Furthermore, this document explores the current understanding of the biological activity and toxicological profile of indium compounds, offering critical insights for researchers in the field of drug development.

Chemical and Physical Properties

Indium triiodide is a yellow to reddish-brown crystalline solid that is highly hygroscopic.[1][2] It exists in at least two polymorphic forms: a monoclinic structure at ambient pressure and a rhombohedral layered structure under high pressure.[3] The ambient pressure form consists of dimeric In₂I₆ molecules.[4] Key physical and chemical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Indium Triiodide

Property	Value	References
CAS Number	13510-35-5	[5]
Molecular Formula	InI₃	[6]
Molecular Weight	495.53 g/mol	[6]
Appearance	Yellow to reddish-brown crystalline solid	[1]
Melting Point	210 °C	[7]
Boiling Point	500 °C	[7]
Density	4.69 g/cm³	[7]
Solubility	Soluble in water	[4]
Crystal Structure	Monoclinic (ambient pressure), Rhombohedral (high pressure)	[3]

Synthesis of Indium Triiodide

Direct Reaction of Elements

A common and straightforward method for the synthesis of indium triiodide involves the direct reaction of elemental indium with iodine.

Experimental Protocol:

• In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser and a magnetic stir bar, place finely divided indium metal.

• Under an inert atmosphere (e.g., argon or nitrogen), add a stoichiometric amount of iodine.

• Add a suitable solvent, such as n-hexane, that has been previously degassed.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by the disappearance of the purple color of iodine.

• After the reaction is complete (typically 1-3 hours), the solution is cooled to room temperature, and the resulting solid indium triiodide is isolated by filtration, washed with fresh solvent, and dried under vacuum.

High-Pressure Synthesis of Rhombohedral Polymorph

A layered rhombohedral polymorph of indium triiodide can be synthesized under high-pressure and high-temperature conditions.[3]

Experimental Protocol:

• Powdered monoclinic indium triiodide is loaded into a boron nitride crucible within an air-free atmosphere.[3]

• The crucible is placed in a pyrophyllite cube assembly and subjected to a pressure of 6 GPa using a cubic multi-anvil system.[3]

• The sample is then annealed at 500 °C for 3 hours.[3]

• After cooling to room temperature, the pressure is released, yielding the reddish, rhombohedral polymorph of indium triiodide.[3]

Spectroscopic Data

A summary of available spectroscopic data for indium triiodide is presented in Table 2.

Table 2: Spectroscopic Data for Indium Triiodide

Technique	Key Findings	References
Solid-State ¹¹⁵In NMR	The quadrupolar coupling constant (CQ) for an indium triiodide bis(tris(4-methoxyphenyl)phosphine oxide) complex was determined.	[8]
Raman Spectroscopy	Studies on aqueous solutions of indium(III) iodide reveal an equilibrium between different complex anionic species.
UV-Vis Spectroscopy	The band gaps for the monoclinic and rhombohedral polymorphs have been estimated from diffuse reflectance measurements.	[3]

Applications in Organic Synthesis

Indium triiodide is a mild and effective Lewis acid catalyst for a variety of organic transformations.[9] Its tolerance to water and air makes it an attractive alternative to more sensitive Lewis acids.

Catalysis of Cycloaddition Reactions

Indium triiodide has been shown to catalyze cascade cycloisomerization reactions of aryl 1,5-enynes to produce tricyclic frameworks.[10] This reaction proceeds under mild conditions with a catalytic amount of InI₃.[10]

Experimental Workflow for InI₃-Catalyzed Cycloisomerization:

Caption: Workflow for InI₃-catalyzed cycloisomerization.

The proposed mechanism involves the activation of the alkyne by the Lewis acidic indium center, initiating a cascade of cyclization events.

Proposed Catalytic Cycle:

Caption: Proposed catalytic cycle for cycloisomerization.

Synthesis of Heterocycles

Indium-mediated reactions are also utilized in the synthesis of various heterocyclic compounds.[11][12] The palladium-catalyzed coupling of triorganoindium reagents with organic electrophiles provides a versatile route to heterobiaryls.[11]

Biological Activity and Toxicological Profile

The biological activity of indium compounds is an area of active research, with a particular focus on their potential toxicity and therapeutic applications.

Cytotoxicity of Indium Compounds

Studies have shown that certain insoluble indium compounds, such as indium tin oxide (ITO) and indium phosphide (InP), can exhibit pulmonary toxicity upon inhalation.[13] Animal studies have indicated that these compounds can lead to lung damage, and in some cases, have shown carcinogenic potential.[13] The toxicity is often linked to the particle size and chemical form of the indium compound.[14] It is important to note that these studies have primarily focused on insoluble indium materials used in the electronics industry, and the specific toxicity of indium triiodide may differ due to its solubility in water.

Indium Complexes in Drug Development

Indium(III) complexes are being explored for various medical and biological applications.[15] Their versatility stems from the ability to emit Auger electrons, which can be utilized for the destruction of cancerous cells.[15] Several indium(III) complexes have demonstrated significant antifungal and anticancer activities. For instance, indium(III)-terpyridine complexes have shown fungicidal effects against Candida albicans and antiproliferative activity against human breast cancer cells.[1] Furthermore, indium(III) complexes with lapachol have exhibited cytotoxic effects against breast tumor cells, with some evidence suggesting interaction with DNA.[2]

The development of indium-based radiopharmaceuticals, particularly those utilizing Indium-111, is a well-established field for diagnostic imaging in oncology.[16][17]

Logical Relationship of Indium Compound Toxicity:

Caption: Toxicity pathway for insoluble indium compounds.

While research into the biological effects of indium compounds is ongoing, the data suggests that the specific ligand environment and solubility play crucial roles in determining their biological activity and toxicity. The potential for indium(III) complexes as therapeutic agents warrants further investigation, particularly concerning their mechanisms of action and selectivity for cancer cells.

Conclusion

Indium triiodide is a valuable reagent with established applications in synthesis and materials science and emerging potential in catalysis. While the toxicological profiles of some industrial indium compounds are well-documented, the specific biological activities of indium triiodide remain an area ripe for exploration. For drug development professionals, the demonstrated anticancer and antifungal properties of other indium(III) complexes suggest that indium triiodide could serve as a precursor for novel therapeutic agents. Future research should focus on elucidating the detailed mechanisms of its catalytic activity, expanding its applications in organic synthesis, and thoroughly investigating its biological properties to unlock its full potential in medicinal chemistry.

References

• 1. Indium(iii)–terpyridine complexes: synthesis, structures and remarkable antifungal and anticancer activities - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Indium(III) complexes with lapachol: cytotoxic effects against human breast tumor cells and interactions with DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arxiv.org [arxiv.org]
• 4. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 5. WebElements Periodic Table » Indium » indium triiodide [webelements.com]
• 6. Indium(iii)iodide | I3In | CID 11179456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemimpex.com [chemimpex.com]
• 8. Solid-state 115In NMR study of indium coordination complexes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Indium-mediated synthesis of heterobiaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Iodine-mediated synthesis of heterocycles via electrophilic cyclization of alkynes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. d-nb.info [d-nb.info]
• 16. Successful imaging of human cancer with indium-111-labeled phospholipid vesicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. An indium-111-labelled membrane-targeted peptide for cell tracking with radionuclide imaging - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00164K [pubs.rsc.org]

Indium Triiodide: A Comprehensive Technical Guide on its Discovery, History, and Properties

Introduction

Indium triiodide (InI₃) is an inorganic compound that has garnered significant interest within the research and development sectors of materials science and organic synthesis. This technical guide provides a detailed overview of the discovery of its constituent element, indium, the historical and contemporary synthesis of indium triiodide, its key physicochemical properties, and its applications, particularly as a Lewis acid catalyst. This document is intended for researchers, scientists, and professionals in drug development and related fields.

Discovery and History

The story of indium triiodide begins with the discovery of its metallic element, indium. In 1863, at the Freiberg School of Mines in Germany, physicists Ferdinand Reich and Hieronymus Theodor Richter were examining zinc blende ores for the presence of thallium using a spectroscope.[1][2][3] During their analysis, they observed a brilliant indigo-blue spectral line that did not correspond to any known element.[1][3] This unique spectral signature led them to conclude they had discovered a new element.[1] They named it "indium," derived from the Latin word indicum, meaning violet or indigo, in honor of its characteristic spectral line.[4][5]

Physicochemical Properties of Indium Triiodide

Indium triiodide is a crystalline solid that exists in different polymorphic forms, most notably a yellow (β-form) and a red (α-form).[6] The yellow form is more common at room temperature and possesses a monoclinic crystal structure, existing as dimeric molecules of In₂I₆.[6] The red form is believed to have a structure where indium is six-coordinate.[6] The compound is known to be hygroscopic.[6]

Quantitative Data

The following tables summarize the key quantitative properties of indium triiodide based on available literature. Discrepancies in reported values, such as for the melting point, are noted and reflect variations in experimental conditions and sample purity across different studies.

Table 1: General and Physical Properties of Indium Triiodide

Property	Value	References
Chemical Formula	InI₃	[6]
Molar Mass	495.53 g/mol	[6]
Appearance	Yellow to yellow-brown crystalline solid	[8][9]
Melting Point	210 °C	[6][8]
Density	4.69 g/cm³	[6][8]
Crystal Structure (β-form)	Monoclinic, P2₁/c	[6]

Table 2: Crystallographic Data for β-Indium Triiodide

Parameter	Value	Reference
Space Group	P2₁/c	[6]
a	9.837 Å	[6]
b	6.102 Å	[6]
c	12.195 Å	[6]
β	107.69°	[6]

Table 3: Solubility of Indium Triiodide

Solvent	Solubility	Reference
Water	Highly soluble	[6]
Chloroform	Soluble	[1]
Benzene	Soluble	[1]

Experimental Protocols for Synthesis

Several methods have been established for the synthesis of indium triiodide. The choice of method often depends on the desired purity and scale of the product.

Direct Reaction of Elements (Vapor Phase)

This method involves the direct combination of indium metal and iodine vapor at elevated temperatures.

Protocol:

• Place a known quantity of high-purity indium metal in a quartz reaction tube.

• Place a stoichiometric amount of iodine in a separate container within the reaction tube, positioned at a cooler section.

• Evacuate the reaction tube and seal it.

• Heat the end of the tube containing the indium metal to a temperature sufficient to melt the indium (above 157 °C).

• Gently heat the iodine to induce sublimation, allowing the iodine vapor to pass over the molten indium.

• The reaction 2 In + 3 I₂ → 2 InI₃ occurs, and the indium triiodide product typically deposits in a cooler part of the tube.[6]

• After the reaction is complete, cool the tube to room temperature and carefully collect the crystalline product.

Synthesis in Solution

Indium triiodide can also be prepared by reacting indium metal with a solution of iodine in a suitable organic solvent.

Protocol:

• Suspend a thin foil or powder of indium metal in degassed n-hexane under an inert atmosphere (e.g., argon).

• Add a 1.5 molar equivalent of iodine to the suspension.

• Reflux the mixture for 1-3 hours.

• Cool the reaction mixture to room temperature, which will cause the indium triiodide to precipitate.

• Collect the precipitate by filtration, wash with fresh solvent, and dry under vacuum.[10]

Another solution-based method involves the dissolution of indium in hydroiodic acid followed by evaporation.

Protocol:

• Dissolve indium metal in concentrated hydroiodic acid (HI).

• Carefully evaporate the resulting solution to dryness.

• The solid residue is indium triiodide.[6]

Applications in Organic Synthesis: Lewis Acid Catalysis

Indium triiodide is a versatile Lewis acid catalyst in a variety of organic transformations.[11] Its utility stems from its ability to activate substrates towards nucleophilic attack. One notable application is in the synthesis of thioethers.

Catalytic Thioether Synthesis

Indium triiodide catalyzes the direct coupling of alkyl acetates with thiosilanes to produce thioethers. Mechanistic studies suggest that InI₃ can facilitate both Sₙ1 and Sₙ2 pathways depending on the substrate.

Below is a generalized workflow for this catalytic process.

Caption: Catalytic cycle for InI₃-mediated thioether synthesis.

The reaction is initiated by the coordination of the Lewis acidic indium triiodide to the oxygen atom of the alkyl acetate, activating it for nucleophilic attack by the thiosilane. This process demonstrates the utility of indium triiodide in facilitating carbon-sulfur bond formation under relatively mild conditions.

Structural Chemistry

The crystal structure of the common yellow β-form of indium triiodide is composed of dimeric In₂I₆ molecules. In this structure, each indium atom is tetrahedrally coordinated to four iodine atoms. Two of the iodine atoms act as bridging ligands between the two indium centers.

The structural arrangement of the In₂I₆ dimer is depicted below.

Caption: Dimeric structure of Indium Triiodide (In₂I₆).

Conclusion

Indium triiodide, a compound stemming from the serendipitous discovery of its parent element, has evolved from a laboratory curiosity to a valuable tool in modern chemistry. Its well-defined physicochemical properties and predictable reactivity as a Lewis acid have established its role in specialized applications, particularly in the synthesis of complex organic molecules. This guide has provided a comprehensive overview of its history, synthesis, and properties, offering a valuable resource for the scientific community.

References

• 1. Indium: Properties, Uses, and Significance in Chemistry [vedantu.com]
• 2. briandcolwell.com [briandcolwell.com]
• 3. 49. Indium: The Spectre Of Isaac – The Episodic Table of Elements [episodictable.com]
• 4. arxiv.org [arxiv.org]
• 5. ILC class details [iskoi.org]
• 6. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 7. Indium – Wikipedia [de.wikipedia.org]
• 8. chemimpex.com [chemimpex.com]
• 9. Cas 13510-35-5,INDIUM(III) IODIDE | lookchem [lookchem.com]
• 10. INDIUM(III) IODIDE synthesis - chemicalbook [chemicalbook.com]
• 11. Indium metal and its halides in organic synthesis - Publications of the IAS Fellows [repository.ias.ac.in]

Indium Triiodide: A Technical Overview of its Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of indium triiodide (InI₃), a compound of increasing interest in materials science and as a precursor in various synthetic applications. This document presents its key quantitative data, outlines a standard experimental protocol for density determination, and illustrates a common synthetic pathway.

Core Physicochemical Data

The fundamental properties of indium triiodide are summarized in the table below, providing a quick reference for researchers. These values represent the most consistently reported data in the peer-reviewed literature and chemical databases.

Property	Value	Notes
Molecular Formula	InI₃
Molecular Weight	495.53 g/mol	[1][2][3][4]
Density	4.69 g/cm³	[2][3][5]
4.66 g/cm³	at 25 °C[6]
4700 kg/m ³
Appearance	Yellow to dark yellow or magenta powder/lump	[2][3]
Melting Point	210 °C	[2][3][5]
CAS Number	13510-35-5	[1][2][3][6]

Experimental Protocol: Density Determination via Gas Pycnometry

The density of indium triiodide powder can be accurately determined using a gas pycnometer, which measures the volume of the solid material by detecting the pressure change of a displaced inert gas, typically helium. This method is non-destructive and highly precise for solid samples.

Objective: To determine the skeletal density of a given indium triiodide sample.

Materials:

• Indium triiodide powder (anhydrous, ≥99.99% purity)

• Gas pycnometer (e.g., a helium pycnometer)

• Analytical balance (readable to 0.0001 g)

• Sample cell of appropriate volume

• Spatula

• Inert gas (ultra-high purity helium)

Methodology:

• Calibration:

  • Calibrate the gas pycnometer according to the manufacturer's instructions using a certified calibration sphere of known volume.

  • Perform a series of calibration runs until the measured volume of the sphere is within the specified tolerance of its certified volume.

• Sample Preparation:

  • Ensure the indium triiodide sample is completely dry, as moisture can affect the accuracy of the measurement. This can be achieved by drying the sample in a vacuum oven at a suitable temperature below its melting point.

  • Weigh the empty, clean sample cell on the analytical balance and record the mass (m_cell).

  • Carefully add the indium triiodide powder to the sample cell. The cell should be filled to between one-third and two-thirds of its volume for optimal results.

  • Weigh the sample cell containing the indium triiodide powder and record the total mass (m_total).

  • Calculate the mass of the sample (m_sample) by subtracting the mass of the empty cell: m_sample = m_total - m_cell.

• Measurement:

  • Place the loaded sample cell into the analysis chamber of the gas pycnometer.

  • Seal the chamber and initiate the analysis sequence. The instrument will typically perform a series of purges with the analysis gas (helium) to remove any adsorbed atmospheric gases from the sample surface.

  • The instrument will then proceed with the volume measurement by pressurizing the reference chamber, expanding the gas into the sample chamber, and measuring the resulting equilibrium pressure.

  • The volume of the sample (V_sample) is calculated by the instrument's software based on the pressure changes and the known volumes of the reference and sample chambers.

  • It is recommended to perform multiple measurement cycles (e.g., 5-10) for the same sample to ensure the stability and reproducibility of the result.

• Data Analysis:

  • The density (ρ) of the indium triiodide is calculated using the formula: ρ = m_sample / V_sample

  • The final density is reported as the average of the values obtained from the repeated measurement cycles. The standard deviation should also be reported to indicate the precision of the measurement.

Synthetic Pathway of Indium Triiodide

The following diagram illustrates a common and direct method for the synthesis of indium triiodide, which involves the reaction of elemental indium with iodine.

Caption: A workflow diagram for the synthesis of indium triiodide.

References

• 1. Indium(iii)iodide | I3In | CID 11179456 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. heegermaterials.com [heegermaterials.com]
• 3. chemimpex.com [chemimpex.com]
• 4. indium(III) iodide [chemister.ru]
• 5. chembk.com [chembk.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]

An In-Depth Technical Guide to the Hygroscopic Nature of Anhydrous Indium Triiodide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous Indium triiodide (InI₃) is a pale yellow, crystalline solid with significant applications in various fields of chemical synthesis and materials science.[1] However, its utility is intrinsically linked to its pronounced hygroscopic nature. This technical guide provides a comprehensive overview of the hygroscopic properties of anhydrous InI₃, its reactivity with water, and the necessary handling and experimental protocols for its use in a research and development setting. While specific quantitative hygroscopicity data for InI₃ is not extensively available in public literature, this guide consolidates known qualitative information and presents generalized experimental methodologies for its characterization.

Physicochemical Properties of Anhydrous Indium Triiodide

A summary of the key physical and chemical properties of anhydrous Indium triiodide is presented in Table 1. Understanding these properties is crucial for its proper handling and application.

Property	Value	References
Chemical Formula	InI₃	[1]
Molar Mass	495.53 g/mol	[1]
Appearance	Pale yellow solid	[1]
Melting Point	210 °C	[1]
Solubility in Water	Highly soluble	[1]
Hygroscopicity	Very hygroscopic	[1]

Hygroscopic Nature and Reactivity with Water

Anhydrous Indium triiodide is characterized as a "very hygroscopic" substance, readily absorbing moisture from the atmosphere.[1] This moisture sensitivity necessitates careful handling in controlled environments to prevent its degradation.[2] Upon exposure to air, InI₃ is observed to change color to white within minutes, indicating a rapid reaction with atmospheric water vapor.

The interaction of anhydrous InI₃ with water is not a simple dissolution but involves a chemical reaction, specifically hydrolysis. While the detailed mechanism of the initial interaction with atmospheric moisture at ambient temperature is not well-documented in the literature, the ultimate products in aqueous solution are understood. The indium(III) ion (In³⁺) in water forms a hydrated complex, primarily the hexaaquaindium(III) ion, [In(H₂O)₆]³⁺. This hydrated species then undergoes hydrolysis to form various hydroxo complexes, such as [In(OH)]²⁺ and [In(OH)₂]⁺, leading to an acidic solution due to the release of protons (H⁺).[3][4]

In the presence of both water vapor and oxygen at elevated temperatures (245 °C), InI₃ reacts to form indium(III) oxide iodide.[1]

Proposed Hydrolysis Pathway

The following diagram illustrates the proposed pathway for the hydrolysis of anhydrous Indium triiodide upon exposure to atmospheric moisture and subsequent dissolution in water.

Proposed hydrolysis pathway of anhydrous InI₃.

Handling and Storage Protocols

Due to its hygroscopic and air-sensitive nature, stringent handling and storage procedures are mandatory to maintain the integrity of anhydrous Indium triiodide.[2]

• Handling Environment: All manipulations of anhydrous InI₃ should be performed in an inert atmosphere, such as within a nitrogen-filled glovebox.[2]

• Storage: The compound must be stored in a tightly sealed container, preferably under an inert gas like argon or nitrogen, in a cool, dry place away from light.[2] Commercial suppliers often provide InI₃ in ampoules sealed under argon.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times. If there is a risk of dust formation, respiratory protection is necessary.[2][5]

Experimental Protocols for Characterization of Hygroscopicity

While specific experimental data for InI₃ is scarce, the following are standard methods that can be employed to quantitatively assess its hygroscopic nature.

Gravimetric Sorption Analysis (GSA) / Dynamic Vapor Sorption (DVS)

This is the most common technique for obtaining a moisture sorption isotherm, which plots the equilibrium moisture content of a material as a function of relative humidity (RH) at a constant temperature.[6]

Methodology:

• A small, accurately weighed sample of anhydrous InI₃ is placed in the sample pan of a DVS instrument.

• The sample is typically dried under a stream of dry nitrogen gas at the start of the experiment to establish a baseline dry mass.

• The relative humidity of the nitrogen stream is then increased in a stepwise manner (e.g., from 0% to 90% RH in 10% increments).

• At each RH step, the sample mass is continuously monitored until it reaches a stable equilibrium, indicating that no more water is being absorbed.

• After reaching the maximum RH, the humidity is decreased in a similar stepwise fashion to obtain the desorption isotherm.

• The change in mass at each RH step is used to calculate the percentage of water uptake.

The resulting isotherm provides crucial information, including the critical relative humidity (the RH at which significant water uptake begins) and the presence of hysteresis (a difference between the sorption and desorption curves).

Workflow for Dynamic Vapor Sorption (DVS) analysis.

Thermogravimetric Analysis (TGA)

TGA can be used to study the thermal stability of both anhydrous and hydrated forms of InI₃ and to determine the amount of absorbed water.

Methodology:

• A sample of InI₃ that has been exposed to a humid environment for a controlled period is accurately weighed into a TGA crucible.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

• The mass of the sample is recorded as a function of temperature.

• Weight loss steps in the resulting TGA curve correspond to the loss of water molecules or other decomposition events. The temperature at which these losses occur provides information about the binding strength of the water.

Spectroscopic Methods (FTIR and Raman)

Vibrational spectroscopy can provide insights into the chemical changes occurring as InI₃ interacts with water.

Methodology (Attenuated Total Reflectance - ATR-FTIR):

• An initial FTIR spectrum of anhydrous InI₃ is recorded in a dry environment (e.g., a nitrogen-purged sample compartment).

• The sample is then exposed to ambient air or a controlled humidity environment for a defined period.

• Spectra are recorded at regular intervals to monitor the appearance and growth of new vibrational bands.

• The appearance of broad bands in the 3000-3600 cm⁻¹ region (O-H stretching) and around 1600-1650 cm⁻¹ (H-O-H bending) are indicative of the presence of water. Changes in the low-frequency region can indicate the formation of In-O bonds.

Methodology (Raman Spectroscopy):

• A Raman spectrum of anhydrous InI₃ is obtained using a non-destructive laser source.

• The sample is exposed to moisture, and spectra are collected over time.

• Changes in the vibrational modes of InI₃ and the appearance of new bands related to hydrated species or hydrolysis products can be observed. For instance, in aqueous solutions containing hydroiodic acid, the formation of the tetrahedral InI₄⁻ ion has been identified by its characteristic Raman bands.[7]

Conclusion

References

• 1. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 2. ltschem.com [ltschem.com]
• 3. Hydrolysis of metal ions. Pt. 4. Indium (III) (Journal Article) | ETDEWEB [osti.gov]
• 4. The hydrolysis of metal ions. Part 4. Indium(III) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. fishersci.com [fishersci.com]
• 6. Moisture sorption isotherm - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]

A Comprehensive Technical Guide to the Solubility of Indium Triiodide in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of indium triiodide (InI₃) in various organic solvents. This document is intended to be a valuable resource for professionals in research, chemical synthesis, and drug development who utilize indium compounds. The guide offers a summary of available solubility data, detailed experimental protocols for determining solubility, and a logical workflow for solvent selection.

Introduction to Indium Triiodide

Indium triiodide is an inorganic compound composed of indium and iodine, with the chemical formula InI₃. It typically appears as a yellow crystalline solid and is known for its hygroscopic nature.[1] InI₃ is a versatile precursor in the synthesis of various indium-containing materials, including semiconductors and quantum dots, and it also finds application as a Lewis acid catalyst in organic synthesis.[2] An understanding of its solubility in organic solvents is critical for its effective use in these applications, enabling proper solvent selection for reactions, purification, and deposition processes.

Solubility of Indium Triiodide: A Quantitative Overview

Quantitative solubility data for indium triiodide in a wide range of organic solvents is not extensively documented in publicly available literature. However, existing data and qualitative descriptions provide valuable insights into its solubility characteristics. The available data is summarized in the table below.

Solvent	Chemical Class	Solubility ( g/100 g of solvent)	Temperature (°C)	Citation
Methanol	Alcohol	648.5	20
Ethanol	Alcohol	539.8	20
Diethyl Ether	Ether	Soluble	Not Specified
Xylene	Aromatic Hydrocarbon	Soluble	Not Specified
Chloroform	Halogenated Hydrocarbon	Soluble	Not Specified	[3]
Benzene	Aromatic Hydrocarbon	Soluble	Not Specified	[3]

Note: "Soluble" indicates that the source states solubility without providing a quantitative value.

The high solubility in polar protic solvents like methanol and ethanol suggests that the polarity and the ability to form hydrogen bonds or strong dipole-dipole interactions play a significant role in the dissolution process. Its reported solubility in less polar solvents such as diethyl ether, xylene, chloroform, and benzene indicates that other factors, such as the formation of soluble complexes, may also be at play.[2]

Experimental Protocols for Determining Indium Triiodide Solubility

Given the limited availability of quantitative solubility data, researchers often need to determine the solubility of indium triiodide in specific solvents experimentally. The following are two established methods for this purpose.

Gravimetric Method

The gravimetric method is a straightforward and reliable technique for determining the solubility of a solid in a solvent.[4][5] It involves preparing a saturated solution, evaporating the solvent from a known volume of the solution, and weighing the remaining solute.

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of indium triiodide to the organic solvent of choice in a sealed container (e.g., a screw-cap vial or a flask with a stopper) to prevent solvent evaporation.

  • Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached and the solution is saturated. A magnetic stirrer or a shaker bath can be used for this purpose.

  • After agitation, allow the mixture to stand undisturbed at the same constant temperature to let the undissolved solid settle.

• Sample Collection and Analysis:

  • Carefully extract a known volume of the clear, saturated supernatant using a pre-calibrated pipette. To avoid transferring any solid particles, it is advisable to use a filter pipette or to centrifuge the solution and draw the supernatant.

  • Transfer the collected supernatant to a pre-weighed, dry evaporating dish or watch glass.

  • Carefully evaporate the solvent under controlled conditions. For volatile organic solvents, this can be done in a fume hood at room temperature or with gentle heating. For less volatile solvents, a vacuum oven may be necessary. Ensure that the temperature is kept low enough to avoid decomposition of the indium triiodide.

  • Once the solvent is completely evaporated, dry the evaporating dish containing the solid residue in an oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved.

  • Cool the dish in a desiccator to prevent moisture absorption before weighing.

• Calculation of Solubility:

  • The solubility can be calculated using the following formula:

    Solubility ( g/100 g solvent) = (Mass of residue / Mass of solvent) x 100

    Where:

    • Mass of residue = (Mass of dish + residue) - (Mass of empty dish)

    • Mass of solvent = (Mass of dish + solution) - (Mass of dish + residue)

Spectrophotometric Method

For a more sensitive and potentially faster determination of solubility, especially for low solubility values, a spectrophotometric method can be employed. This involves creating a calibration curve from standards of known indium triiodide concentration and then measuring the concentration of a saturated solution.

Methodology:

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of indium triiodide of a known concentration in the chosen organic solvent.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for indium triiodide in that solvent using a UV-Vis spectrophotometer. The solvent itself should be used as the blank.

  • Plot a calibration curve of absorbance versus concentration. The plot should be linear and pass through the origin (or close to it).

• Preparation of the Saturated Solution:

  • Prepare a saturated solution of indium triiodide in the organic solvent as described in the gravimetric method (Section 3.1, step 1).

• Sample Analysis:

  • Take a known volume of the clear supernatant from the saturated solution.

  • If the concentration of the saturated solution is expected to be high, it will need to be diluted with the pure solvent to bring its absorbance within the linear range of the calibration curve. The dilution factor must be recorded accurately.

  • Measure the absorbance of the (diluted) saturated solution at the same λmax used for the standards.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve (y = mx + c, where y is absorbance and x is concentration) to determine the concentration of the diluted saturated solution.

  • Multiply the calculated concentration by the dilution factor to obtain the concentration of the saturated solution.

  • The solubility can then be expressed in the desired units (e.g., g/L, mol/L, or g/100 g of solvent).

Workflow for Organic Solvent Selection

The choice of an appropriate organic solvent for a specific application of indium triiodide is a critical decision that depends on several factors beyond just solubility. The following workflow, represented as a Graphviz diagram, provides a logical approach to solvent selection.

Caption: Workflow for selecting a suitable organic solvent for indium triiodide applications.

Conclusion

While quantitative data on the solubility of indium triiodide in a broad spectrum of organic solvents is limited, this guide provides the necessary tools for researchers to make informed decisions. By utilizing the compiled data and the detailed experimental protocols for solubility determination, scientists and professionals in drug development can effectively screen and select appropriate solvents for their specific applications. The provided workflow for solvent selection further aids in this process by considering not only solubility but also other critical parameters such as reactivity, process compatibility, and safety. This comprehensive approach will facilitate the successful use of indium triiodide in various research and development endeavors.

References

• 1. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 2. CAS 13510-35-5: indium triiodide | CymitQuimica [cymitquimica.com]
• 3. heegermaterials.com [heegermaterials.com]
• 4. uomus.edu.iq [uomus.edu.iq]
• 5. sc.nahrainuniv.edu.iq [sc.nahrainuniv.edu.iq]

Protocols & Analytical Methods

Applications of Indium Triiodide in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Indium triiodide (InI₃) has emerged as a versatile and efficient Lewis acid catalyst in a variety of organic transformations. Its notable stability, tolerance to various functional groups, and effectiveness under mild reaction conditions make it an attractive tool for the synthesis of complex organic molecules, including pharmaceutical intermediates. This document provides detailed application notes and experimental protocols for key reactions catalyzed by indium triiodide.

Synthesis of Thioethers via Direct Coupling of Alkyl Acetates and Thiosilanes

Application Note:

Indium triiodide catalyzes the efficient synthesis of a wide range of thioethers through the direct coupling of alkyl acetates with thiosilanes.[1] This method serves as a valuable alternative to traditional approaches that often require the use of less stable alkyl halides and strong bases. The reaction accommodates a broad scope of substrates, including primary, secondary, tertiary, allylic, and benzylic acetates, and is compatible with various functional groups. Mechanistic studies suggest that the reaction can proceed through both S(_N)1 and S(_N)2 pathways, depending on the nature of the alkyl acetate.[2]

Quantitative Data:

Entry	Alkyl Acetate	Thiosilane	Product	Yield (%)
1	Benzyl acetate	Trimethyl(phenylthio)silane	Benzyl phenyl sulfide	95
2	cinnamyl acetate	Trimethyl(phenylthio)silane	Cinnamyl phenyl sulfide	98
3	1-Phenylethyl acetate	Trimethyl(phenylthio)silane	1-Phenylethyl phenyl sulfide	85
4	tert-Butyl acetate	Trimethyl(phenylthio)silane	tert-Butyl phenyl sulfide	77
5	3-Acetoxy-1-propyne	Trimethyl(phenylthio)silane	Phenyl propargyl sulfide	90

Experimental Protocol:

General Procedure for the InI₃-Catalyzed Synthesis of Thioethers:

• To a stirred solution of the alkyl acetate (1.0 mmol) and thiosilane (1.2 mmol) in a suitable solvent (e.g., CH₂Cl₂, 2.0 mL) under an inert atmosphere (e.g., argon), add indium triiodide (0.05 mmol, 5 mol%).

• Stir the reaction mixture at room temperature for the time indicated by TLC or GC-MS analysis until the starting material is consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ (5 mL).

• Extract the mixture with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired thioether.

Logical Relationship Diagram:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Indium Triiodide as a Lewis Acid Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium(III) halides have garnered significant attention as versatile and water-tolerant Lewis acid catalysts in a myriad of organic transformations. Among them, Indium triiodide (InI₃) often exhibits unique catalytic activity due to the soft nature of the iodide anion, which influences the Lewis acidity of the indium center.[1] These application notes provide an overview of the use of InI₃ as a catalyst in several key organic reactions, complete with detailed experimental protocols and quantitative data to facilitate their application in research and development. InI₃ has been reported as a useful catalyst for a broad range of carbon-carbon and carbon-heteroatom bond formation reactions, including hydrofunctionalization, enyne cycloisomerization, and related reactions.[1]

Cascade Cycloisomerization of Aryl 1,5-Enynes

The InI₃-catalyzed cascade cycloisomerization of 1,5-enynes bearing pendant aryl nucleophiles provides an efficient route to complex tricyclic frameworks.[2] This reaction proceeds under mild conditions with high regio- and stereoselectivity.[2]

Quantitative Data

Entry	Substrate (Aryl 1,5-Enyne)	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	(E)-N-(4-methoxybenzyl)-N-(3-phenylpent-1-en-4-yn-1-yl)-4-methylbenzenesulfonamide	5	Toluene	RT	5	trans-6a	86
2	(E)-N-(4-methoxybenzyl)-N-(3-(p-tolyl)pent-1-en-4-yn-1-yl)-4-methylbenzenesulfonamide	5	Toluene	RT	6	trans-6b	82
3	(E)-N-(5-bromo-3-phenylpent-1-en-4-yn-1-yl)-N-(4-methoxybenzyl)-4-methylbenzenesulfonamide	5	Toluene	RT	5	trans-6c	76
4	(Z)-N-(4-methoxybenzyl)-N-(3-phenylpent-1-en-4-yn-1-yl)-4-methylbenzenesulfonamide	5	Toluene	RT	12	cis-6a	64

Experimental Protocol

General Procedure for the InI₃-Catalyzed Cascade Cycloisomerization: [2]

• To a solution of the aryl 1,5-enyne (0.2 mmol) in anhydrous toluene (2 mL) under an argon atmosphere, add Indium triiodide (InI₃, 5 mol%, 0.01 mmol, 5.0 mg).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ (5 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (hexanes/ethyl acetate) to afford the desired tricyclic product.

Reaction Workflow

Caption: Experimental workflow for the InI₃-catalyzed cascade cycloisomerization.

Signaling Pathway (Proposed Mechanism)

The reaction is proposed to proceed through an initial π-activation of the alkyne by the Lewis acidic InI₃, followed by a 6-endo-dig cyclization and subsequent intramolecular Friedel-Crafts-type reaction.[2]

Caption: Proposed mechanism for the InI₃-catalyzed cascade cycloisomerization.

Synthesis of Thioethers from Alkyl Acetates and Thiosilanes

Indium triiodide catalyzes the direct coupling of alkyl acetates with thiosilanes to afford a wide range of thioethers. This method is notable for its use of stable and readily available alkyl acetates as alkylating agents.[3]

Quantitative Data

Entry	Alkyl Acetate	Thiosilane	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	Benzyl acetate	PhSSiMe₃	5	1,2-Dichloroethane	80	2	Benzyl phenyl sulfide	95
2	c-Hexyl acetate	PhSSiMe₃	10	1,2-Dichloroethane	80	24	Cyclohexyl phenyl sulfide	75
3	tert-Butyl acetate	PhSSiMe₃	10	1,2-Dichloroethane	80	1	tert-Butyl phenyl sulfide	98
4	1-Octyl acetate	PhSSiMe₃	10	1,2-Dichloroethane	80	24	1-Octyl phenyl sulfide	68

Experimental Protocol

General Procedure for the InI₃-Catalyzed Synthesis of Thioethers: [3]

• To a mixture of the alkyl acetate (0.5 mmol) and the thiosilane (0.6 mmol) in 1,2-dichloroethane (1.0 mL) under a nitrogen atmosphere, add Indium triiodide (InI₃, 10 mol%, 0.05 mmol, 24.8 mg).

• Stir the reaction mixture at 80 °C.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with diethyl ether (10 mL).

• Wash the mixture with water (2 x 5 mL) and brine (5 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to give the corresponding thioether.

Reaction Workflow

Caption: Experimental workflow for the InI₃-catalyzed synthesis of thioethers.

Reductive Functionalization of Amides

InI₃ catalyzes the deoxygenative functionalization of N-sulfonyl amides with organosilicon nucleophiles in the presence of a hydrosilane. This one-pot reaction provides access to α-cyanoamines and β-aminocarbonyl compounds.[4]

Quantitative Data

Entry	N-Sulfonyl Amide	Organosilicon Nucleophile	Hydrosilane	Catalyst Loading (mol%)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)
1	N-Benzoyl-p-toluenesulfonamide	TMSCN	PhSiH₃	5	Toluene	50	24	α-Cyano-N-(p-tolylsulfonyl)benzylamine	89
2	N-Butyryl-p-toluenesulfonamide	TMSCN	PhSiH₃	5	Toluene	50	24	α-Cyano-N-(p-tolylsulfonyl)butylamine	76
3	N-Benzoyl-p-toluenesulfonamide	1-(Trimethylsiloxy)cyclohexene	PhSiH₃	5	Toluene	50	24	2-(N-Benzyl-N-(p-tolylsulfonyl)amino)cyclohexan-1-one	85

Experimental Protocol

General Procedure for the InI₃-Catalyzed Reductive Functionalization of Amides: [4]

• To a solution of the N-sulfonyl amide (0.3 mmol) in toluene (1.5 mL) under an argon atmosphere, add the organosilicon nucleophile (0.45 mmol) and phenylsilane (PhSiH₃, 0.6 mmol).

• Add Indium triiodide (InI₃, 5 mol%, 0.015 mmol, 7.4 mg) to the mixture.

• Stir the reaction mixture at 50 °C.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ (5 mL).

• Extract the mixture with ethyl acetate (3 x 10 mL).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired functionalized amine.

Reaction Mechanism

The proposed mechanism involves the hydrosilylation of the amide to form an N,O-acetal intermediate, which then eliminates to generate an iminium cation. This cation is subsequently trapped by the organosilicon nucleophile.[4]

References

• 1. Indium(iii) as π-acid catalyst for the electrophilic activation of carbon–carbon unsaturated systems - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis of a Wide Range of Thioethers by Indium Triiodide Catalyzed Direct Coupling between Alkyl Acetates and Thiosilanes [organic-chemistry.org]
• 4. Indium Triiodide Catalyzed Reductive Functionalization of Amides via the Single-Stage Treatment of Hydrosilanes and Organosilicon Nucleophiles [organic-chemistry.org]

Application Notes and Protocols: Indium Triiodide in Semiconductor Research and Manufacturing

For Researchers, Scientists, and Biosensor Development Professionals

Introduction

Indium triiodide (InI₃) is a versatile inorganic compound increasingly utilized in the fabrication of advanced semiconductor materials and devices. Its properties as a precursor and dopant make it a critical component in the development of optoelectronic devices, high-efficiency solar cells, and potentially in the burgeoning field of biosensors. This document provides detailed application notes and experimental protocols for the use of indium triiodide in key areas of semiconductor research.

Physical and Chemical Properties of Indium Triiodide

A thorough understanding of the physical and chemical properties of InI₃ is essential for its effective application in semiconductor manufacturing. High-purity InI₃ is crucial as impurities can negatively impact device performance and lifespan.

Property	Value
Chemical Formula	InI₃
CAS Number	13510-35-5
Molecular Weight	495.53 g/mol
Appearance	Yellow to dark yellow/orange crystalline solid
Melting Point	210 °C
Density	4.69 g/cm³
Crystal Structure	Monoclinic
Purity (Trace Metal Basis)	≥ 99.998%

Application I: Precursor for Indium Oxide Thin Films via Chemical Vapor Deposition (CVD)

Indium oxide (In₂O₃) is a wide-bandgap semiconductor with applications in transparent conductive films for displays, solar cells, and electronic devices. InI₃ can be used as a precursor in chemical vapor deposition (CVD) to grow high-quality In₂O₃ thin films.

Experimental Protocol: CVD of Indium Oxide Nanostructures

This protocol describes the synthesis of In₂O₃ nanostructures on silicon substrates using a solid InI precursor in a tube furnace.

Materials and Equipment:

• Indium(I) Iodide (InI) powder (as the vapor source, which can be formed from InI₃ decomposition or used directly)

• Graphite powder

• Silicon (100) substrates

• Tube furnace with temperature and gas flow control

• Ceramic boat

• Argon (Ar) gas (carrier gas)

• Hydrazine hydrate (for creating a reducing atmosphere)

• Vacuum pump

Procedure:

• Substrate Preparation: Clean the silicon substrates using a standard cleaning procedure (e.g., RCA clean) to remove organic and inorganic contaminants.

• Precursor Preparation: Mix InI powder and graphite powder in a 1:1 weight ratio and place the mixture in a ceramic boat.

• CVD Setup:

  • Place the ceramic boat containing the precursor mixture in the center of the quartz tube of the CVD furnace.

  • Position the silicon substrates downstream from the precursor boat. The distance can be varied to achieve different substrate temperatures.

  • Connect the gas inlet to an argon supply and a bubbler containing hydrazine hydrate.

  • Connect the outlet of the tube to a vacuum pump.

• Deposition Parameters:

  • Evacuate the quartz tube to a base pressure of ~10⁻³ Torr.

  • Introduce argon as the carrier gas at a controlled flow rate (e.g., 50-200 sccm).

  • Heat the furnace to the desired source temperature (e.g., 900-1200 °C).

  • Maintain the deposition for a set duration, typically 1 hour.

  • The substrate temperature will be lower than the source temperature and is dependent on its position within the furnace.

• Post-Deposition:

  • After the deposition period, turn off the furnace and allow it to cool to room temperature under a continuous argon flow.

  • Once cooled, remove the substrates for characterization.

Process Flow for CVD of Indium Oxide:

Fig. 1: Workflow for CVD of Indium Oxide.

Application II: Dopant in Perovskite Solar Cells

Indium triiodide has been shown to be an effective dopant in all-inorganic cesium lead iodide (CsPbI₃) perovskite solar cells, leading to improved film quality and device performance.[1]

Experimental Protocol: Fabrication of InI₃-Doped CsPbI₃ Perovskite Solar Cells

This protocol outlines the fabrication of a planar perovskite solar cell incorporating InI₃ as a dopant in the CsPbI₃ active layer.

Materials and Equipment:

• FTO-coated glass substrates

• Titanium dioxide (TiO₂) precursor solution

• Cesium iodide (CsI), lead iodide (PbI₂), and indium triiodide (InI₃)

• Dimethylformamide (DMF) or other suitable solvent

• Spiro-OMeTAD (hole transport material)

• Gold or silver for top electrode

• Spin coater

• Hotplate

• Thermal evaporator

Procedure:

• Substrate Cleaning:

  • Etch the FTO-coated glass to create isolated electrode patterns.

  • Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• Electron Transport Layer (ETL) Deposition:

  • Deposit a compact layer of TiO₂ onto the FTO substrate using a method such as chemical bath deposition.[2]

  • Anneal the TiO₂ layer at an appropriate temperature (e.g., 200°C for 30 minutes).[2]

• Perovskite Precursor Solution Preparation:

  • Prepare a stock solution of CsPbI₃ by dissolving equimolar amounts of CsI and PbI₂ in DMF.

  • Prepare a separate InI₃ solution in DMF.

  • Add a specific volume of the InI₃ solution to the CsPbI₃ solution to achieve the desired doping concentration.

• Perovskite Film Deposition:

  • Transfer the substrates to a nitrogen-filled glovebox.

  • Spin-coat the InI₃-doped CsPbI₃ precursor solution onto the TiO₂ layer. A typical two-step spin-coating process might be 1000 rpm for 20 seconds followed by 2000 rpm for 15 seconds.[2]

  • Anneal the film on a hotplate. The temperature and time will depend on the specific formulation, but a common starting point is 100-150°C.

• Hole Transport Layer (HTL) Deposition:

  • Prepare a solution of Spiro-OMeTAD with additives like Li-TFSI and tBP in chlorobenzene.

  • Spin-coat the HTL solution onto the perovskite layer (e.g., 3000 rpm for 40 seconds).[2]

• Electrode Deposition:

  • Deposit the top metal electrode (e.g., 80-120 nm of Ag or Au) by thermal evaporation through a shadow mask.[2]

Quantitative Impact of InI₃ Doping on CsPbI₃ Solar Cell Performance:

Parameter	Reference Device (Undoped CsPbI₃)	InI₃-Doped Device
Open-Circuit Voltage (Voc)	0.89 V	0.99 V
Power Conversion Efficiency (PCE)	14.36%	17.09%

Data sourced from a 2020 study on indium-doped CsPbI₃ films.[1]

Logical Relationship in Perovskite Solar Cell Enhancement:

Fig. 2: Effect of InI₃ Doping on Perovskite Films.

Application III: Physical Vapor Transport (PVT) for Crystal Growth

Physical Vapor Transport (PVT) is a technique used to grow high-purity single crystals. Indium iodide can be grown into single crystals using PVT for applications such as radiation detectors, leveraging its high atomic number and wide bandgap.[3]

Experimental Protocol: PVT of Indium Iodide

This protocol provides a general outline for the PVT growth of InI single crystals.

Materials and Equipment:

• High-purity indium iodide (InI) source material

• Quartz ampoule with a cone-shaped tip for nucleation

• Multi-zone tube furnace

• Vacuum system

• Ampoule sealing equipment

Procedure:

• Ampoule Preparation:

  • Thoroughly clean and dry a quartz ampoule.

  • Load the high-purity InI source material into the ampoule.

  • Evacuate the ampoule to a high vacuum and seal it.

• Furnace Setup:

  • Place the sealed ampoule into a multi-zone furnace. A vertical setup is often used.[3]

  • The furnace should be capable of creating a precise temperature gradient along the length of the ampoule.

• Growth Parameters:

  • Heat the source end of the ampoule to a temperature that allows for sublimation of the InI (e.g., ~315°C).[3]

  • The seed end (cone-shaped tip) of the ampoule should be maintained at a slightly lower temperature to promote condensation and crystal growth.

  • A slow translation of the ampoule through the temperature gradient (e.g., 1.2–1.5 mm/day) can be used to control the growth process.[4]

• Crystal Growth:

  • The InI will sublimate at the hot end, transport as a vapor to the cooler end, and deposit as a single crystal at the nucleation tip.

  • The growth process can take several days to weeks depending on the desired crystal size.

• Cool Down and Recovery:

  • Once the growth is complete, slowly cool the furnace to room temperature to avoid thermal shock to the crystal.

  • Carefully remove the ampoule and extract the grown InI single crystal.

Workflow for Physical Vapor Transport:

Fig. 3: Process of Physical Vapor Transport.

Application IV: Indium-Based Materials in Biosensors

While InI₃ itself is not commonly used directly in biosensors, its derivative, indium tin oxide (ITO), is a widely used material for fabricating biosensor electrodes due to its optical transparency and electrical conductivity. This is relevant for professionals in drug development and diagnostics who may utilize such sensor platforms.

Application Note: ITO-Based Electrochemical Biosensors

ITO can be patterned into electrodes on various substrates, including flexible plastics, to create platforms for electrochemical biosensors. These sensors can be functionalized with biorecognition elements (e.g., antibodies, DNA probes) to detect specific biomolecules. For example, an ITO electrode can be modified with gold nanoparticles to enhance its conductivity and provide a surface for immobilizing DNA probes for the detection of antibiotic resistance genes.[5]

Fabrication and Sensing Principle:

• Electrode Fabrication: An ITO layer on a substrate (e.g., glass or PET) is cleaned and patterned.

• Surface Modification: The ITO surface is often modified to facilitate the attachment of biomolecules. This can involve depositing a layer of another material, like gold nanoparticles, or chemical functionalization.[5]

• Immobilization of Bioprobes: Specific DNA probes or antibodies are covalently attached to the modified ITO surface.

• Detection: When the target analyte (e.g., a complementary DNA strand or an antigen) binds to the immobilized probe, it causes a change in the electrical properties of the electrode surface (e.g., impedance, current), which can be measured electrochemically.

This application highlights the downstream use of indium-based materials, originating from precursors like indium salts, in the field of biomedical diagnostics.

References

• 1. researchgate.net [researchgate.net]
• 2. In Situ Iodide Passivation Toward Efficient CsPbI3 Perovskite Quantum Dot Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ntrs.nasa.gov [ntrs.nasa.gov]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Deposition of Indium Triiodide (InI₃) Thin Films

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium triiodide (InI₃) is a promising material in various fields of research and development, including electronics and photovoltaics. The deposition of high-quality InI₃ thin films is a critical step in harnessing its unique properties. These application notes provide an overview and detailed protocols for the primary techniques used for InI₃ thin film deposition: Thermal Evaporation and Solution-Based Methods (specifically Spin Coating).

Deposition Techniques Overview

The selection of a deposition technique for Indium triiodide thin films depends on factors such as desired film quality, thickness control, substrate compatibility, and scalability. The two principal methods explored are Physical Vapor Deposition (PVD) via thermal evaporation and solution-based spin coating.

Thermal Evaporation is a PVD technique where InI₃ source material is heated in a high-vacuum environment until it sublimes and deposits onto a substrate. This method is capable of producing high-purity, uniform thin films with precise thickness control.

Solution-Based Spin Coating is a wet-chemical method that involves depositing a solution containing an InI₃ precursor onto a substrate and then spinning the substrate at high speed to create a uniform film. This technique is often favored for its simplicity, low cost, and scalability.

Quantitative Data Summary

The following tables summarize key quantitative data for InI₃ thin films deposited by different methods. It is important to note that specific values can vary significantly based on the precise experimental conditions.

Table 1: Thermal Evaporation of Indium Triiodide (InI₃)

Parameter	Value	Substrate	Notes
Deposition Rate	0.1 - 10 Å/s	Glass, Silicon, FTO-coated glass	Highly dependent on source temperature and pressure.
Substrate Temperature	Room Temperature - 200 °C	-	Substrate heating can improve film crystallinity.
Pressure	10⁻⁶ - 10⁻⁵ Torr	-	High vacuum is crucial to prevent contamination.
Film Thickness	10 - 500 nm	-	Precisely controlled by a quartz crystal microbalance.
Optical Bandgap	~2.0 - 2.3 eV	-	Can be influenced by film thickness and crystallinity.
Crystal Structure	Polycrystalline	-	Grain size increases with annealing temperature.

Table 2: Solution-Based Spin Coating of Indium Triiodide (InI₃)

Parameter	Value	Substrate	Notes
Precursor Solution	InI₃ in a suitable organic solvent	Glass, ITO-coated glass	Solvent choice is critical for film quality.
Spin Speed	1000 - 6000 rpm	-	Higher speeds generally result in thinner films.
Spin Time	30 - 60 s	-	Affects solvent evaporation and film uniformity.
Annealing Temperature	100 - 150 °C	-	Necessary for solvent removal and crystallization.
Film Thickness	20 - 200 nm	-	Dependent on solution concentration and spin speed.
Optical Bandgap	~2.1 eV	-	Can be tuned by precursor chemistry and annealing.
Crystal Structure	Amorphous or polycrystalline	-	Crystallinity is highly dependent on the annealing process.

Experimental Protocols

Protocol 1: Thermal Evaporation of Indium Triiodide (InI₃) Thin Films

This protocol outlines the procedure for depositing InI₃ thin films using a thermal evaporation system.

1. Substrate Preparation: 1.1. Clean the substrates (e.g., glass, silicon, or FTO-coated glass) sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol for 15 minutes each. 1.2. Dry the substrates with a stream of high-purity nitrogen gas. 1.3. Optionally, treat the substrates with oxygen plasma for 5-10 minutes to enhance surface wettability and adhesion.

2. Source Material Preparation: 2.1. Use high-purity InI₃ powder (99.99% or higher). 2.2. Place the InI₃ powder into a suitable evaporation source, such as a tungsten or molybdenum boat.

3. Deposition Procedure: 3.1. Mount the cleaned substrates onto the substrate holder in the thermal evaporation chamber. 3.2. Load the evaporation source with InI₃ into the chamber. 3.3. Evacuate the chamber to a base pressure of at least 1 x 10⁻⁵ Torr. 3.4. If substrate heating is desired, set the substrate heater to the target temperature (e.g., 100 °C) and allow it to stabilize. 3.5. Gradually increase the current to the evaporation source to heat the InI₃ powder. 3.6. Monitor the deposition rate and thickness using a quartz crystal microbalance. A typical deposition rate is 1-2 Å/s. 3.7. Once the desired film thickness is achieved, close the shutter and ramp down the source current. 3.8. Allow the substrates to cool to room temperature before venting the chamber with an inert gas like nitrogen.

4. Post-Deposition Annealing (Optional): 4.1. For improved crystallinity, the deposited films can be annealed in an inert atmosphere (e.g., nitrogen or argon) or in a vacuum. 4.2. A typical annealing process would be at 150 °C for 30-60 minutes.

Protocol 2: Solution-Based Spin Coating of Indium Triiodide (InI₃) Thin Films

This protocol details the steps for fabricating InI₃ thin films from a precursor solution using a spin coater.

1. Precursor Solution Preparation: 1.1. Dissolve InI₃ powder in a suitable solvent to form a precursor solution. Common solvents include N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or a mixture thereof. The concentration will influence the final film thickness. A typical starting concentration is 0.1 to 0.5 M. 1.2. Stir the solution on a hotplate at a low temperature (e.g., 60-70 °C) for several hours until the InI₃ is fully dissolved. 1.3. Before use, filter the solution through a 0.2 µm PTFE syringe filter to remove any particulates.

2. Substrate Preparation: 2.1. Follow the same substrate cleaning procedure as described in Protocol 1 (steps 1.1-1.3).

3. Spin Coating Procedure: 3.1. Place the cleaned substrate on the chuck of the spin coater and ensure it is centered. 3.2. Dispense a small amount of the InI₃ precursor solution onto the center of the substrate (e.g., 100 µL for a 1x1 inch substrate). 3.3. Start the spin coater. A two-step program is often effective: a. A low-speed step (e.g., 1000 rpm for 10 seconds) to spread the solution across the substrate. b. A high-speed step (e.g., 4000 rpm for 30-60 seconds) to thin the film to the desired thickness. 3.4. During the high-speed step, the film may change color as the solvent evaporates.

4. Annealing: 4.1. Immediately after spin coating, transfer the substrate to a hotplate for annealing. This step is crucial for removing residual solvent and inducing crystallization. 4.2. A typical annealing temperature is between 100 °C and 150 °C for 10-30 minutes. The annealing should be performed in a controlled atmosphere (e.g., a nitrogen-filled glovebox) to prevent degradation of the InI₃ film.

Mandatory Visualizations

Caption: Workflow for Thermal Evaporation of InI₃.

Caption: Workflow for Spin Coating of InI₃.

Application Notes and Protocols for Indium Triiodide Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for a selection of organic transformations catalyzed by Indium triiodide (InI₃). Indium(III) iodide is a versatile Lewis acid catalyst that has gained significant attention in organic synthesis due to its unique reactivity, mild reaction conditions, and tolerance to various functional groups. These characteristics make it a valuable tool for the construction of complex molecular architectures relevant to pharmaceutical and materials science.

The following sections present detailed methodologies for key reactions, quantitative data summaries, and mechanistic insights to facilitate the application of Indium triiodide in your research.

Cascade Cycloisomerization of Aryl 1,5-Enynes

The Indium triiodide-catalyzed cascade cycloisomerization of aryl 1,5-enynes is a powerful method for the stereoselective synthesis of diverse tricyclic frameworks. This reaction proceeds under mild conditions and demonstrates high atom economy.

Quantitative Data Summary

Entry	Substrate (Isomer)	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	(E)-1a	5	1,2-Dichloroethane (DCE)	60	5	58	25:75
2	(E)-1a	2	Toluene	60	12	55	31:69
3	(E)-1a	5	Toluene	60	3	65	11:89
4	(E)-1a	20	Toluene	Room Temp.	24	62	15:85
5	(Z)-5a	5	Toluene	60	2	87	>99:1 (cis only)

Experimental Protocol: General Procedure for InI₃-Catalyzed Cycloisomerization

• To a stirred solution of the aryl 1,5-enyne (1.0 equiv) in the specified solvent (e.g., Toluene, 0.07 M), add Indium triiodide (InI₃, 2-20 mol%).

• Heat the reaction mixture to the specified temperature (e.g., 60 °C) or stir at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired tricyclic compound.

Proposed Mechanistic Pathway

The reaction is proposed to proceed through a two-step mechanism. Initially, the Lewis acidic Indium triiodide activates the alkyne moiety, facilitating a 6-endo-dig cyclization to form a nonclassical carbocation intermediate. This is followed by an intramolecular Friedel-Crafts-type reaction (SEAr) to furnish the tricyclic product.

Caption: Proposed mechanism for InI₃-catalyzed cascade cycloisomerization.

Synthesis of Thioethers from Alkyl Acetates and Thiosilanes

Indium triiodide serves as an efficient catalyst for the direct coupling of alkyl acetates with thiosilanes to produce a wide range of thioethers. This method is notable for its use of stable and readily available starting materials.[1][2][3]

Quantitative Data Summary

Entry	Alkyl Acetate	Thiosilane	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Benzyl acetate	PhSSiMe₃	5	Dichloromethane	Room Temp.	1	95
2	1-Phenylethyl acetate	PhSSiMe₃	5	Dichloromethane	Room Temp.	1	92
3	c-Hexyl acetate	PhSSiMe₃	5	Dichloromethane	40	24	75
4	t-Butyl acetate	PhSSiMe₃	5	Dichloromethane	Room Temp.	1	88
5	Allyl acetate	PhSSiMe₃	5	Dichloromethane	Room Temp.	1	91

Experimental Protocol: General Procedure for Thioether Synthesis

• To a solution of the alkyl acetate (1.0 equiv) and the thiosilane (1.2 equiv) in an anhydrous solvent (e.g., Dichloromethane), add Indium triiodide (5 mol%).

• Stir the reaction mixture at the specified temperature (room temperature or 40 °C).

• Monitor the reaction by TLC until the starting material is consumed.

• Upon completion, quench the reaction with water.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the corresponding thioether.[1][2][3]

Mechanistic Considerations

The reaction mechanism is believed to vary depending on the nature of the alkyl acetate. For substrates that can form stable carbocations (e.g., benzylic, tertiary), an SN1-type pathway is likely, where InI₃ facilitates the departure of the acetate group to form a carbocation intermediate that is then trapped by the thiosilane. For primary and secondary alkyl acetates, an SN2-type mechanism is more probable, where InI₃ activates the acetate to nucleophilic attack by the sulfur atom of the thiosilane.

Caption: Proposed SN1 and SN2 pathways for thioether synthesis.

Michael Addition and Allylation Reactions

While Indium triiodide is a potent catalyst for the reactions described above, Michael additions and allylations are more commonly catalyzed by other indium reagents, such as indium metal, indium(I) iodide, or other indium(III) salts like indium trichloride and indium triflate. Below are representative protocols for these important transformations using related indium catalysts.

Representative Protocol: Iodine-Catalyzed Michael Addition of Indoles to α,β-Unsaturated Ketones

Although not an Indium triiodide catalyzed reaction, molecular iodine has been shown to be an effective catalyst for the Michael addition of indoles.

• Dissolve the α,β-unsaturated ketone (1.0 equiv) and the indole (1.1 equiv) in dry dichloromethane (5 mL) at room temperature.

• Add molecular iodine (I₂, 10 mol%) to the stirring solution.

• Monitor the reaction by TLC (typically 3-5 hours).

• Upon completion, add water (20 mL) and extract with dichloromethane.

• Wash the organic layer with saturated sodium thiosulfate solution, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify by column chromatography.[4]

Representative Protocol: Indium-Mediated Barbier-Type Allylation of Aldehydes

This reaction typically utilizes indium metal.

• In a reaction vessel, combine the aldehyde (1.0 equiv), allyl bromide (1.6 equiv), and indium powder (1.0 equiv) in an ionic liquid or DMF (1.0 mL).

• Stir the mixture at room temperature for 5 hours.

• Quench the reaction with water and extract the product with diethyl ether.

• Purify the extracts by short column chromatography on silica gel.

Caption: General workflow for Indium-mediated allylation.

These protocols and application notes are intended to serve as a guide for the use of Indium triiodide and related indium catalysts in organic synthesis. Researchers are encouraged to optimize conditions for their specific substrates.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Indium Triiodide Catalyzed Reductive Functionalization of Amides via the Single-Stage Treatment of Hydrosilanes and Organosilicon Nucleophiles [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Indium Triiodide as a Precursor for Indium-Based Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the use of indium triiodide (InI₃) as a precursor in the synthesis of various advanced indium-based materials. The following sections cover the synthesis of indium phosphide (InP) quantum dots, indium sulfide (In₂S₃) thin films, and indium-doped perovskite-inspired materials, highlighting the versatility of indium triiodiodide in the fabrication of materials for optoelectronics and photovoltaics.

Synthesis of Green-Emitting Indium Phosphide/Zinc Selenide/Zinc Sulfide (InP/ZnSe/ZnS) Core/Shell/Shell Quantum Dots

Indium triiodide is an effective precursor for the synthesis of high-quality, green-emitting indium phosphide quantum dots (QDs). The use of a multi-shell structure (ZnSe/ZnS) passivates the InP core, enhancing photoluminescence quantum yield (PLQY) and stability.[1]

Experimental Protocol

This protocol is adapted from the synthesis of green InP/ZnSe/ZnS QDs using an aminophosphine phosphorus precursor.[1]

Materials:

• Indium(III) iodide (InI₃)

• Zinc chloride (ZnCl₂)

• Tris(diethylamino)phosphine (P(DEA)₃)

• Oleylamine (OLA)

• 1-Octadecene (ODE)

• Selenium (Se)

• Zinc stearate (Zn(St)₂)

• Trioctylphosphine (TOP)

• Dodecanethiol (DDT)

Procedure:

• InP Core Synthesis:

  • In a three-neck flask, combine InI₃, ZnCl₂, and oleylamine.

  • Degas the mixture under vacuum at 120 °C for 1 hour.

  • Switch to an inert atmosphere (e.g., nitrogen or argon) and heat the mixture to the desired reaction temperature.

  • Inject tris(diethylamino)phosphine (P(DEA)₃) swiftly into the hot solution.

  • Allow the reaction to proceed for a specific time to achieve the desired InP core size.

• ZnSe Inner Shell Growth:

  • Prepare a zinc and selenium precursor solution by dissolving zinc stearate and selenium in trioctylphosphine (TOP-Se).

  • Inject the Zn and Se precursor solution dropwise into the reaction flask containing the InP cores at an elevated temperature.

  • Maintain the reaction temperature for a set duration to allow for the uniform growth of the ZnSe shell.

• ZnS Outer Shell Growth:

  • Prepare a zinc and sulfur precursor solution by dissolving zinc stearate and dodecanethiol in 1-octadecene.

  • Inject the Zn and S precursor solution into the flask containing the InP/ZnSe core/shell QDs.

  • Allow the reaction to proceed to form the protective ZnS outer shell.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add a non-solvent (e.g., ethanol or acetone) to precipitate the QDs.

  • Centrifuge the mixture and discard the supernatant.

  • Redisperse the QD pellet in a non-polar solvent like toluene or hexane.

  • Repeat the precipitation and redispersion steps two to three more times to remove unreacted precursors and excess ligands.

Quantitative Data

Parameter	Value	Reference
InP Core Synthesis
Indium Precursor	Indium(III) iodide (InI₃)	[1]
Phosphorus Precursor	Tris(diethylamino)phosphine (P(DEA)₃)	[1]
Shell Growth
Inner Shell	ZnSe	[1]
Outer Shell	ZnS	[1]
Optical Properties
Photoluminescence Peak	Green Emission	[1]
Photoluminescence Quantum Yield (PLQY)	Up to 90%	[1]
Full Width at Half Maximum (FWHM)	37 nm	[1]
QLED Performance
Peak Luminance	1862.7 cd/m²	[1]
Current Efficiency	3.5 cd/A	[1]

Experimental Workflow

Synthesis workflow for InP/ZnSe/ZnS QDs.

Deposition of Indium Sulfide (In₂S₃) Thin Films

General Experimental Protocol (Adapted from Chemical Bath Deposition)

Materials:

• Indium salt (e.g., Indium Trichloride (InCl₃) or adaptable for Indium Triiodide (InI₃))

• Sulfur source (e.g., Thioacetamide (CH₃CSNH₂))

• Complexing agent (e.g., Acetic acid)

• Substrates (e.g., PET/ITO)

• Deionized water

Procedure:

• Precursor Solution Preparation:

  • Prepare an aqueous solution of the indium salt (e.g., 0.025 M InCl₃).[2]

  • Prepare an aqueous solution of the sulfur source (e.g., 0.075 M thioacetamide).[2]

  • Add a complexing agent, such as acetic acid, to control the pH of the solution.[2]

• Thin Film Deposition:

  • Clean the substrates thoroughly.

  • Immerse the substrates vertically in the precursor solution.

  • Heat the solution bath to the desired deposition temperature (e.g., 60-90 °C) while stirring to ensure homogeneity.[2]

  • Maintain the deposition for a specific duration (e.g., 120 minutes) to achieve the desired film thickness.[2]

• Post-Deposition Treatment:

  • Remove the coated substrates from the bath.

  • Rinse the films with deionized water to remove any loosely adhered particles.

  • Dry the films, for example, in a stream of nitrogen.

Quantitative Data for In₂S₃ Deposition (using InCl₃)

Parameter	Value	Reference
Precursors
Indium Source	Indium trichloride (InCl₃) 0.025 M	[2]
Sulfur Source	Thioacetamide (CH₃CSNH₂) 0.075 M	[2]
Deposition Conditions
Bath Temperature	60°C, 70°C, 80°C, 90°C	[2]
Deposition Time	120 minutes	[2]
Film Properties
Crystalline Phase	Tetragonal (β-In₂S₃)	[2]
Optical Transmittance	Up to 85% in the visible region	[2]
Energy Bandgap	2.32–2.83 eV	[2]

Deposition Logic Diagram

Logical workflow for In₂S₃ thin film deposition.

Fabrication of Indium-Doped Bismuth-Based Perovskite-Inspired Solar Cells

Indium triiodide has been successfully incorporated into bismuth-based perovskite-inspired materials to create lead-free solar cells. The addition of InI₃ can improve film quality and device performance.[3][4]

Experimental Protocol

This protocol describes a vapor-assisted solution process for the fabrication of (CH₃NH₃)₃Bi₂₋ₓInₓI₉ films.[3]

Materials:

• Bismuth(III) iodide (BiI₃)

• Indium(III) iodide (InI₃)

• N,N-Dimethylformamide (DMF)

• Dimethyl sulfoxide (DMSO)

• Methylammonium iodide (MAI)

• Substrates (e.g., TiO₂-coated FTO)

Procedure:

• Precursor Solution Preparation:

  • Dissolve BiI₃ in a cosolvent of DMF and DMSO (e.g., 3:2 v/v) with constant stirring.[3]

  • For indium doping, incorporate a specific volume percentage of an InI₃ precursor solution into the BiI₃ solution (e.g., 1 v/v %).[3]

• Film Deposition (Spin-Coating):

  • Spin-coat the BiI₃ or BiI₃:InI₃ precursor solution onto the TiO₂-coated FTO substrate (e.g., at 4000 rpm).[3]

  • Anneal the spin-coated films (e.g., BiI₃ at 100 °C for 20 min, BiI₃:InI₃ at 100 °C for 40 min).[3]

• Vapor-Assisted Conversion:

  • Place the annealed BiI₃ or BiI₃:InI₃ films in a sealed chamber containing MAI powder.

  • Heat the chamber to a specific temperature to allow the MAI to vaporize and react with the inorganic film, converting it to the perovskite-inspired material. The reaction time is a critical parameter to control film properties.[3]

• Device Fabrication:

  • Complete the solar cell device by depositing a hole-transport layer (e.g., Spiro-OMeTAD) and a metal back contact (e.g., gold or silver) on top of the perovskite-inspired layer.

Quantitative Data

Parameter	Value	Reference
Precursor Solution
BiI₃ Solvent	DMF:DMSO (3:2 v/v)	[3]
InI₃ Doping	1 v/v % into BiI₃ solution	[3]
Spin-Coating
Speed	4000 rpm	[3]
Annealing
BiI₃ Film	100 °C for 20 min	[3]
BiI₃:InI₃ Film	100 °C for 40 min	[3]
Device Performance (Optimized Bi-In)
Power Conversion Efficiency (Outdoor)	2.5%	[4]
Power Conversion Efficiency (Indoor)	5.9%	[4]

Fabrication Workflow

Workflow for Indium-Doped Bismuth Perovskite-Inspired Solar Cell Fabrication.

References

• 1. tandfonline.com [tandfonline.com]
• 2. chalcogen.ro [chalcogen.ro]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: The Role of Indium Triiodide in Photovoltaic Cell Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium triiodide (InI₃) is emerging as a critical component in the advancement of photovoltaic cell technology, particularly in the realm of perovskite solar cells. Its incorporation, either as a dopant or an additive, has demonstrated significant potential in enhancing power conversion efficiency (PCE), improving material stability, and enabling the development of lead-free perovskite alternatives. This document provides detailed application notes, experimental protocols, and data on the use of InI₃ in photovoltaic research, intended to guide researchers in this dynamic field.

Application Notes

The primary application of Indium triiodide in photovoltaics is as a dopant in the perovskite absorber layer. Its key roles include:

• Crystal Engineering and Film Morphology: The addition of InI₃ to perovskite precursor solutions can significantly influence the crystallization process. It has been shown to retard crystallization, allowing for the formation of higher-quality perovskite films with larger grain sizes and fewer voids. This improved morphology leads to reduced defect densities and enhanced charge transport.

• Enhanced Photovoltaic Performance: InI₃ doping has been demonstrated to boost the key performance parameters of perovskite solar cells. For instance, in cesium lead iodide (CsPbI₃) solar cells, InI₃ incorporation has led to a notable increase in power conversion efficiency (PCE) and open-circuit voltage (Voc)[1]. Similarly, in lead-free bismuth-based perovskites, such as (CH₃NH₃)₃Bi₂₋ₓInₓI₉, InI₃ doping has enhanced PCE under both standard and indoor lighting conditions[2].

• Improved Stability: A significant challenge in the commercialization of perovskite solar cells is their long-term stability. InI₃ has been shown to enhance the stability of the perovskite films. For example, InI₃-containing CsPbI₃ solar cells have demonstrated the ability to retain a significant portion of their initial efficiency after hundreds of hours of aging[1]. In bismuth-based perovskites, InI₃ incorporation has been linked to increased hydrophobicity, which can protect the material from moisture-induced degradation[2].

• Lead-Free Perovskite Development: The toxicity of lead is a major concern for the widespread adoption of perovskite solar cells. InI₃ is being explored as a component in lead-free alternatives. Bismuth-based perovskites, for instance, are a promising non-toxic option, and the incorporation of indium has been shown to be a viable strategy for improving their performance[2].

Quantitative Data Presentation

The following table summarizes the key photovoltaic parameters of perovskite solar cells with and without the addition of Indium triiodide, based on reported research.

Perovskite Material	Additive/Dopant	Power Conversion Efficiency (PCE)	Open-Circuit Voltage (V_oc) (V)	Short-Circuit Current Density (J_sc) (mA/cm²)	Fill Factor (FF)	Stability
CsPbI₃	None (Reference)	14.36%[1]	0.89[1]	-	-	-
CsPbI₃	InI₃	17.09% [1]	0.99 [1]	-	-	Retained 77% of original efficiency after 860h[1]
(CH₃NH₃)₃Bi₂I₉	None (Pristine)	1.80% (1 Sun)[2]	-	-	-	-
(CH₃NH₃)₃Bi₂₋ₓInₓI₉	InI₃	2.55% (1 Sun)[2]	-	-	-	Reduced ion migration[2]
(CH₃NH₃)₃Bi₂I₉	None (Pristine)	4.47% (Indoor)[2]	-	-	-	-
(CH₃NH₃)₃Bi₂₋ₓInₓI₉	InI₃	5.95% (Indoor)[2]	-	-	-	-

Experimental Protocols

Protocol 1: Synthesis of Indium-Doped Bismuth-Based Perovskite ((CH₃NH₃)₃Bi₂₋ₓInₓI₉) Thin Films

This protocol is based on a vapor-assisted solution process[2].

1. Precursor Solution Preparation:

• Bismuth Iodide (BiI₃) Solution: Dissolve BiI₃ in a cosolvent of N,N-dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) with a volume ratio of 3:2. Stir the solution at room temperature for 2 hours.

• Indium Triiodide (InI₃) Doping: To prepare the In³⁺-doped precursor, add 1% by volume of an InI₃ precursor solution to the BiI₃ solution. For example, add 10.1 µL of the InI₃ solution to 1 mL of the BiI₃ solution[2].

2. Thin Film Deposition:

• Substrate Preparation: Use fluorine-doped tin oxide (FTO) coated glass substrates with a mesoporous TiO₂ layer.

• Spin Coating: Spin-coat the prepared precursor solution (either pristine BiI₃ or InI₃-doped BiI₃) onto the TiO₂-coated FTO substrate at 4000 rpm for 30 seconds[2].

• Annealing:

  • For pristine BiI₃ films, anneal the spin-coated samples at 100°C for 20 minutes[2].

  • For InI₃-doped films, anneal at 100°C for 40 minutes[2].

3. Vapor-Assisted Conversion:

• Expose the annealed BiI₃ or BiI₃:InI₃ films to methylammonium iodide (MAI) vapor to form the final perovskite structure, (CH₃NH₃)₃Bi₂I₉ or (CH₃NH₃)₃Bi₂₋ₓInₓI₉, respectively.

4. Device Fabrication:

• Hole Transport Layer (HTL) Deposition: Spin-coat a solution of Spiro-OMeTAD onto the perovskite layer at 2000 rpm for 30 seconds, followed by annealing at 50°C for 60 seconds[2].

• Metal Contact Deposition: Deposit a silver (Ag) back contact via thermal evaporation to complete the device structure: Glass/FTO/meso-TiO₂/Perovskite/Spiro-OMeTAD/Ag[2].

Protocol 2: Fabrication of Indium-Doped Cesium Lead Iodide (CsPbI₃) Perovskite Solar Cells

1. Precursor Solution Preparation (General Guidance):

• Prepare a precursor solution by dissolving CsI and PbI₂ in a suitable solvent, typically a mixture of DMF and DMSO.

• To introduce indium, add a specific molar percentage of InI₃ to the precursor solution. The optimal concentration of InI₃ needs to be determined experimentally.

2. Thin Film Deposition:

• Substrate Preparation: Use pre-cleaned and patterned FTO-coated glass substrates.

• Spin Coating: Spin-coat the InI₃-containing CsPbI₃ precursor solution onto the substrate. Typical spin coating parameters involve a two-step process, for example, a lower speed spin (e.g., 1000-2000 rpm) for a few seconds followed by a higher speed spin (e.g., 4000-6000 rpm) for 20-40 seconds. An anti-solvent dripping step (e.g., with chlorobenzene or toluene) during the high-speed spin is often employed to induce rapid crystallization and form a uniform film.

• Annealing: Anneal the perovskite film on a hotplate. The annealing temperature and time are critical parameters and typically range from 100°C to 150°C for 10 to 30 minutes.

3. Device Fabrication:

• Complete the solar cell by sequentially depositing an electron transport layer (ETL), a hole transport layer (HTL), and a metal back contact (e.g., gold or silver) using established procedures for perovskite solar cell fabrication.

Mandatory Visualizations

Signaling Pathways and Energy Levels

The incorporation of Indium triiodide can influence the energy band alignment of the perovskite solar cell, which is crucial for efficient charge extraction. While specific experimental values for the valence and conduction band shifts upon InI₃ doping are not detailed in the provided search results, a conceptual diagram can be constructed.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Indium Triiodide in the Fabrication of Optoelectronic Devices

Audience: Researchers, scientists, and drug development professionals.

Introduction: Indium(III) Iodide (InI₃) is an inorganic compound that is emerging as a critical material in the field of electronics and materials science.[1] Characterized as a yellow to dark yellow powder, InI₃ serves as a versatile and high-purity precursor for synthesizing indium-based semiconductors and thin-film materials.[1][2] Its unique properties, including high thermal stability and compatibility with various substrates, have made it invaluable in the fabrication of next-generation optoelectronic devices.[1] Applications range from enhancing the efficiency and stability of perovskite solar cells to serving as a source material for light-emitting diodes (LEDs) and photodetectors.[1][3][4] This document provides detailed application notes and experimental protocols for the use of Indium Triiodide in optoelectronics research and development.

Physicochemical Properties of Indium Triiodide

Sourcing high-purity InI₃ (typically ≥ 99.998%) is paramount for achieving high-performance and reliable semiconductor devices, as impurities can negatively impact electrical properties and operational lifespan.[1][5]

Property	Value	Reference
Synonyms	Indium triiodide, Triiodoindium	[1][2][6]
CAS Number	13510-35-5	[1][6]
Molecular Formula	InI₃	[1][6]
Molecular Weight	495.53 g/mol	[1][2]
Appearance	Yellow to dark yellow powder	[1][2]
Melting Point	210 °C	[1][2]
Density	4.69 g/cm³	[1][2]
Purity (Trace Metal Basis)	≥ 99.998%	[1]
Storage Conditions	Store at Room Temperature (RT)	[1]

Applications in Optoelectronic Devices

Indium triiodide is increasingly used as an additive or dopant in perovskite formulations to address the instability issues commonly found in tin-based and all-inorganic perovskite solar cells.[3][7]

Mechanism of Action:

• Enhanced Stability: The indium cation (In³⁺) can substitute tin(II) vacancies within the perovskite crystal lattice, resulting in a more stable structure.[3]

• Improved Film Quality: The addition of InI₃ can slow the crystallization process of the perovskite film, leading to higher quality films with larger grains, fewer voids, and a reduced density of trap states.[7]

• Reduced Recombination: By passivating defects, InI₃ helps to reduce non-radiative recombination, which improves the open-circuit voltage (Voc) and overall device efficiency.[3][7]

Performance Enhancements:

Perovskite System	Metric	Control Device	InI₃-Modified Device	Reference
Mixed Tin-Lead (Sn-Pb)	Power Conversion Efficiency (PCE)	17.2%	18.1%	[3]
Cesium Lead Iodide (CsPbI₃)	Power Conversion Efficiency (PCE)	14.36%	17.09%	[7]
Cesium Lead Iodide (CsPbI₃)	Open-Circuit Voltage (Voc)	0.89 V	0.99 V	[7]

InI₃ is a crucial precursor for creating indium-based semiconductor thin films, which are fundamental components of LEDs and thin-film transistors.[1][4][6]

Role as a Precursor: In the manufacturing of LEDs, particularly Indium Gallium Nitride (InGaN) LEDs, indium halides like InI₃ can be used as a source material.[4] The common industrial pathway involves converting the indium halide into a metal-organic precursor, such as Tri-methyl indium (TMI), which is then used in Metal-Organic Chemical Vapor Deposition (MOCVD) or Atomic Layer Deposition (ALD) systems.[5][8] These processes allow for the precise, layer-by-layer deposition required for modern semiconductor fabrication.[5]

Caption: Logical pathway from InI₃ raw material to a final LED device.

Indium iodides are also explored for their potential in fabricating photodetectors, particularly for the infrared spectrum.[4] While research into InI₃ specifically is ongoing, the related compound Indium(I) Iodide (InI) has demonstrated notable performance in lateral photodetector devices, showcasing the potential of the indium iodide material family.[9]

Performance of a Lateral InI-Based Photodetector:

Metric	Value	Reference
Photodetectivity	Approaching 1.4 x 10³	[9]
Specific Detectivity	5.0 x 10¹¹ Jones	[9]
Maximum Pulse Frequency	93.6 kHz	[9]

Experimental Protocols

The following are generalized protocols based on methodologies reported in the literature. Researchers should optimize parameters based on their specific materials, equipment, and desired outcomes.

This protocol describes the preparation of a precursor solution for an InI₃-doped cesium lead iodide (CsPbI₃) perovskite film.

Materials:

• Lead(II) iodide (PbI₂)

• Cesium iodide (CsI)

• Indium(III) iodide (InI₃)

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Magnetic stirrer and stir bar

• Nitrogen-filled glovebox

Procedure:

• Inside a nitrogen-filled glovebox, prepare a stock solution of the main perovskite components. For a 1.3 M solution, dissolve appropriate molar equivalents of PbI₂ and CsI in a co-solvent of DMF and DMSO (e.g., 4:1 v/v).

• Stir the solution on a magnetic stirrer at room temperature for at least 2 hours to ensure complete dissolution.

• Prepare a separate stock solution of InI₃ in DMSO (e.g., 0.1 M).

• To create the final doped precursor solution, add a specific volume of the InI₃ stock solution to the main perovskite solution to achieve the desired doping concentration (e.g., 1-2 mol%).

• Stir the final mixture for an additional 30 minutes before use.

• Filter the solution through a 0.22 µm PTFE syringe filter immediately prior to spin coating to remove any particulates.

This protocol outlines a typical layer-by-layer fabrication process for a perovskite solar cell using the solution from Protocol 1.

References

• 1. chemimpex.com [chemimpex.com]
• 2. heegermaterials.com [heegermaterials.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. zegmetal.com [zegmetal.com]
• 5. nbinno.com [nbinno.com]
• 6. CAS 13510-35-5: indium triiodide | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]
• 8. indium.com [indium.com]
• 9. Experimental evaluation of indium(i) iodide as a lead-free perovskite-inspired material for photovoltaic applications - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Thioethers Using Indium Triiodide Catalyst

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of thioethers catalyzed by indium triiodide (InI₃). Thioethers are crucial structural motifs in a wide array of pharmaceuticals and biologically active compounds. The methodologies described herein, utilizing indium triiodide as a mild Lewis acid catalyst, offer efficient and versatile routes to these important molecules, avoiding the use of harsh reagents and demonstrating broad functional group tolerance.

Two primary methods are detailed:

• Direct coupling of alkyl acetates with thiosilanes.

• Reductive coupling of carboxylic acids with thiols.

Method 1: Direct Coupling of Alkyl Acetates and Thiosilanes

This method provides an efficient synthesis of a wide variety of thioethers through the indium triiodide-catalyzed substitution of an acetoxy group with a thiosilane.[1] The reaction is notable for its broad substrate scope, encompassing primary, secondary, tertiary, allylic, benzylic, and propargylic acetates.[1][2] Mechanistic studies suggest that the reaction can proceed through both S_N1 and S_{N}2 pathways depending on the nature of the alkyl acetate substrate.[2]

Experimental Workflow

Caption: General workflow for InI₃-catalyzed thioether synthesis.

Detailed Experimental Protocol

Materials:

• Alkyl acetate (1.0 equiv)

• Thiosilane (1.2 equiv)

• Indium triiodide (InI₃) (0.1 equiv)

• Anhydrous solvent (e.g., 1,2-dichloroethane or dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (optional but recommended)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add indium triiodide (0.1 equiv).

• Add the anhydrous solvent (to make a 0.5-1.0 M solution with respect to the limiting reagent).

• Add the thiosilane (1.2 equiv) to the suspension.

• Add the alkyl acetate (1.0 equiv) to the reaction mixture.

• Stir the mixture at the specified temperature (ranging from room temperature to 80 °C) for the required time (typically 1-24 hours), monitoring the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Combine the organic layers, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure thioether.

Quantitative Data: Substrate Scope

The following table summarizes the yields for the synthesis of various thioethers from alkyl acetates and trimethyl(phenylthio)silane catalyzed by InI₃.

Entry	Alkyl Acetate (R-OAc)	Temp (°C)	Time (h)	Yield (%)
1	n-Octyl acetate	80	24	77
2	Cyclohexyl acetate	80	24	55
3	tert-Butyl acetate	RT	1	95
4	Benzyl acetate	RT	1	98
5	Cinnamyl acetate	RT	1	96
6	1-Phenylethyl acetate	RT	1	91
7	2-Phenoxyethyl acetate	80	24	65

Reaction conditions: Alkyl acetate (1.0 mmol), trimethyl(phenylthio)silane (1.2 mmol), InI₃ (0.1 mmol) in 1,2-dichloroethane (1.0 mL).

Reaction Mechanism

The reaction mechanism is dependent on the stability of the potential carbocation intermediate formed from the alkyl acetate.

Caption: Proposed S_N1 and S_N2 mechanisms for thioether synthesis.

Method 2: Reductive Coupling of Carboxylic Acids and Thiols

This one-pot procedure allows for the direct synthesis of thioethers from readily available carboxylic acids and thiols.[1] The reaction is co-mediated by indium triiodide and a reducing agent, 1,1,3,3-tetramethyldisiloxane (TMDS).[1][3] Indium(III) bromide is effective for aromatic carboxylic acids, while indium triiodide is optimal for aliphatic carboxylic acids.[1][3][4] The reaction proceeds through an S,S-acetal intermediate, which is subsequently reduced by TMDS.[1]

Experimental Workflow

Caption: General workflow for InI₃/TMDS-mediated thioether synthesis.

Detailed Experimental Protocol

Materials:

• Carboxylic acid (1.0 equiv)

• Thiol (2.2 equiv)

• Indium triiodide (InI₃) (0.1 equiv)

• 1,1,3,3-Tetramethyldisiloxane (TMDS) (4.0 equiv for aliphatic acids)

• Anhydrous 1,2-dichloroethane

• Water (H₂O)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup

Procedure:

• To a flame-dried reaction vessel under an inert atmosphere, add the carboxylic acid (1.0 equiv), thiol (2.2 equiv), and indium triiodide (0.1 equiv).

• Add anhydrous 1,2-dichloroethane as the solvent.

• Add 1,1,3,3-tetramethyldisiloxane (TMDS) (4.0 equiv) to the mixture.

• Heat the reaction mixture at 80 °C and stir for the required time (typically 6-12 hours), monitoring the reaction by TLC.

• After cooling to room temperature, quench the reaction with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure thioether.

Quantitative Data: Substrate Scope

The following table summarizes the yields for the synthesis of various thioethers from aliphatic carboxylic acids and p-toluenethiol, catalyzed by InI₃ with TMDS as the reductant.

Entry	Aliphatic Carboxylic Acid (R-COOH)	Time (h)	Yield (%)
1	2-Naphthylacetic acid	6	99
2	Phenylacetic acid	6	92
3	Isovaleric acid	12	85
4	Dodecanoic acid	12	90

Reaction conditions: Carboxylic acid (0.5 mmol), p-toluenethiol (1.1 mmol), InI₃ (0.05 mmol), TMDS (2.0 mmol) in 1,2-dichloroethane (1.0 mL) at 80 °C. For aromatic carboxylic acids, InBr₃ is generally the preferred catalyst.[1]

Reaction Mechanism

The proposed mechanism involves the formation of an S,S-acetal intermediate, which is then reduced by TMDS.

Caption: Proposed mechanism for InI₃/TMDS-mediated thioetherification.

Safety and Handling

• Indium triiodide is a moisture-sensitive Lewis acid. Handle in a dry environment, preferably in a glovebox or under an inert atmosphere.

• Thiosilanes, thiols, and 1,2-dichloroethane are toxic and should be handled in a well-ventilated fume hood.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheets (SDS) for all reagents before use.

These protocols provide a robust foundation for the synthesis of diverse thioethers using indium triiodide catalysis. The mild reaction conditions and broad substrate compatibility make these methods highly valuable for applications in medicinal chemistry and materials science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of a Wide Range of Thioethers by Indium Triiodide Catalyzed Direct Coupling between Alkyl Acetates and Thiosilanes [organic-chemistry.org]
• 3. Single-Step Thioetherification by Indium-Catalyzed Reductive Coupling of Carboxylic Acids with Thiols [organic-chemistry.org]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]

Application Notes and Protocols: Indium Triiodide in High-Pressure Discharge Lamps

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium triiodide (InI₃) is a critical component in the fill mixture of modern high-pressure discharge lamps, particularly metal halide (MH) lamps. Its primary role is to enhance the spectral properties of the lamp, leading to a higher quality of light with excellent color rendering capabilities. This document provides detailed application notes on the function of indium triiodide, along with protocols for the manufacturing and testing of high-pressure discharge lamps containing this compound.

Application Notes

Indium triiodide is introduced into the quartz arc tube of a metal halide lamp along with other metal halides, mercury, and a starting gas (typically argon).[1][2] When the lamp is energized, an electric arc vaporizes and dissociates the metal halides into their constituent atoms in the hot plasma core. The excited indium atoms then radiate light at specific wavelengths, primarily contributing to the blue and green regions of the spectrum.[1] This emission helps to create a more continuous and balanced spectral power distribution, resulting in a whiter light with a high Color Rendering Index (CRI).

The presence of indium iodide also plays a role in the regenerative halide cycle. In the cooler regions near the arc tube wall, the indium and iodine atoms recombine. This cycle prevents the deposition of elemental indium onto the hot quartz wall, which would otherwise lead to devitrification and premature lamp failure.

The Halide Regenerative Cycle

The halide cycle is a crucial chemical process that sustains the long life and stable operation of metal halide lamps. The process can be summarized as follows:

• Vaporization and Dissociation: In the hot core of the arc, the solid indium triiodide vaporizes and dissociates into indium and iodine atoms.

• Excitation and Emission: The high temperature of the plasma excites the indium atoms, which then emit photons as they return to lower energy states, contributing to the lamp's light output.

• Recombination: In the cooler regions near the arc tube wall, the indium and iodine atoms recombine to form indium triiodide.

• Redeposition: The reformed indium triiodide is then available to be vaporized and dissociated again, continuing the cycle.

This regenerative process ensures a constant supply of metal atoms in the arc and prevents the darkening of the arc tube, thereby maintaining high luminous efficacy over the lamp's lifespan.

Figure 1: The Halide Regenerative Cycle in a Metal Halide Lamp.

Quantitative Data

The addition of indium triiodide significantly influences the performance characteristics of high-pressure discharge lamps. The following tables summarize the typical performance of metal halide lamps containing indium triiodide in their fill composition.

Table 1: Typical Performance of Indium Triiodide-Containing Metal Halide Lamps

Parameter	Value
Luminous Efficacy	75 - 100 lm/W[1][3]
Color Rendering Index (CRI)	65 - 90[4]
Correlated Color Temperature (CCT)	3000 K - 6000 K
Lamp Lifespan	6,000 - 20,000 hours[1]

Table 2: Example Fill Composition of a 400W Metal Halide Lamp

Component	Weight Percentage
Indium Iodide	20 - 50%
Thallium Iodide	20 - 40%
Gallium Iodide	10 - 50%

Note: The balance of the fill consists of mercury and a starting gas like argon.

Experimental Protocols

I. Manufacturing Protocol for a High-Pressure Discharge Lamp with Indium Triiodide

This protocol outlines the general steps for the fabrication of a quartz metal halide lamp.

Figure 2: Manufacturing Workflow for a Metal Halide Lamp.

1. Component Preparation:

• Quartz Arc Tube: A high-purity fused quartz tube is cleaned and shaped to the desired dimensions.
• Electrodes: Tungsten electrodes are fabricated and treated. A molybdenum foil is typically welded to the end of the electrode to create a hermetic seal with the quartz.
• Fill Material: A precise mixture of indium triiodide, other metal halides, and mercury is prepared in a controlled environment.

2. Lamp Assembly:

• One electrode is inserted into one end of the quartz tube and sealed in place.
• The prepared fill material is carefully dosed into the open end of the arc tube.
• The second electrode is inserted, and the tube is evacuated to a specific pressure and backfilled with the starting gas (e.g., argon).
• The second end of the arc tube is then hermetically sealed.

3. Finishing and Testing:

• The sealed arc tube is mounted within a borosilicate glass outer jacket, which provides thermal insulation and UV protection.
• The electrical contacts are connected to the lamp base.
• The completed lamp is then "aged" or "seasoned" by operating it for a specified period to allow the chemical components to stabilize.
• Finally, the lamp undergoes rigorous quality control testing to ensure it meets performance specifications.

II. Protocol for Testing Lamp Performance

The following protocol is based on ANSI standards C78.43 and C82.6 for the testing of metal halide lamps.[5]

Figure 3: Experimental Workflow for Lamp Performance Testing.

1. Equipment:

• Goniophotometer
• Spectroradiometer
• Stabilized AC power supply
• Power meter
• Integrating sphere (optional, for total luminous flux measurement)

2. Procedure:

• Lamp Mounting: The lamp to be tested is mounted in the goniophotometer in its specified operating position.
• Stabilization: The lamp is operated at its rated power until its light output and electrical characteristics are stable. This warm-up period can take several minutes.
• Electrical Measurements: The voltage, current, and power consumed by the lamp and ballast system are measured using a power meter.
• Spectral Power Distribution (SPD) Measurement: The spectroradiometer is used to measure the radiant power of the lamp at different wavelengths across the visible spectrum.
• Luminous Intensity Distribution Measurement: The goniophotometer rotates the lamp or the detector to measure the luminous intensity at various angles in the horizontal and vertical planes.

3. Data Analysis:

• Total Luminous Flux: The total luminous flux (in lumens) is calculated by integrating the luminous intensity measurements over all angles.
• Luminous Efficacy: The luminous efficacy is calculated by dividing the total luminous flux by the measured input power (in watts).
• Color Rendering Index (CRI): The CRI is calculated from the measured spectral power distribution data by comparing the color appearance of a set of standard test colors under the light of the lamp to their appearance under a reference illuminant of the same correlated color temperature.[6][7]

Conclusion

Indium triiodide is an indispensable component in modern high-pressure discharge lamps, contributing significantly to their high luminous efficacy and excellent color rendering properties. The protocols outlined in this document provide a framework for the consistent manufacturing and rigorous testing of these light sources, ensuring their quality and performance for various demanding applications.

References

• 1. How Metal Halide Lamps Work | Complete Overview [hydroexperts.com.au]
• 2. ntrs.nasa.gov [ntrs.nasa.gov]
• 3. arxiv.org [arxiv.org]
• 4. cef.co.uk [cef.co.uk]
• 5. energy.gov [energy.gov]
• 6. researchgate.net [researchgate.net]
• 7. lisungroup.com [lisungroup.com]

Technical Notes & Optimization

Indium Triiodide Purification Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of Indium triiodide (InI₃). It is designed for researchers, scientists, and drug development professionals who may encounter specific issues during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for purifying Indium triiodide?

A1: The most common and effective methods for purifying Indium triiodide are vacuum sublimation and zone refining. Recrystallization is less common due to the compound's high solubility in many solvents and its hygroscopic nature.

Q2: Why is it crucial to handle Indium triiodide in an inert atmosphere?

A2: Indium triiodide is very hygroscopic, meaning it readily absorbs moisture from the air.[1] In the presence of water vapor, it can react with oxygen, especially at elevated temperatures (around 245 °C), to form indium(III) oxide iodide.[2] To prevent contamination and decomposition, all handling and purification procedures should be performed in a controlled, inert atmosphere, such as a glovebox.

Q3: What are the typical impurities found in crude Indium triiodide?

A3: Impurities in Indium triiodide can originate from the starting materials (indium and iodine) or from the synthesis process itself. Common impurities include other metal iodides, indium oxides, and various metallic and non-metallic elements.

Purification Methods: Experimental Protocols and Troubleshooting

Vacuum Sublimation

Vacuum sublimation is a widely used technique for purifying solids that can transition directly from a solid to a gas phase under reduced pressure and then re-solidify in a purer form upon cooling.

Objective: To purify crude Indium triiodide by removing non-volatile impurities.

Materials:

• Crude Indium triiodide powder

• Sublimation apparatus (including a cold finger)

• High-vacuum pump

• Heating mantle or oil bath

• Schlenk line and inert gas (Argon or Nitrogen)

• Glovebox

Procedure:

• Preparation (inside a glovebox):

  • Transfer the crude InI₃ powder into the sublimation apparatus.

  • Assemble the sublimation apparatus, ensuring all joints are properly greased with high-vacuum grease.

  • Attach the apparatus to a Schlenk line.

• Evacuation:

  • Slowly evacuate the sublimation apparatus using the high-vacuum pump. A pressure of 10⁻⁴ to 10⁻² mm Hg is recommended.[3]

• Heating and Sublimation:

  • Once the desired vacuum is reached, begin heating the bottom of the sublimation apparatus using a heating mantle or oil bath.

  • Gradually increase the temperature. The sublimation of InI₃ will occur as it is heated.

  • Maintain a temperature gradient between the bottom of the apparatus and the cold finger. The temperature of the cold finger should be low enough to allow the sublimed InI₃ to deposit as crystals.

• Collection (inside a glovebox):

  • After the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature under vacuum.

  • Backfill the apparatus with an inert gas.

  • Transfer the apparatus into a glovebox.

  • Carefully disassemble the apparatus and scrape the purified InI₃ crystals from the cold finger.

  • Store the purified product in a sealed container in the glovebox.

Problem	Possible Cause	Solution
No sublimation occurs	Temperature is too low or vacuum is insufficient.	Gradually increase the temperature of the heating source. Check the vacuum pump and all connections for leaks.
Product appears dark or decomposed	Heating temperature is too high, leading to decomposition.	Reduce the heating temperature. Monitor the color of the subliming vapor and the deposited solid. A dark brown liquid indicates melting and potential decomposition.[2]
Low yield of purified product	Sublimation time was too short. Temperature gradient is not optimal.	Increase the duration of the sublimation process. Adjust the heating temperature and the cooling of the cold finger to optimize the temperature gradient.
Purified product is contaminated with starting material	"Bumping" of the crude material during initial heating.	Heat the crude material very slowly and evenly to avoid rapid boiling or splattering.

Zone Refining

Zone refining is a powerful technique for producing highly pure crystalline materials. It involves passing a narrow molten zone through a solid ingot of the material, which causes impurities to segregate at one end of the ingot.

Objective: To achieve ultra-high purity Indium triiodide by segregating impurities.

Materials:

• Crude Indium triiodide ingot

• Zone refining apparatus (horizontal or vertical) with a movable heater

• Quartz or borosilicate glass boat/ampoule

• Inert gas supply (Argon)

Procedure:

• Preparation (inside a glovebox):

  • Cast the crude InI₃ into an ingot and place it in a quartz or borosilicate glass boat.

  • Place the boat inside the process tube of the zone refiner.

  • Seal the process tube and purge with a high-purity inert gas.

• Zone Melting:

  • Position the movable heater at one end of the InI₃ ingot to create a molten zone.

  • Slowly move the heater along the length of the ingot. A slow traverse speed (e.g., 3.5 mm/min) is often effective for indium compounds.[1]

  • As the molten zone moves, the purer InI₃ will crystallize behind it, while the impurities will concentrate in the molten zone and be carried to the end of the ingot.

• Multiple Passes:

  • Repeat the process for multiple passes to enhance the separation of impurities. The optimal number of passes will depend on the initial purity and the desired final purity. For indium, 10 or more passes can significantly improve purity.[1]

• Collection (inside a glovebox):

  • After the final pass, allow the ingot to cool completely under the inert atmosphere.

  • Transfer the zone-refined ingot to a glovebox.

  • Cut off and discard the end of the ingot where the impurities have accumulated.

  • The remaining part of the ingot consists of high-purity Indium triiodide.

Problem	Possible Cause	Solution
Inefficient impurity segregation	Traverse speed is too fast. Molten zone is too wide or too narrow.	Decrease the heater's traverse speed to allow for better equilibrium between the solid and liquid phases.[4] Optimize the heater design and power to achieve a stable and appropriately sized molten zone.
Ingot cracking or breaking	Thermal stress due to a steep temperature gradient.	Adjust the heating and cooling profile to reduce thermal stress. Consider using a pre-heater or after-heater.
Contamination from the boat material	Reaction between molten InI₃ and the boat.	Ensure the boat material (e.g., high-purity quartz) is inert to molten Indium triiodide at the operating temperature.

Data Presentation

Table 1: Common Impurities in Indium Compounds and their Behavior during Zone Refining

Impurity Element	Typical Concentration in 99.99% InI₃ (%)[5]	Segregation Behavior in Indium Compounds
Aluminum (Al)	0.00010 - 0.0010	Tends to segregate towards the end of the ingot.
Cadmium (Cd)	0.00050 - 0.0010	Can be difficult to remove by zone refining alone.[1]
Copper (Cu)	0.00010 - 0.00020	Effectively removed by zone refining.[1]
Iron (Fe)	-	Effectively removed by zone refining.[1]
Nickel (Ni)	-	Effectively removed by zone refining.[1]
Lead (Pb)	-	Can be difficult to remove by zone refining alone.[1]
Tin (Sn)	-	Can be difficult to remove by zone refining alone.[1]
Zinc (Zn)	-	Effectively removed by zone refining.[1]

Note: Data on segregation behavior is primarily based on studies of indium metal purification, but provides a good indication for the behavior in indium triiodide.

Mandatory Visualizations

Experimental Workflow for Indium Triiodide Synthesis and Purification

Caption: A logical workflow for the synthesis, purification, and characterization of high-purity Indium triiodide.

Logical Relationship of Troubleshooting Steps for Vacuum Sublimation

Caption: Decision tree for troubleshooting common issues during the vacuum sublimation of Indium triiodide.

References

• 1. researchgate.net [researchgate.net]
• 2. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Research Status of High-Purity Metals Prepared by Zone Refining - PMC [pmc.ncbi.nlm.nih.gov]
• 5. arxiv.org [arxiv.org]

Technical Support Center: Optimizing Indium Triiodide (InI₃) Catalysis

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist you in optimizing your indium triiodide (InI₃) catalyzed reactions. The information is presented in a clear question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

1. What is Indium Triiodide (InI₃) and why is it used as a catalyst?

Indium triiodide (InI₃) is a soft Lewis acid that has gained attention in organic synthesis due to its unique catalytic properties.[1] Unlike stronger Lewis acids like aluminum chloride (AlCl₃) or boron trifluoride (BF₃), InI₃ is more chemoselective and tolerant of various functional groups, including alcohols and amines.[1] It can even be used in protic media in some cases.[1] Its utility stems from its ability to act as an efficient π-Lewis acid, coordinating with unsaturated systems like alkynes and alkenes to promote nucleophilic additions.[1] The catalytic activity of indium(III) salts is often dependent on the counterion, with triiodide frequently showing superior results.[1]

2. What types of reactions are commonly catalyzed by Indium Triiodide?

Indium triiodide is a versatile catalyst for a range of organic transformations, including:

• Cycloisomerization Reactions: InI₃ is highly effective in promoting cascade cycloisomerization reactions of enynes and polyenynes to construct complex tricyclic frameworks.[2]

• Reductive Functionalization of Amides: It catalyzes the deoxygenative functionalization of N-sulfonyl amides in the presence of hydrosilanes to produce α-cyanoamines and β-aminocarbonyl compounds.

• Hydrofunctionalization Reactions: This includes intramolecular hydroarylation, hydroalkoxylation, and hydroamination of alkynes.[1][3]

• Transesterification Reactions: InI₃ serves as an effective Lewis acid catalyst for the transesterification of various aliphatic and aromatic esters.

• Michael Additions: While specific protocols for InI₃ are less common, indium(I) iodide has been shown to promote the Michael addition of thiolate anions to conjugated carbonyl compounds.

• Aldol Reactions: Indium(III) chloride, a related indium halide, is known to catalyze aldol-type reactions.[4]

3. How should I handle and store Indium Triiodide?

Indium triiodide is a pale yellow, hygroscopic solid.[5] This means it readily absorbs moisture from the atmosphere, which can deactivate the catalyst. Therefore, it is crucial to handle and store InI₃ under anhydrous and inert conditions (e.g., in a glovebox or desiccator).[5] When weighing and transferring the catalyst, minimize its exposure to air.

Troubleshooting Guide

Issue 1: Low or No Reaction Conversion

Low or no conversion is a common problem in catalysis. The following workflow can help you diagnose and resolve the issue.

Caption: Troubleshooting workflow for low or no reaction conversion.

Issue 2: Formation of Side Products/Low Selectivity

The formation of undesired side products can complicate purification and reduce the yield of your target molecule.

Caption: Troubleshooting workflow for side product formation.

Data on Optimized Reaction Conditions

The following tables summarize optimized reaction conditions for various InI₃-catalyzed reactions reported in the literature.

Table 1: Cascade Cycloisomerization of Aryl 1,5-Enynes [2]

Entry	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	5	Toluene	60	1	84
2	2	Toluene	60	3	55
3	20	Toluene	rt	24	62
4	20	DCM	rt	24	60
5	5	DCE	60	1	54

Table 2: Reductive Functionalization of N-sulfonyl Amides

Entry	Catalyst Loading (mol%)	Hydrosilane	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	5	PhSiH₃	1,4-Dioxane	100	24	85
2	5	PhSiH₃	Toluene	100	24	78
3	5	(EtO)₃SiH	1,4-Dioxane	100	24	25
4	10	PhSiH₃	1,4-Dioxane	80	24	75

Experimental Protocols

General Procedure for InI₃-Catalyzed Cascade Cycloisomerization of an Aryl 1,5-Enyne[2]

• Preparation: To a flame-dried Schlenk tube under an argon atmosphere, add Indium triiodide (InI₃) (5 mol%).

• Reaction Mixture: Add a solution of the aryl 1,5-enyne (1.0 equiv) in anhydrous toluene (to achieve a concentration of ~0.07 M).

• Reaction Conditions: Stir the reaction mixture at the desired temperature (e.g., 60 °C) in an oil bath.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the desired tricyclic product.

Reaction Pathway

The proposed mechanism for the InI₃-catalyzed cascade cycloisomerization of an aryl 1,5-enyne involves the electrophilic activation of the alkyne by the indium catalyst.

Caption: Proposed pathway for InI₃-catalyzed cycloisomerization.

Catalyst Removal and Regeneration

1. How can I remove the indium catalyst after the reaction?

After the reaction is complete, the indium catalyst can typically be removed during the aqueous work-up. If residual indium compounds are present in the final product, they can often be removed by:

• Filtration through a plug of silica gel: This is often effective for removing polar indium salts.

• Washing with dilute acid: For products that are stable to acidic conditions, a wash with dilute HCl can help to remove indium residues.[3]

• Chelating agents: In some cases, washing with a solution of a chelating agent like EDTA can be effective.

2. Can the Indium Triiodide catalyst be recovered and reused?

While InI₃ is a relatively inexpensive catalyst, recovery and reuse can be desirable for large-scale applications and to minimize waste. In some cases, particularly when the reaction is performed in an aqueous medium or with a supported catalyst, the indium catalyst can be recovered and reused.[6] For homogeneous reactions in organic solvents, recovery can be more challenging. Polymer-supported indium catalysts have been developed to facilitate easy recovery and recycling.[1] At present, there are no widely established general procedures for the regeneration of deactivated homogeneous InI₃ catalysts. Catalyst deactivation is often due to irreversible hydrolysis, so preventing deactivation by maintaining strictly anhydrous conditions is the most effective strategy.

References

• 1. Indium in Catalysis – SynCatMet [syncatmeth.es]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. InI3 - ヨウ化インジウム(III) [sigmaaldrich.com]
• 6. Indium(III) acetate-catalyzed intermolecular radical addition of organic iodides to electron-deficient alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Indium Triiodide (InI₃)

Welcome to the technical support center for the synthesis of Indium triiodide (InI₃). This guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis, purification, and handling of this compound.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here are answers to common questions and troubleshooting tips for potential issues you may face during the synthesis of Indium triiodide.

Q1: My yield of Indium triiodide is consistently low. What are the possible causes and how can I improve it?

A1: Low yields in InI₃ synthesis can stem from several factors. Here’s a troubleshooting guide to help you identify and resolve the issue:

• Incomplete Reaction: The reaction between indium and iodine may not have gone to completion.

  • Troubleshooting:

    • Increase Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. For solid-state reactions, this could mean several hours at an elevated temperature. For solution-based methods, reflux times may need to be extended.

    • Improve Mixing: In solid-state reactions, ensure the indium and iodine are finely powdered and well-mixed to maximize surface contact. In solution, ensure vigorous stirring.

    • Optimize Temperature: The reaction temperature is critical. For the direct reaction of indium and iodine, temperatures are typically elevated. Ensure your reaction temperature is optimal for the chosen method (see table below).

• Loss of Product During Workup: InI₃ is highly hygroscopic and can be lost during transfer and purification if not handled under strictly anhydrous conditions.

  • Troubleshooting:

    • Inert Atmosphere: All manipulations of InI₃ should be performed under a dry, inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

    • Pre-dried Apparatus: Ensure all glassware is rigorously dried before use.

• Sublimation of Iodine: In direct reactions at elevated temperatures, iodine can sublime and escape the reaction zone before it has a chance to react with the indium.

  • Troubleshooting:

    • Sealed Ampoule: Perform the reaction in a sealed, evacuated quartz ampoule to contain the iodine vapor.

    • Temperature Gradient: Use a tube furnace with a temperature gradient to ensure the iodine vapor passes over the heated indium metal.

Q2: The color of my synthesized Indium triiodide is not the expected yellow. What does a different color indicate?

A2: The color of your InI₃ can provide clues about its purity and polymorphic form.

• Red or Orange Product: You may have synthesized the red (α) polymorph of InI₃. The yellow (β) form can slowly convert to the red form.[1] The red form is known to transition to the yellow form at 57°C.[1] A high-pressure synthesis can also yield an orange-colored rhombohedral polymorph.

  • Troubleshooting: The specific polymorph obtained can be influenced by the synthesis conditions. If a specific polymorph is desired, careful control over reaction temperature and pressure is necessary.

• Dark Brown or Black Product: This could indicate the presence of unreacted iodine or the formation of indium monoiodide (InI).

  • Troubleshooting:

    • Excess Iodine: If excess iodine was used, it can be removed by sublimation under vacuum.

    • InI Formation: The formation of InI can be minimized by ensuring the correct stoichiometry of reactants. Purification by sublimation can also help to separate InI₃ from the less volatile InI.

Q3: How can I prevent the formation of Indium monoiodide (InI) as a byproduct?

A3: The formation of indium monoiodide (InI) is a common side reaction, especially at higher temperatures where InI₃ can decompose.

• Stoichiometry Control: Use a slight excess of iodine to ensure the complete conversion of indium to InI₃.

• Temperature Control: Avoid excessively high temperatures during synthesis, as this can favor the formation of InI. Refer to established protocols for optimal temperature ranges. The reaction of InI₃ with excess indium to form InI is also a known synthetic route to InI, highlighting the importance of reactant ratios.[2]

Q4: My Indium triiodide sample decomposes or changes color upon storage. How should I properly handle and store it?

A4: Indium triiodide is a pale yellow, very hygroscopic solid.[1] Its instability is primarily due to its sensitivity to moisture and air.

• Strictly Anhydrous and Inert Conditions:

  • Storage: Store InI₃ in a tightly sealed container inside a desiccator or, ideally, in a glovebox under an inert atmosphere (e.g., argon or nitrogen).

  • Handling: All manipulations should be carried out in a glovebox or using Schlenk line techniques to prevent exposure to air and moisture. In the presence of water vapor and oxygen at elevated temperatures (245 °C), it can react to form indium(III) oxide iodide.[1]

Quantitative Data Summary

The following table summarizes quantitative data for common InI₃ synthesis methods.

Synthesis Method	Reactants	Solvent/Conditions	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference(s)
Direct Combination (Vapor)	Indium, Iodine	Sealed evacuated quartz ampoule	200 - 400	Several	High	>99	[1]
Direct Combination (Solution)	Indium, Iodine	Hexane	Reflux	1 - 3	~95	High
Reaction with Hydroiodic Acid	Indium	Hydroiodic Acid (HI)	Evaporation	-	-	-	[1]
High-Pressure Synthesis	Monoclinic InI₃	High Pressure & High Temperature	500	3	-	High	[3]

Experimental Protocols

Below are detailed methodologies for key experiments related to the synthesis and purification of Indium triiodide.

Protocol 1: Synthesis of Indium Triiodide by Direct Combination in a Sealed Ampoule

• Reactants and Materials:

  • Indium metal (99.99% purity), powder or small pieces.

  • Iodine (99.99% purity), crystalline.

  • Quartz ampoule.

  • High-vacuum line.

  • Tube furnace.

• Procedure:

  • Place a stoichiometric amount of indium metal and iodine (1:3 molar ratio) into a clean, dry quartz ampoule. A slight excess of iodine can be used to ensure complete reaction.

  • Evacuate the ampoule to a high vacuum (< 10⁻⁵ torr) and seal it using a torch.

  • Place the sealed ampoule in a tube furnace.

  • Slowly heat the furnace to 300-400°C over several hours.

  • Maintain the temperature for 12-24 hours to ensure the reaction goes to completion.

  • Allow the furnace to cool slowly to room temperature.

  • The resulting product should be a yellow crystalline solid (InI₃).

Protocol 2: Purification of Indium Triiodide by Sublimation

• Apparatus:

  • Sublimation apparatus.

  • High-vacuum line.

  • Heating mantle or oil bath.

  • Cold finger or condenser.

• Procedure:

  • Under an inert atmosphere, transfer the crude InI₃ to the sublimation apparatus.

  • Assemble the apparatus and evacuate to a high vacuum.

  • Cool the cold finger with cold water or a dry ice/acetone slurry.

  • Gently heat the bottom of the sublimation apparatus containing the crude InI₃ using a heating mantle or oil bath to a temperature just above its sublimation point. The melting point of InI₃ is 210°C.[1]

  • The InI₃ will sublime and deposit as pure crystals on the cold finger.

  • Once the sublimation is complete, allow the apparatus to cool to room temperature under vacuum.

  • Under an inert atmosphere, carefully scrape the purified InI₃ crystals from the cold finger.

Visualizations

Diagram 1: General Workflow for Indium Triiodide Synthesis and Purification

Caption: Workflow for InI₃ synthesis.

Diagram 2: Troubleshooting Guide for Low Yield in InI₃ Synthesis

Caption: Troubleshooting low InI₃ yields.

Diagram 3: Polymorphs of Indium Triiodide

Caption: Relationship between InI₃ polymorphs.

References

• 1. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 2. Indium(I) iodide - Wikipedia [en.wikipedia.org]
• 3. arxiv.org [arxiv.org]

Indium triiodide degradation and decomposition pathways

Indium Triiodide Technical Support Center

Welcome to the technical support center for Indium Triiodide (InI₃). This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on the degradation, decomposition, and handling of InI₃.

Frequently Asked Questions (FAQs)

Q1: My InI₃ sample has changed color from yellow to a brownish or darker shade. What could be the cause?

A1: Indium triiodide is known to exist in different colored forms (polymorphs). The common ambient pressure form is a pale yellow solid (β form), which can slowly convert to a red α form.[1] A transition from the red to the yellow form occurs at 57°C.[1] However, a color change to a dark brown or black, especially upon heating, can indicate melting (it forms a dark brown liquid at 210°C) or potential decomposition.[1] Discoloration at room temperature is often a sign of degradation due to moisture or air exposure.

Q2: What are the primary degradation pathways for Indium Triiodide?

A2: The primary degradation pathways for InI₃ are exposure to moisture (hydrolysis) and thermal decomposition at elevated temperatures. It is a very hygroscopic compound, meaning it readily absorbs moisture from the air.[1][2][3] It is highly unstable in water.[4][5] In the presence of water vapor and oxygen, it can react at 245°C to form indium(III) oxide iodide.[1]

Q3: What are the ideal storage and handling conditions for InI₃ to prevent degradation?

A3: To ensure the stability of InI₃, it is critical to:

• Store under an inert atmosphere: Handle and store the compound under a dry, inert gas like argon or nitrogen.[2][3]

• Use tightly sealed containers: Store in a cool, dry place in a container that is sealed tightly to prevent moisture ingress.[2] Glass containers are suitable.[6]

• Avoid incompatible materials: Keep away from strong oxidizing agents, water/moisture, and strong bases.[2][7] Do not use aluminum or galvanized containers for storage.[6]

• Wear appropriate PPE: Always wear protective gloves, safety glasses, and a lab coat.[2][6] Handling should be done in a chemical fume hood to avoid inhaling the dust.[2][8]

Q4: Is Indium Triiodide sensitive to light?

A4: Some literature suggests that one of the polymorphs of InI₃ is light-sensitive.[9] While the primary stability concerns are moisture and heat, it is good practice to store the material in a dark place to minimize any potential for photodecomposition.[3] The triiodide ion itself is known to be active in photochemistry.[10]

Troubleshooting Guide

Issue 1: Unexpected results in a reaction using InI₃.

• Question: My reaction is yielding unexpected byproducts or failing to proceed as expected. Could the InI₃ be the problem?

• Answer/Guidance:

  • Verify Reagent Quality: The most common cause of failure is the degradation of InI₃ due to improper storage. Its high hygroscopicity means even brief exposure to ambient air can lead to hydrolysis, reducing its purity and effectiveness.[1][3]

  • Check for Insolubility: If your reaction is in a non-polar organic solvent and you observe clumping or poor solubility, it may indicate the presence of hydrolysis products.

  • Perform a Quick Check: A visual inspection can be informative. If the typically pale yellow powder appears discolored, clumpy, or wet, it has likely degraded.[1]

  • Solution: Use a fresh, unopened sample of InI₃ or a sample that has been rigorously stored under an inert atmosphere. If purity is critical, consider purification by sublimation before use.[4]

Issue 2: The physical appearance of the InI₃ powder seems off.

• Question: My InI₃ powder is not a free-flowing yellow powder. It looks clumpy and darker. Is it still usable?

• Answer/Guidance:

  • Assess the Severity: Clumping is a strong indicator of moisture absorption.[3] A significant color change to brown or dull orange at room temperature also suggests contamination or degradation.[1]

  • Determine Usability: For non-sensitive applications, you might be able to proceed, but be aware that the effective molar quantity of InI₃ will be lower than calculated. For most applications in materials science and drug development, using degraded InI₃ is not recommended as it will introduce impurities and affect stoichiometry.

  • Recommendation: Discard the degraded reagent according to your institution's safety protocols and procure a fresh supply. Ensure all future handling is performed in a glovebox or under a stream of dry, inert gas.[2]

Quantitative Data

The physical and chemical properties of Indium Triiodide are summarized below.

Property	Value	Reference(s)
Chemical Formula	InI₃	[1]
Molar Mass	495.53 g/mol	[1]
Appearance	Pale yellow to red/orange crystalline solid	[1][5][11]
Melting Point	210 °C (483 K)	[1][3][5]
Boiling Point	500 °C (773 K)	[1][5]
Density	4.69 g/cm³	[1][3][5]
Water Solubility	Highly soluble and reactive	[1][12][13]
Solubility (Other)	Soluble in acids, chloroform, benzene, methanol, ethanol	[4][5][12]

Experimental Protocols

Protocol 1: Synthesis of Indium Triiodide

This protocol is based on the direct reaction between indium metal and iodine.

• Objective: To synthesize InI₃ from its constituent elements.

• Methodology:

  • Place 1g of high-purity (99.99%) indium metal and a stoichiometric amount of analytical grade iodine (3.316g) into a quartz glass flask.[4] The flask should be thoroughly cleaned and dried beforehand.

  • The reaction can be carried out by heating the indium in the presence of iodine vapor.[1] A controlled method involves sealing the flask and heating it in a CO₂ atmosphere to 150-200°C.[4]

  • An alternative method involves refluxing an indium foil suspension in degassed n-hexane with 1.5 equivalents of iodine for 1-3 hours under an argon atmosphere.[14]

• Safety: The reaction should be performed in a well-ventilated fume hood. Iodine vapor is corrosive and toxic.

Protocol 2: Purification of Indium Triiodide by Sublimation

• Objective: To purify synthesized or partially degraded InI₃.

• Methodology:

  • This procedure is often integrated into the synthesis process. In a vacuum-sealed apparatus, the crude InI₃ product is heated.[4]

  • The synthesis reaction is heated to 200-250°C to induce sublimation of the InI₃ product.[4]

  • The sublimed, pure yellow InI₃ is collected on a cold surface, such as a condenser tube, separating it from non-volatile impurities.[4]

• Key Parameters: A vacuum of around 80 kPa is beneficial. The collection surface must be kept cool to ensure efficient condensation.[4]

Visualizations

Logical Workflows and Degradation Pathways

Caption: Troubleshooting workflow for experiments involving InI₃.

Caption: Key degradation pathways for solid Indium Triiodide (InI₃).

Caption: Standard experimental workflow for InI₃ synthesis and purification.

References

• 1. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 2. ltschem.com [ltschem.com]
• 3. Cas 13510-35-5,INDIUM(III) IODIDE | lookchem [lookchem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. heegermaterials.com [heegermaterials.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. carlroth.com [carlroth.com]
• 8. INDIUM(III) IODIDE - Safety Data Sheet [chemicalbook.com]
• 9. osti.gov [osti.gov]
• 10. Triiodide - Wikipedia [en.wikipedia.org]
• 11. WebElements Periodic Table » Indium » indium triiodide [webelements.com]
• 12. indium(III) iodide [chemister.ru]
• 13. 13510-35-5 CAS MSDS (INDIUM(III) IODIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 14. INDIUM(III) IODIDE synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Optimizing Indium Triiodide-Mediated Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide targeted troubleshooting guidance and frequently asked questions (FAQs) to help you enhance the yield and efficiency of your Indium triiodide (InI₃)-mediated reactions.

Frequently Asked Questions (FAQs)

Q1: My Indium triiodide-mediated reaction is giving a low yield. What are the first steps I should take?

A1: A low yield in an InI₃-mediated reaction can stem from several factors. A systematic approach to troubleshooting is recommended. Start by verifying the fundamentals:

• Purity of Starting Materials: Impurities can poison the catalyst or lead to unwanted side reactions. Ensure the purity of your substrates, solvents, and the InI₃ catalyst itself.

• Reagent Stoichiometry: Carefully double-check all calculations to confirm the correct molar ratios of reactants and the catalyst.

• Reaction Setup: Ensure your glassware is scrupulously dried, as InI₃ is hygroscopic. If your substrates or reagents are sensitive to air or moisture, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][2]

If these initial checks do not resolve the issue, proceed to more specific troubleshooting related to the reaction conditions.

Q2: How does the quality and handling of Indium triiodide affect the reaction?

A2: The quality and handling of Indium triiodide are critical for optimal performance. InI₃ is a pale yellow, hygroscopic solid.[3] Exposure to moisture can lead to the formation of indium(III) oxide iodide, which may reduce its catalytic activity.[3]

• Storage: Store InI₃ in a tightly sealed container in a desiccator or glovebox to protect it from moisture.

• Handling: When weighing and transferring InI₃, do so in a dry environment, preferably under an inert atmosphere, to minimize exposure to air and humidity.

Q3: What is the impact of water on Indium triiodide-mediated reactions?

A3: While InI₃ is hygroscopic and should generally be handled in anhydrous conditions, some indium-mediated reactions, particularly Barbier-type allylations, can tolerate or even benefit from the presence of water.[4][5][6] In some cases, reactions can be performed in aqueous media.[4][5] However, for other types of reactions, the presence of water can be detrimental, leading to hydrolysis of the catalyst or reactants. It is crucial to consult the literature for the specific reaction you are performing to determine the optimal solvent system.

Q4: How do I choose the right solvent for my reaction?

A4: Solvent choice can significantly impact the reaction rate, yield, and selectivity.[5] While some InI₃-mediated reactions can be performed under solvent-free conditions with good results, in many cases, a solvent is necessary. The optimal solvent depends on the specific reaction. For example, in the indium-mediated allylation of aldehydes and ketones with 2-(alkoxy)allyl bromides, DMF was found to be the optimal solvent, while reactions in THF were slower.[4] It is advisable to perform small-scale solvent screening experiments to identify the best solvent for your specific application.

Q5: My reaction is producing significant side products. How can I minimize them?

A5: The formation of side products is a common issue that can lower the yield of the desired product.[7] To minimize side reactions:

• Optimize Reaction Temperature: Running the reaction at the optimal temperature can favor the desired reaction pathway over side reactions. It is recommended to perform temperature optimization studies.

• Control Reagent Addition: Slow, dropwise addition of a reactive reagent can prevent localized high concentrations that may lead to side product formation.

• Use a More Selective Catalyst: While InI₃ is a versatile catalyst, for certain transformations, a different indium salt or another Lewis acid might offer higher selectivity.

Troubleshooting Guides

Guide 1: Low Reaction Yield

This guide provides a step-by-step approach to diagnosing and resolving low-yield issues in your InI₃-mediated reactions.

Troubleshooting Workflow for Low Yield

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. Indium-mediated allylation of aldehydes, ketones and sulfonimines with 2-(alkoxy)allyl bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Mechanochemical indium(0)-mediated Barbier allylation of carbonyl compounds: unexpected immiscible water additive effect for hydrophobic reagents - RSC Mechanochemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Indium Triiodide Crystal Growth Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Indium triiodide (InI₃) crystal growth.

Frequently Asked Questions (FAQs)

Q1: What is Indium triiodide and what are its key properties relevant to crystal growth?

Indium triiodide (InI₃) is an inorganic compound with the formula InI₃.[1] It is a crystalline solid that exists in two main polymorphs: a yellow β-form and a red α-form.[1] The yellow form is known to consist of four-coordinate indium centers, while the red form is thought to have six-coordinate indium.[1] Understanding its physical properties is crucial for successful crystal growth.

Table 1: Physical and Chemical Properties of Indium Triiodide

Property	Value	Reference
Molecular Formula	InI₃	[1][2][3][4]
Molar Mass	495.531 g/mol	[1][2]
Appearance	Yellow or orange-red crystalline solid	[1][3]
Melting Point	210 °C (410 °F; 483 K)	[1]
Boiling Point	Sublimes	[5]
Density	4.69 g/cm³	[1]
Solubility	Soluble in water, chloroform, ethanol, methanol, and xylene.	[4]
Crystal Structure	Monoclinic (yellow β-form), Rhombohedral (red α-form under high pressure)	[1][6][7]

Q2: Why is the purity of InI₃ critical for pharmaceutical applications?

In drug development, the purity and polymorphic form of an active pharmaceutical ingredient (API) are critical for ensuring safety, efficacy, and batch-to-batch consistency. Impurities can affect the drug's stability, introduce toxicity, and alter its therapeutic effect.[8][9] Different polymorphs of the same compound can have different solubilities, dissolution rates, and bioavailability, which directly impact the drug's performance.[10] Therefore, growing high-purity, single-polymorph crystals of materials like InI₃ is essential if they are to be investigated for any pharmaceutical application, for instance, as a component in a drug delivery system or as a precursor for other pharmaceutical compounds.

Q3: What are the common methods for growing InI₃ crystals?

The two primary methods for growing InI₃ crystals in a laboratory setting are Chemical Vapor Transport (CVT) and the Bridgman-Stockbarger method .

• Chemical Vapor Transport (CVT): This technique involves the transport of a solid material via the gas phase in a sealed, evacuated ampoule with the presence of a transport agent.[11] For InI₃, iodine often serves as the transport agent. This method is advantageous for producing high-purity crystals at temperatures below the melting point, which can reduce thermally induced defects.

• Bridgman-Stockbarger Method: This is a melt growth technique where a polycrystalline material is melted in a crucible, which is then slowly moved through a temperature gradient.[8] A seed crystal can be used to control the orientation of the growing crystal. This method is suitable for growing large single crystals.

Troubleshooting Guides

Issue 1: Polycrystalline Growth Instead of a Single Crystal

Symptoms:

• The resulting solid is composed of many small, randomly oriented crystallites.

• Lack of well-defined crystal facets.

• Powder X-ray diffraction (PXRD) shows multiple peaks corresponding to different crystal orientations.

Possible Causes and Solutions:

Cause	Solution
High Nucleation Rate: Too many nucleation sites lead to the formation of multiple crystals.	- Reduce Supersaturation: In CVT, this can be achieved by decreasing the temperature difference between the source and growth zones. - Improve Ampoule Cleanliness: Thoroughly clean the growth ampoule to remove any particulate matter that could act as nucleation sites. - Use a Seed Crystal: In the Bridgman-Stockbarger method, using a seed crystal provides a single nucleation point.[8]
Unstable Temperature Gradient: Fluctuations in temperature can cause spurious nucleation.	- Improve Furnace Stability: Ensure the furnace provides a stable and well-controlled temperature gradient. - Optimize Ampoule Placement: Position the ampoule in the most stable region of the furnace's temperature profile.
Too Fast Growth Rate: Rapid growth can lead to the formation of multiple grains.	- Decrease Temperature Gradient (CVT): A smaller temperature difference between the source and growth zones will slow down the transport and growth rate. - Reduce Crucible Lowering Rate (Bridgman): A slower translation of the crucible through the temperature gradient will allow for more controlled solidification.

Issue 2: Impurity Incorporation in the Crystal

Symptoms:

• Discoloration of the crystal.

• Reduced performance in electronic or optical applications.

• Presence of unexpected peaks in analytical characterization (e.g., EDX, ICP-MS).

Possible Causes and Solutions:

Cause	Solution
Impure Starting Materials: The purity of the initial InI₃ powder or the elemental indium and iodine is crucial.	- Use High-Purity Precursors: Start with the highest purity commercially available materials (e.g., 99.999%). - Purify Starting Material: Consider pre-purifying the InI₃ powder through sublimation or zone refining.
Contamination from the Ampoule: The quartz ampoule can be a source of silicon or other impurities, especially at high temperatures.	- Thorough Ampoule Cleaning: Clean the quartz ampoule with appropriate acids (e.g., aqua regia) and high-purity water, followed by high-temperature baking under vacuum. - Use a Different Ampoule Material: For very high-purity requirements, consider using a more inert material, although this can be costly and challenging.
Residual Gases in the Ampoule: Incomplete evacuation of the ampoule can leave reactive gases like oxygen or water vapor.	- Proper Evacuation and Sealing: Evacuate the ampoule to a high vacuum (e.g., < 10⁻⁵ Torr) while heating to desorb any adsorbed gases before sealing. - Getter Materials: In some cases, a getter material can be included in the ampoule to scavenge residual reactive gases.

Issue 3: Poor Crystal Quality (e.g., Cracks, Voids, Dislocations)

Symptoms:

• Visible cracks or voids within the crystal.

• Broadened peaks in X-ray diffraction patterns.

• Poor performance in applications sensitive to crystal defects.

Possible Causes and Solutions:

Cause	Solution
Thermal Stress: A large temperature gradient or rapid cooling can induce stress, leading to cracks and dislocations.	- Reduce Temperature Gradient: Use a shallower temperature gradient during growth. - Slow Cooling Rate: After the growth is complete, cool the furnace down very slowly to anneal out stresses. - Horizontal Bridgman: The horizontal configuration can sometimes reduce stress on the growing crystal.[8]
Constitutional Supercooling (Bridgman): Impurity segregation at the solid-liquid interface can lead to instability and the formation of defects.	- Slower Growth Rate: Reduce the crucible lowering speed. - Steeper Temperature Gradient at the Interface: This can help to maintain a stable growth front. - Stirring the Melt: Crucible rotation can homogenize the melt and reduce the build-up of impurities at the interface.[8]
Inclusions: Trapping of gas bubbles or foreign particles.	- Degas the Melt (Bridgman): Hold the material in its molten state under vacuum before starting the growth to allow trapped gases to escape. - Ensure Clean Starting Materials and Ampoule: Prevents the introduction of foreign particles.

Experimental Protocols

Protocol 1: Chemical Vapor Transport (CVT) of InI₃

• Preparation of the Ampoule:

  • Start with a high-quality quartz ampoule (e.g., 15 cm long, 1 cm inner diameter).

  • Clean the ampoule thoroughly with a sequence of solvents (e.g., acetone, isopropanol) and then with an acid (e.g., aqua regia). Rinse extensively with deionized water and dry in an oven.

  • Bake the ampoule under high vacuum at a high temperature (e.g., 1000 °C) for several hours to remove any residual contaminants and adsorbed water.

• Loading the Ampoule:

  • In a glovebox under an inert atmosphere, load the ampoule with high-purity InI₃ powder (e.g., 1-2 grams) and a small amount of iodine as the transport agent (e.g., 5-10 mg/cm³ of ampoule volume).

  • Evacuate the ampoule to a pressure of at least 10⁻⁵ Torr and seal it off with a hydrogen-oxygen torch.

• Crystal Growth:

  • Place the sealed ampoule in a two-zone tube furnace.

  • Set the temperature of the source zone (containing the InI₃ powder) to T₂ and the growth zone (the empty end of the ampoule) to T₁. For InI₃, typical temperatures are T₂ ≈ 200 °C and T₁ ≈ 180 °C. The temperature gradient (ΔT = T₂ - T₁) drives the transport.

  • Allow the system to equilibrate and grow crystals over a period of several days to a week.

• Cool-down and Crystal Recovery:

  • Once the growth is complete, slowly cool the furnace to room temperature over several hours to prevent thermal shock to the crystals.

  • Carefully open the ampoule in a glovebox to recover the grown crystals.

Protocol 2: Bridgman-Stockbarger Method for InI₃

• Crucible Preparation:

  • Use a sealed, evacuated quartz crucible with a conical tip to promote single-crystal nucleation.

  • Clean the crucible using the same procedure as for the CVT ampoule.

• Loading the Crucible:

  • Load the crucible with high-purity polycrystalline InI₃ in a glovebox.

  • Evacuate and seal the crucible.

• Crystal Growth:

  • Place the crucible in a vertical Bridgman-Stockbarger furnace, which has a hot zone and a cold zone separated by a baffle to create a sharp temperature gradient.

  • Heat the hot zone to a temperature above the melting point of InI₃ (e.g., 220-230 °C) to completely melt the charge.

  • Slowly lower the crucible through the temperature gradient (e.g., 1-2 mm/hour). Solidification will begin at the conical tip.

  • Maintain a stable temperature profile throughout the growth process.

• Cool-down and Crystal Recovery:

  • After the entire charge has solidified, cool the furnace down to room temperature very slowly (e.g., 5-10 °C/hour) to minimize thermal stress.

  • Carefully remove the crystal ingot from the crucible.

Visualizations

Logical Workflow for Troubleshooting Polycrystalline Growth

Caption: Troubleshooting workflow for polycrystalline growth issues.

Signaling Pathway for Crystal Quality Control in Pharmaceutical Applications

Caption: Pathway from synthesis to pharmaceutical quality control.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Manipulating crystal growth and polymorphism by confinement in nanoscale crystallization chambers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization and Quality Control of Pharmaceutical Cocrystals [jstage.jst.go.jp]
• 7. eng.libretexts.org [eng.libretexts.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. m.youtube.com [m.youtube.com]
• 10. The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. “Preparation and Characterization of Co-Crystals: A Review” [ijaresm.com]

Impact of impurities on Indium triiodide performance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the impact of impurities on the performance of Indium triiodide (InI₃). It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the typical purity grades of Indium triiodide available for research purposes?

A1: Indium triiodide is commercially available in various purity grades, typically ranging from 99% to ultra-high purities of 99.998% and 99.999% (trace metals basis).[1][2] The required purity level is dictated by the specific application.

Q2: Why is the purity of Indium triiodide critical for its performance?

A2: The purity of InI₃ is crucial because impurities can significantly alter its chemical, physical, and electronic properties. In applications such as optoelectronics and semiconductors, even trace amounts of metallic or non-metallic impurities can introduce defects, alter band structure, and degrade device performance.[3] In catalysis, impurities can poison the catalyst, lead to side reactions, or alter the reaction kinetics.[4][5]

Q3: What are the most common impurities found in Indium triiodide?

A3: Common impurities can be broadly categorized as metallic and non-metallic.

• Metallic impurities: These can include other metals present in the indium starting material or introduced during synthesis.

• Non-metallic impurities: Water is a significant impurity due to the hygroscopic nature of InI₃.[6] Oxygen can also be present, especially if the material is handled in the air at elevated temperatures, leading to the formation of indium(III) oxide iodide.[6]

Q4: How does the presence of water affect Indium triiodide experiments?

A4: Indium triiodide is very hygroscopic and highly soluble in water.[6] The presence of water can lead to the formation of hydrates and, upon heating in the presence of oxygen, can result in the formation of indium(III) oxide iodide.[6] This can alter the stoichiometry and properties of the material, impacting experimental results. For reactions sensitive to moisture, the use of anhydrous InI₃ and inert atmosphere techniques is critical.

Q5: For which applications is ultra-high purity Indium triiodide essential?

A5: Ultra-high purity grades (≥99.998%) are primarily required for applications in optoelectronics and advanced semiconductor manufacturing.[3] This includes the fabrication of thin-film transistors, light-emitting diodes (LEDs), and photovoltaic cells, where high purity is necessary to achieve desired electronic and optical properties.[1]

Troubleshooting Guides

Issue 1: Inconsistent or Poor Performance in Optoelectronic Devices

Symptoms:

• Low efficiency in LEDs or solar cells.

• High leakage current in transistors.

• Variability in device performance across batches.

Possible Cause:

• Presence of trace metal impurities in the InI₃ precursor, leading to defects in the semiconductor material.[3]

Troubleshooting Steps:

• Verify Purity of InI₃:

  • Review the Certificate of Analysis (CoA) for the batch of InI₃ used. Pay close attention to the trace metal analysis section.

  • If the CoA is unavailable or lacks detail, consider performing an independent trace metal analysis using a sensitive technique like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

• Use Higher Purity Grade:

  • Procure a higher purity grade of InI₃ (e.g., 99.999%) and fabricate new devices for comparison.

• Improve Handling Procedures:

  • Handle InI₃ in an inert atmosphere (e.g., a glovebox) to prevent contamination from the environment.

Issue 2: Low Yield or Unexpected Byproducts in Organic Synthesis

Symptoms:

• The InI₃-catalyzed reaction has a low yield.

• Formation of unexpected side products.

• The reaction does not proceed to completion.

Possible Cause:

• Metallic impurities in the InI₃ may be interfering with the catalytic cycle.[4][5]

• The presence of water may be deactivating the catalyst or participating in side reactions.

Troubleshooting Steps:

• Ensure Anhydrous Conditions:

  • Use anhydrous grade InI₃.

  • Dry all solvents and reagents thoroughly before use.

  • Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Evaluate InI₃ Quality:

  • Test a new batch or a higher purity grade of InI₃.

  • Consider that even trace amounts of other metals can sometimes catalyze competing reactions.[4]

• Analyze Impurity Profile:

  • If the problem persists, analyze the InI₃ for trace metal impurities that are known to catalyze similar reactions.

Issue 3: Inaccurate Characterization of Indium Triiodide

Symptoms:

• X-ray Diffraction (XRD) pattern shows unexpected peaks.

• The material's color is inconsistent with the expected yellow appearance (e.g., reddish or brownish).[1][6]

Possible Cause:

• The presence of impurity phases or different polymorphs of InI₃.[7][8]

• Decomposition or reaction with atmospheric components.

Troubleshooting Steps:

• Careful Sample Preparation for XRD:

  • Prepare the XRD sample in an inert atmosphere to prevent degradation during measurement, as InI₃ is air-sensitive and hygroscopic.[7]

• Identify Impurity Phases:

  • Compare the obtained XRD pattern with reference patterns for InI₃ and potential impurity phases like indium oxides or indium oxide iodides.[9][10]

• Correlate with Visual Appearance:

  • Note that different polymorphs of InI₃ can have different colors (e.g., the high-pressure polymorph is orange-red).[7][8] A color change could indicate a phase transition or the presence of impurities.

Data Presentation

Table 1: Purity Requirements for Indium Triiodide in Various Applications

Application	Recommended Purity	Potential Impact of Impurities
Optoelectronics & Semiconductors	≥ 99.998%	Introduction of non-radiative defects, altered bandgap, reduced device efficiency and lifetime.[3]
Catalysis in Organic Synthesis	≥ 99.9%	Catalyst poisoning, altered reaction selectivity, formation of byproducts.[4][5]
Materials Science Research	Varies (≥ 99%)	Inconsistent material properties, formation of unintended phases.
Pharmaceutical R&D	High Purity Required	Potential for toxic metal impurities in final products, interference with biological assays.

Experimental Protocols

Protocol 1: Trace Metal Analysis in Indium Triiodide using ICP-MS

This protocol provides a general procedure for determining the concentration of trace metallic impurities in an InI₃ sample.

1. Sample Preparation:

• Warning: Handle InI₃ and concentrated acids in a fume hood with appropriate personal protective equipment (PPE).

• Accurately weigh a small amount of the InI₃ powder (e.g., 100 mg) into a clean, acid-leached digestion vessel.

• Add a minimal amount of high-purity concentrated nitric acid (e.g., 2-5 mL) to dissolve the sample. Gentle heating may be required.

• Once dissolved, quantitatively transfer the solution to a volumetric flask (e.g., 50 mL or 100 mL) and dilute to the mark with ultrapure water (18.2 MΩ·cm). The final acid concentration should be around 1-2%.

• Prepare a blank solution using the same procedure without the InI₃ sample.

2. Calibration Standards:

• Prepare a series of multi-element calibration standards from a certified stock solution. The concentration range should bracket the expected impurity levels.

• The standards should be matrix-matched to the sample solution (i.e., contain the same concentration of nitric acid).

3. Internal Standard:

• Add an internal standard (e.g., Yttrium, Lutetium) to all samples, blanks, and calibration standards to correct for instrumental drift and matrix effects.[11]

4. ICP-MS Analysis:

• Set up the ICP-MS instrument according to the manufacturer's instructions.

• Aspirate the blank, calibration standards, and samples into the instrument.

• Measure the intensity of the signal for each element of interest.

5. Data Analysis:

• Generate a calibration curve for each element by plotting the signal intensity versus concentration.

• Use the calibration curve to determine the concentration of each impurity in the sample solution.

• Calculate the concentration of each impurity in the original InI₃ solid, taking into account the initial mass and dilution factor.

Mandatory Visualizations

Caption: Workflow for Trace Metal Analysis in InI₃ using ICP-MS.

Caption: Troubleshooting Flowchart for InI₃-Related Experimental Issues.

References

• 1. chemimpex.com [chemimpex.com]
• 2. calpaclab.com [calpaclab.com]
• 3. nbinno.com [nbinno.com]
• 4. Trace metal impurities in catalysis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 7. arxiv.org [arxiv.org]
• 8. osti.gov [osti.gov]
• 9. researchgate.net [researchgate.net]
• 10. js.vnu.edu.vn [js.vnu.edu.vn]
• 11. books.publisso.de [books.publisso.de]

Technical Support Center: Safe Disposal of Indium Triiodide Waste

This guide provides detailed procedures and answers to frequently asked questions regarding the safe disposal of Indium triiodide (InI₃) waste. It is intended for researchers, scientists, and drug development professionals who may encounter this hazardous material during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with Indium triiodide waste?

A1: Indium triiodide is considered a hazardous substance.[1] Key hazards include:

• Corrosive Effects: It can cause chemical burns to the skin, eyes, and respiratory tract.[1][2] Ingestion can lead to burns in the oral cavity and gastrointestinal tract.[1]

• Sensitization: May cause allergic reactions upon inhalation or skin contact.[1][3][4]

• Reproductive Toxicity: It is suspected of damaging fertility or the unborn child.[3][5]

• Systemic Effects: Chronic exposure to indium compounds can lead to organ damage, including to the liver and kidneys.[1]

Q2: Can I dispose of small quantities of Indium triiodide waste down the sink or in the regular trash?

A2: No. Indium triiodide is a hazardous waste and must not be disposed of in regular trash or discharged into the sewer system.[6][7] All hazardous chemical waste must be collected and disposed of through your institution's designated hazardous waste management program.[6][8]

Q3: How should I collect and store Indium triiodide waste in the laboratory?

A3: Follow these guidelines for collecting and storing Indium triiodide waste:

• Container: Use a clearly labeled, leak-proof container that is compatible with the waste. The original container is often a good choice.[6][8][9]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and include the chemical name "Indium triiodide".[8][10]

• Segregation: Store Indium triiodide waste separately from incompatible materials. Keep acids segregated from bases and reactive substances.[9][10]

• Storage Area: Store the waste container in a designated satellite accumulation area within the lab.[8] Keep the container closed except when adding waste.[6][11]

Q4: What should I do in case of an Indium triiodide spill?

A4: For minor spills, you can proceed with the following steps:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[1]

• Cleanup: Use dry cleanup procedures to avoid generating dust.[1]

• Containment: Place the spilled material and any contaminated cleaning materials into a suitable, labeled container for hazardous waste disposal.[1][11]

• Reporting: Report the spill to your institution's environmental health and safety (EHS) office. For larger spills, evacuate the area and contact EHS immediately.[6]

Quantitative Data Summary

Parameter	Value	Reference
Chemical Formula	InI₃	[2]
Molar Mass	495.53 g/mol	[2][5]
Appearance	Yellow to yellow-brown solid powder	[2][4]
Melting Point	210 °C	[2][4]
Solubility in Water	Soluble	[2][4]
ACGIH TLV (as In)	0.1 mg/m³	[2]
NIOSH REL (as In)	0.1 mg/m³	[4]

Experimental Protocol: Precipitation of Indium Hydroxide from Aqueous Waste

For aqueous solutions containing dissolved Indium triiodide, a precipitation procedure can be performed to convert the soluble indium into a more stable, insoluble form (Indium Hydroxide, In(OH)₃) before collection by a hazardous waste management service.

Objective: To precipitate soluble indium from an aqueous waste stream.

Materials:

• Aqueous Indium triiodide waste solution

• Sodium hydroxide (NaOH) solution (1 M)

• pH meter or pH indicator strips

• Stir plate and stir bar

• Appropriate reaction vessel (e.g., beaker)

• Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Procedure:

• Preparation: Place the aqueous Indium triiodide waste solution in the reaction vessel on a stir plate and begin gentle stirring.

• pH Adjustment: Slowly add the 1 M sodium hydroxide solution dropwise to the waste solution.

• Monitoring: Continuously monitor the pH of the solution.

• Precipitation: As the pH increases, a solid precipitate of Indium hydroxide (In(OH)₃) will form. The optimal pH for indium precipitation is generally above 4.

• Completion: Continue adding sodium hydroxide solution until the pH of the solution is between 8 and 9 to ensure complete precipitation.

• Settling: Turn off the stir plate and allow the precipitate to settle.

• Waste Collection: The entire mixture, including the precipitate and the supernatant, should be collected as hazardous waste. Clearly label the container with its contents (e.g., "Indium hydroxide precipitate in aqueous solution").

• Disposal: Arrange for pickup of the hazardous waste container by your institution's EHS department.

Disposal Workflow

Caption: Decision workflow for the safe disposal of Indium triiodide waste.

References

• 1. Recovery of Indium from Waste - Quest Metals [questmetals.com]
• 2. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. The precipitation of indium at elevated pH in a stream influenced by acid mine drainage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of Gallium and Indium from E-Waste - Phoenix Refining [phoenixrefining.com]
• 6. researchgate.net [researchgate.net]
• 7. CAS 13510-35-5: indium triiodide | CymitQuimica [cymitquimica.com]
• 8. researchgate.net [researchgate.net]
• 9. Recovery technologies for indium, gallium, and germanium from end-of-life products (electronic waste) - A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Solvent Extraction of Indium | Nature [preview-nature.com]

Technical Support Center: Enhancing the Efficiency of Indium Triiodide (InI₃) Catalysts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments utilizing Indium triiodide (InI₃) as a catalyst.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Indium triiodide (InI₃) in catalysis?

A1: Indium triiodide (InI₃) primarily functions as a Lewis acid catalyst. Its indium(III) center is an efficient π-Lewis acid that can coordinate with and activate unsaturated systems like alkynes and alkenes, facilitating nucleophilic additions.[1] This activation is key to a variety of organic transformations, including hydrofunctionalization, cycloisomerization, and the formation of carbon-carbon and carbon-heteroatom bonds.[2]

Q2: Why is InI₃ often more effective than other Indium(III) halides (InCl₃, InBr₃)?

A2: The catalytic activity of Indium(III) salts is significantly influenced by the counter-ion. In many reactions, such as intramolecular hydroarylation and certain substitution reactions, InI₃ demonstrates superior performance compared to InCl₃ and InBr₃.[1][3] This is attributed to the iodide ion's role in the catalytic cycle and its influence on the Lewis acidity of the indium center.

Q3: What are the key handling and storage precautions for InI₃?

A3: Indium triiodide is a pale yellow, hygroscopic solid.[4] It is crucial to handle it under an inert atmosphere (e.g., argon or nitrogen) and store it in a tightly sealed container in a cool, dry place to prevent decomposition from moisture.[5] When handling, always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, and work in a well-ventilated area or fume hood to avoid inhalation of dust.[2][5][6]

Q4: In which types of reactions is InI₃ commonly used as a catalyst?

A4: InI₃ is a versatile catalyst employed in a range of organic syntheses, including:

• Intramolecular Hydroarylation: For the synthesis of 2H-chromenes.[7]

• Thioether Synthesis: Catalyzing the direct coupling of alkyl acetates or silyl ethers with thiosilanes.[3][8]

• Transesterification: An efficient catalyst for the transesterification of esters.[9][10][11]

• Cascade Cycloisomerization: To produce complex tricyclic frameworks from 1,5-enynes.[12]

• Reductive Functionalization of Amides: In combination with hydrosilanes.[13]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Reaction Conversion	Inactive Catalyst: The InI₃ may have decomposed due to moisture.	Ensure the InI₃ is of high purity and has been properly stored and handled under inert conditions. Consider using a freshly opened bottle or purifying the catalyst.
Improper Solvent Choice: The solvent can significantly impact the reaction rate and catalyst activity.	The choice of solvent is critical. For instance, toluene is often effective for cycloisomerization reactions.[12] Screen a range of anhydrous solvents with varying polarities to find the optimal one for your specific reaction.
Insufficient Catalyst Loading: The amount of catalyst may be too low to effectively drive the reaction.	While catalytic amounts are sufficient, the optimal loading can vary. Start with the recommended mol% from a relevant protocol (e.g., 5 mol%) and consider increasing it if the reaction is sluggish.[12]
Low Reaction Temperature: The reaction may require thermal energy to overcome the activation barrier.	Gradually increase the reaction temperature while monitoring for product formation and potential side reactions. Some reactions may require heating to 80-100 °C.[14]
Formation of Unwanted Side Products	Incorrect Regioselectivity: In reactions with multiple possible cyclization pathways (e.g., 5-exo vs. 6-endo), the desired isomer may not be the major product.	The substitution pattern of the substrate can influence regioselectivity. For example, in some cycloisomerizations, non-substituted alkynes favor the exo product, while substituted alkynes favor the endo product.[15] Modifying the substrate may be necessary.
Decomposition of Starting Material or Product: The reaction conditions may be too harsh.	If decomposition is observed, consider lowering the reaction temperature or reducing the reaction time. Monitor the reaction closely by TLC or GC/LC-MS to determine the optimal endpoint.[12]
Difficulty in Product Isolation	Emulsion Formation During Workup: The presence of indium salts can sometimes lead to emulsions during aqueous workup.	Add a saturated solution of a neutral salt like NaCl (brine) to help break the emulsion. Filtering the organic layer through a pad of celite or silica gel can also be effective.
Catalyst Residue in the Final Product: The indium catalyst may not be fully removed during purification.	After the reaction, quenching with water and performing a thorough aqueous workup is essential. For non-polar compounds, washing the organic layer with a dilute solution of a chelating agent like EDTA may help remove residual indium salts.

Data Presentation

Table 1: Comparison of Lewis Acid Catalysts in Transesterification

Catalyst	Substrate	Alcohol	Yield (%)	Reference
InI₃	Ethyl 4-hydroxy-8-tosyloxyquinoline-3-carboxylate	Various alcohols	High	[11]
InI₃	THP ether of 2-phenylethyl alcohol	(from ethyl acetate)	82	[9]
ZnCl₂	Sunflower oil	Methanol	76.7	[16]
AlCl₃	Biomass oil	Methanol	-	[16]
SnCl₂	Lesquerella fendleri oil	Methanol	31.3	[5]

Table 2: Effect of Indium Halide Catalyst on Thioether Synthesis

Reaction of primary alkyl silyl ether with trimethyl(phenylthio)silane.

Catalyst	Temperature (°C)	Yield (%)	Reference
InI₃	25 (Room Temp)	27	[3]
InI₃	80	53	[3]
InBr₃	80	27	[3]
InCl₃	80	0	[3]
BF₃·OEt₂	80	0	[3]
AlCl₃	80	0	[3]
TiCl₄	80	0	[3]

Experimental Protocols

1. Synthesis of Thioethers from Alkyl Acetates and Thiosilanes

This protocol is adapted from the work of Nishimoto et al.[8]

• Materials:

  • Alkyl acetate (1.0 mmol)

  • Thiosilane (1.2 mmol)

  • Indium triiodide (InI₃) (0.1 mmol, 10 mol%)

  • Anhydrous solvent (e.g., 1,2-dichloroethane) (1.0 M)

• Procedure:

  • To a flame-dried reaction vessel under an argon atmosphere, add InI₃ (49.5 mg, 0.1 mmol).

  • Add the anhydrous solvent (1.0 mL) to the vessel.

  • Add the alkyl acetate (1.0 mmol) to the mixture.

  • Add the thiosilane (1.2 mmol) to the reaction mixture.

  • Stir the reaction at the desired temperature (e.g., 80 °C) and monitor its progress by TLC or GC.

  • Upon completion, cool the reaction to room temperature.

  • Quench the reaction with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

2. Intramolecular Hydroarylation for the Synthesis of 2H-Chromenes

This protocol is a general representation based on the work of Pérez Sestelo and Sarandeses.[7][14]

• Materials:

  • Aryl propargyl ether (1.0 mmol)

  • Indium triiodide (InI₃) (0.05 mmol, 5 mol%)

  • Anhydrous toluene (2.0 mL)

• Procedure:

  • In a flame-dried Schlenk tube under an argon atmosphere, dissolve the aryl propargyl ether (1.0 mmol) in anhydrous toluene (2.0 mL).

  • Add InI₃ (24.8 mg, 0.05 mmol) to the solution.

  • Heat the reaction mixture to the appropriate temperature (e.g., 80-100 °C).

  • Stir the reaction for the required time, monitoring by TLC until the starting material is consumed.

  • Cool the reaction to room temperature and quench with a saturated aqueous solution of NaHCO₃.

  • Extract the mixture with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purify the residue by flash column chromatography on silica gel to afford the desired 2H-chromene.

Visualizations

References

• 1. carlroth.com [carlroth.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Synthesis of Thioethers by InI3-Catalyzed Substitution of Siloxy Group Using Thiosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ltschem.com [ltschem.com]
• 6. fishersci.com [fishersci.com]
• 7. Indium-catalyzed intramolecular hydroarylation of aryl propargyl ethers - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis of a Wide Range of Thioethers by Indium Triiodide Catalyzed Direct Coupling between Alkyl Acetates and Thiosilanes [organic-chemistry.org]
• 9. repository.ias.ac.in [repository.ias.ac.in]
• 10. Indium Metal and Its Halides in Organic Synthesis | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Indium Triiodide Catalyzed Reductive Functionalization of Amides via the Single-Stage Treatment of Hydrosilanes and Organosilicon Nucleophiles [organic-chemistry.org]
• 14. Synthesis of 1H-Isochromenes and 1,2-Dihydroisoquinolines by Indium(III)-Catalyzed Cycloisomerization of ortho-(Alkynyl)benzyl Derivatives [organic-chemistry.org]
• 15. Catalytic Properties and Structural Optimization of Solid Transesterification Catalysts to Enhance the Efficiency of Biodiesel Synthesis | MDPI [mdpi.com]
• 16. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Researcher's Guide to Characterizing Indium Triiodide Purity

For scientists and professionals in drug development and materials science, the purity of precursor materials like Indium triiodide (InI₃) is paramount. Ensuring high purity is critical for the reproducibility of experiments and the performance of end-products, such as in the fabrication of optoelectronic devices. This guide provides a comparative overview of key analytical techniques for the characterization of InI₃ purity, supported by experimental data and detailed protocols.

The primary methods for assessing the purity of Indium triiodide focus on two main aspects: the quantification of elemental impurities and the confirmation of its crystalline structure and phase purity. Due to its hygroscopic nature, proper handling and sample preparation are crucial for accurate analysis.

Comparison of Analytical Techniques for Impurity Analysis

The choice of analytical technique for impurity analysis depends on the specific elements of interest, the required detection limits, and the nature of the sample matrix. For high-purity salts like InI₃, techniques with high sensitivity are essential.

Technique	Principle	Detectable Elements	Typical Detection Limits	Sample Preparation	Advantages	Limitations
Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)	An argon plasma atomizes and ionizes the sample, and a mass spectrometer separates and detects the ions.	Most elements (from Li to U)	parts-per-trillion (ppt) to parts-per-million (ppm)	Dissolution in high-purity acid (e.g., nitric acid).	High sensitivity, wide elemental coverage, quantitative.[1]	Can have spectral interferences, requires sample dissolution which can introduce contaminants.[1]
Glow Discharge Mass Spectrometry (GD-MS)	A glow discharge sputters and ionizes the sample directly from the solid state, followed by mass analysis.	Most elements	parts-per-billion (ppb) to ppm	Direct analysis of solid samples, often pressed into a pellet.	Direct solid sampling minimizes contamination, high sensitivity.	Can be less precise than ICP-MS, matrix effects can be significant.
X-Ray Fluorescence (XRF)	X-ray irradiation causes the sample to emit characteristic fluorescent X-rays, which are detected to identify and quantify elements.	Elements from Sodium (Na) to Uranium (U)	ppm to % level	Minimal; powder can be pressed into a pellet or analyzed directly.[2]	Non-destructive, minimal sample preparation.[2]	Lower sensitivity for lighter elements, matrix effects can be complex.
Time-of-Flight Secondary Ion Mass Spectrometry (TOF-SIMS)	A primary ion beam sputters the sample surface, and the resulting secondary ions are analyzed by a time-of-flight mass spectrometer.	All elements and molecular fragments	ppm to ppb for surface analysis	Direct analysis of solid samples.	High surface sensitivity, excellent for thin film and surface contamination analysis.	Quantification can be challenging due to large matrix effects.

Workflow for Comprehensive Purity Analysis of Indium Triiodide

A systematic approach is necessary to fully characterize the purity of InI₃. The following workflow outlines the logical steps from initial structural verification to detailed trace element analysis.

Caption: Workflow for the characterization of Indium triiodide purity.

Experimental Protocols

Powder X-Ray Diffraction (PXRD) for Phase Identification

Objective: To confirm the crystalline phase of InI₃ and identify any crystalline impurities.

Methodology:

• Sample Preparation: Due to the hygroscopic nature of InI₃, sample preparation must be conducted in an inert atmosphere (e.g., a glovebox). A small amount of the InI₃ powder is gently ground to ensure a random crystal orientation. The powder is then mounted on a low-background sample holder, which is sealed with an X-ray transparent dome or film (e.g., Kapton) to protect the sample from air exposure during measurement.

• Instrumentation: A powder X-ray diffractometer equipped with a copper X-ray source (Cu Kα radiation, λ = 1.5406 Å) is typically used.

• Data Collection: The diffractogram is recorded over a 2θ range of 10-80° with a step size of 0.02° and a dwell time of 1-2 seconds per step.

• Data Analysis: The resulting diffraction pattern is compared to a reference pattern for InI₃ from a crystallographic database (e.g., the Inorganic Crystal Structure Database - ICSD). The presence of peaks not corresponding to the known InI₃ phases indicates crystalline impurities. Rietveld refinement can be used for quantitative phase analysis if multiple phases are present.[3]

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Trace Metal Analysis

Objective: To quantify trace metal impurities in the InI₃ sample.

Methodology:

• Sample Preparation: All sample preparation should be performed in a clean environment using high-purity reagents to avoid contamination.

  • In a glovebox, accurately weigh approximately 50 mg of the InI₃ sample into a clean PFA digestion vessel.

  • Add 5 mL of high-purity nitric acid (e.g., TraceMetal™ Grade).

  • If dissolution is incomplete, the vessel can be capped and heated on a hot plate at a low temperature (e.g., 80°C) until the sample is fully dissolved.

  • After cooling, the solution is quantitatively transferred to a 50 mL volumetric flask and diluted to the mark with deionized water (18.2 MΩ·cm). This results in a 1000-fold dilution.

  • Prepare a method blank and calibration standards in a similar acid matrix.

• Instrumentation: An ICP-MS instrument is used for the analysis.

• Data Collection: The instrument is calibrated using multi-element standards. The prepared sample solution is introduced into the ICP-MS. Data is typically acquired for a wide range of elements, focusing on common metallic impurities.

• Data Analysis: The concentration of each impurity element in the solution is determined from the calibration curve. The concentration in the original solid sample is then calculated, taking into account the dilution factor. The results are typically reported in parts-per-million (ppm) or parts-per-billion (ppb).

Alternative and Complementary Techniques

• Single-Crystal X-Ray Diffraction (SCXRD): If single crystals of InI₃ are available, SCXRD provides unambiguous structure determination and can confirm the material's atomic arrangement.[3]

• Raman Spectroscopy: This technique can be used to identify different polymorphs of InI₃, as distinct crystalline forms will have different vibrational modes.

• Thermogravimetric Analysis (TGA): TGA can be used to assess the thermal stability of the material and to detect the presence of volatile impurities or solvent residues.

By employing a combination of these techniques, researchers can obtain a comprehensive understanding of the purity of their Indium triiodide samples, ensuring the reliability and quality of their subsequent research and development efforts.

References

• 1. measurlabs.com [measurlabs.com]
• 2. CleanControlling: Comparison of analytical methods in materials science [cleancontrolling.com]
• 3. arxiv.org [arxiv.org]

A Comparative Guide to the Catalytic Activity of Indium Triiodide and Indium Trichloride

For Researchers, Scientists, and Drug Development Professionals

Indium(III) halides, particularly indium triiodide (InI₃) and indium trichloride (InCl₃), have emerged as versatile Lewis acid catalysts in a myriad of organic transformations. Their unique catalytic properties, including tolerance to moisture and air, offer significant advantages over traditional Lewis acids. This guide provides an objective comparison of the catalytic activity of InI₃ and InCl₃, supported by experimental data, to aid researchers in catalyst selection for specific synthetic applications.

Lewis Acidity: A Comparative Overview

The catalytic activity of indium(III) halides is intrinsically linked to their Lewis acidity, which is the ability to accept an electron pair. While a definitive scale for the Lewis acidity of all indium halides in all conditions is not universally established, the nature of the halide atom plays a crucial role. For boron halides, the Lewis acidity is known to increase with the increasing size of the halogen (BF₃ < BCl₃ < BBr₃ < BI₃). This trend is attributed to the decreasing effectiveness of π-back-bonding from the larger, more diffuse p-orbitals of the heavier halogens to the empty p-orbital of the central atom. A similar trend can be anticipated for indium halides, suggesting that Indium triiodide (InI₃) is likely a stronger Lewis acid than Indium trichloride (InCl₃) . This difference in Lewis acidity can significantly influence their catalytic efficacy in various reactions.

Head-to-Head Comparison: Cascade Cycloisomerization of 1,5-Enynes

A direct comparison of InI₃ and InCl₃ in the cascade cycloisomerization of aryl 1,5-enynes provides a clear demonstration of their differing catalytic capabilities. In a study by Pérez-Guevara et al. (2021), the catalytic performance of these two indium halides was evaluated under identical reaction conditions.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
InI₃	5	Toluene	60	5	65
InCl₃	5	Toluene	60	24	Ineffective

As the data unequivocally shows, InI₃ proved to be an efficient catalyst for this transformation, affording the tricyclic product in good yield. In stark contrast, InCl₃ was found to be completely ineffective, highlighting a significant difference in their catalytic activity for this specific substrate and reaction type. This disparity can be attributed to the higher Lewis acidity of InI₃, which is necessary to activate the alkyne moiety of the 1,5-enyne for the subsequent cyclization cascade.

Reaction Spotlights: Where Each Catalyst Shines

While the cascade cycloisomerization showcases a clear preference for InI₃, both catalysts have demonstrated high efficiency in other domains.

Indium Triiodide: A Catalyst of Choice for Thioether Synthesis

Indium triiodide has been identified as a particularly effective catalyst for the synthesis of thioethers through the direct coupling of alkyl acetates with thiosilanes. This method is noted for its broad substrate scope and tolerance of various functional groups.

Substrate 1	Substrate 2	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-Phenylethyl acetate	Trimethyl(phenylthio)silane	InI₃	5	1,2-Dichloroethane	80	3	95	[1]
cinnamyl acetate	Trimethyl(phenylthio)silane	InI₃	5	1,2-Dichloroethane	80	1	98	[1]

Indium Trichloride: A Workhorse for Diels-Alder Reactions

Indium trichloride is a well-established and widely used catalyst for Diels-Alder reactions, a powerful C-C bond-forming reaction in organic synthesis. Its stability in aqueous media makes it an environmentally benign choice for this transformation.

Diene	Dienophile	Catalyst	Catalyst Loading (mol%)	Solvent	Temperature	Time (h)	Yield (%)	Reference
Cyclopentadiene	Methyl vinyl ketone	InCl₃	20	Water	Room Temp.	12	94 (endo/exo 98:2)	[2][3]
Anthracene	Maleic anhydride	InCl₃	10	Water	100	2	92	[2][3]

Experimental Protocols

General Procedure for InI₃-Catalyzed Synthesis of Thioethers

This protocol is based on the work of Nishimoto et al. (2012).[1]

• To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add the alkyl acetate (1.0 mmol), the thiosilane (1.2 mmol), and the solvent (e.g., 1,2-dichloroethane, 2.0 mL).

• Add Indium triiodide (InI₃) (0.05 mmol, 5 mol%) to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the required time (typically 1-5 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired thioether.

General Procedure for InCl₃-Catalyzed Diels-Alder Reaction

This protocol is a generalized procedure based on known InCl₃-catalyzed Diels-Alder reactions.[2][3]

• To a reaction flask, add the dienophile (1.0 mmol), the diene (1.2 mmol), and the solvent (e.g., water or a water-acetonitrile mixture).

• Add Indium trichloride (InCl₃) (0.1-0.2 mmol, 10-20 mol%) to the mixture.

• Stir the reaction mixture vigorously at the appropriate temperature (ranging from room temperature to reflux) for the specified time (typically 2-24 hours). Monitor the reaction by TLC.

• After the reaction is complete, extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield the pure Diels-Alder adduct.

Visualizing the Catalytic Process

To better understand the roles of these catalysts, the following diagrams illustrate a general experimental workflow and the fundamental principle of Lewis acid catalysis.

Caption: A generalized workflow for a catalytic organic reaction.

Caption: The principle of Lewis acid catalysis by indium halides.

Conclusion

Both Indium triiodide and Indium trichloride are valuable Lewis acid catalysts in organic synthesis, each exhibiting distinct advantages in specific applications. The choice between InI₃ and InCl₃ should be guided by the nature of the reaction and the substrates involved.

• Indium triiodide (InI₃) , as a potentially stronger Lewis acid, demonstrates superior catalytic activity in reactions requiring strong activation, such as the cascade cycloisomerization of 1,5-enynes, and is highly effective in thioether synthesis.

• Indium trichloride (InCl₃) , a more commonly used and water-stable catalyst, excels in a wide range of reactions, most notably the Diels-Alder cycloaddition. Its environmental compatibility makes it an attractive option for green chemistry applications.

Further research into the comparative catalytic activities of the full range of indium halides (including InBr₃ and InF₃) across a broader spectrum of reactions will undoubtedly provide deeper insights and expand the synthetic chemist's toolkit.

References

• 1. Synthesis of Thioethers by InI3-Catalyzed Substitution of Siloxy Group Using Thiosilanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of a wide range of thioethers by indium triiodide catalyzed direct coupling between alkyl acetates and thiosilanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Indium Triiodide in Catalysis: A Comparative Guide to Indium Halides

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of catalytic organic synthesis, indium halides have carved a niche as versatile and effective Lewis acid catalysts. Their tolerance to aqueous media and functional group compatibility make them attractive alternatives to more sensitive reagents. Among them, indium triiodide (InI₃) has demonstrated unique catalytic properties that often surpass its lighter halide counterparts—indium trichloride (InCl₃) and indium tribromide (InBr₃). This guide provides an objective comparison of indium triiodide versus other indium halides in various catalytic transformations, supported by experimental data, detailed protocols, and mechanistic insights.

Performance Comparison of Indium Halides in Catalysis

The choice of the halide atom in an indium(III) catalyst can significantly influence reaction efficiency, with the catalytic activity often following the order InI₃ > InBr₃ > InCl₃. This trend is demonstrated in several key organic transformations.

Cascade Cycloisomerization of Aryl 1,5-Enynes

The intramolecular cycloisomerization of enynes is a powerful method for the construction of complex cyclic frameworks. In the cascade cycloisomerization of (E)-1,5-enynyl aryl ether, indium triiodide proves to be the most effective catalyst.

Catalyst (5 mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (cis:trans)
InI₃	Toluene	60	5	65	11:89
InBr₃	Toluene	60	5	58	25:75
InCl₃	Toluene	60	24	<10	-

Data sourced from a study on the In(III)-catalyzed cascade cycloisomerization of 1,5-enynes.[1]

Chemoselective Synthesis of Acylals

In the protection of aldehydes as acylals (geminal diacetates), indium tribromide and indium trichloride have been compared. The results highlight the superior efficacy of the heavier halide.

Catalyst (mol%)	Substrate	Time	Yield (%)
InBr₃ (0.1)	4-Nitrobenzaldehyde	15 min	98
InCl₃ (10)	4-Nitrobenzaldehyde	4.5 h	90

Data from a study on the chemoselective synthesis of acylals from aldehydes.[2]

Understanding the Halide Effect: Lewis Acidity

The catalytic activity of indium halides is intrinsically linked to their Lewis acidity. While a definitive experimental consensus on the precise order of Lewis acidity for InCl₃, InBr₃, and InI₃ is still a subject of academic discussion, it is generally understood that the nature of the halide influences the electrophilicity of the indium center. Some studies suggest that the Lewis acidity follows the order InCl₃ > InBr₃ > InI₃ based on the electronegativity of the halogens.[3] However, the catalytic efficiency often follows the reverse order, indicating that factors beyond simple Lewis acidity, such as the polarizability of the halide and its ability to act as a better leaving group, play a crucial role in the catalytic cycle. The softer nature of the iodide ion in InI₃ can lead to a more covalent In-I bond, which can be more readily cleaved during the reaction, thus facilitating catalysis.

Experimental Protocols

General Procedure for Indium-Catalyzed Cascade Cycloisomerization of Aryl 1,5-Enynes

To a solution of the aryl 1,5-enyne (1.0 equiv) in anhydrous toluene (0.1 M) under an argon atmosphere is added indium triiodide (5 mol%). The reaction mixture is stirred at the specified temperature (e.g., 60 °C) and monitored by thin-layer chromatography. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is then purified by flash column chromatography on silica gel to afford the desired tricyclic product.[1]

General Procedure for the InBr₃-Catalyzed Synthesis of Acylals

A mixture of the aldehyde (10 mmol), freshly distilled acetic anhydride (30 mmol), and indium tribromide (0.01 mmol, 0.1 mol%) is stirred at room temperature. The progress of the reaction is monitored by TLC or GC. After completion, ethyl acetate (100 mL) is added, and the mixture is washed successively with 1 M NaOH solution, brine, and water. The organic layer is separated, dried over anhydrous sodium sulfate, and the solvent is evaporated under reduced pressure to yield the acylal.[2]

Mechanistic Insights & Visualizations

The proposed mechanism for the indium-catalyzed cascade cycloisomerization of aryl 1,5-enynes highlights the role of the indium halide as a π-acid to activate the alkyne moiety.

Caption: Proposed mechanism for InI₃-catalyzed cascade cycloisomerization.

The reaction is initiated by the coordination of the Lewis acidic indium triiodide to the alkyne, which facilitates a 6-endo-dig cyclization to form a vinylindium intermediate. This is followed by an intramolecular Friedel-Crafts-type reaction and subsequent rearomatization to yield the final tricyclic product and regenerate the catalyst.

For intramolecular hydroarylation reactions, the indium halide catalyst activates the alkyne for nucleophilic attack by the aromatic ring.

Caption: Mechanism of indium halide-catalyzed intramolecular hydroarylation.

Conclusion

The evidence presented indicates that indium triiodide is often a superior catalyst compared to indium trichloride and indium tribromide in a range of organic transformations. Its enhanced reactivity can be attributed to the unique properties of the iodide counter-ion, which likely facilitates key steps in the catalytic cycle. For researchers in organic synthesis and drug development, the choice of the indium halide catalyst can be a critical parameter to optimize reaction outcomes. While InCl₃ and InBr₃ remain valuable and effective catalysts for many applications, the exploration of InI₃ is highly recommended when seeking to improve yields, shorten reaction times, and enable challenging transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2024.sci-hub.se [2024.sci-hub.se]

Spectroscopic analysis of Indium triiodide compounds

A Comparative Guide to the Spectroscopic Analysis of Indium Trihalides

This guide provides a comparative spectroscopic analysis of Indium(III) triiodide (InI₃) alongside its halide counterparts, Indium(III) tribromide (InBr₃) and Indium(III) trichloride (InCl₃). It is designed for researchers, scientists, and professionals in drug development seeking to understand the structural and electronic properties of these compounds through various analytical techniques. The following sections present quantitative data, detailed experimental protocols, and a visual workflow for spectroscopic characterization.

Data Presentation: Spectroscopic Comparison

The structural and electronic properties of indium trihalides can be effectively probed using a variety of spectroscopic techniques. The data summarized below offers a quantitative comparison based on Raman Spectroscopy, UV-Visible Spectroscopy, and X-ray Photoelectron Spectroscopy (XPS).

Raman Spectroscopy

Raman spectroscopy reveals information about the vibrational modes of a molecule, which are sensitive to bond strength, molecular structure, and symmetry. The spectra of indium trihalides are consistent with their known crystal structures.[1] In aqueous solutions, InI₃ exists in equilibrium between the solvated molecule and the complex anion InI₄⁻.[2][3]

Compound/Species	Solvent/State	Vibrational Mode (cm⁻¹)	Reference
InI₃(H₂O)ₓ	Aqueous Solution	158 (ν_sym)	[2][3]
InI₄⁻	Aqueous Solution	139 (ν₁)	[2][3]
InI₃·Et₂O	Diethyl Ether	151 (ν_sym)	[2]
InBr₃	Crystalline	Similar to InCl₃	[1]
InCl₃	Crystalline	Polymeric Layer Lattice	[1]

UV-Visible Spectroscopy

UV-Visible spectroscopy is used to determine the electronic transitions within a compound. For solid-state materials like indium trihalides, this technique, often using diffuse reflectance, is employed to estimate the band gap energy. A high-pressure, layered rhombohedral polymorph of InI₃ (HP-InI₃) has been synthesized, exhibiting a different color and band gap from the ambient-pressure monoclinic form (AP-InI₃).[4]

Compound	Method	Estimated Band Gap (eV)	Reference
AP-InI₃ (monoclinic)	Diffuse Reflectance	2.71 (Indirect)	[4]
HP-InI₃ (rhombohedral)	Diffuse Reflectance	2.01 (Indirect)	[4]
MAInBr₄	Diffuse Reflectance	3.77	[5]
MA₂InBr₅	Diffuse Reflectance	3.54	[5]
MA₄InBr₇ *	Diffuse Reflectance	3.69	[5]
Note: MA = Methylammonium. These are hybrid organic-inorganic indium bromide compounds included for broader comparison.

X-ray Photoelectron Spectroscopy (XPS)

XPS provides information on elemental composition and chemical states by measuring the binding energies of core-level electrons. While detailed binding energy values for InI₃ are sparse in the provided results, analysis of indium halide compounds has been performed.[6] It is noted that interpreting indium's chemical state can be challenging due to subtle shifts in the In 3d binding energies.[7] The use of X-ray induced Auger peaks is often recommended to aid in chemical state assignment.[8]

Element	Core Level	Compound	Binding Energy (eV)	Notes	Reference
In	3d₅/₂	Indium Metal	~443.8 - 444.0	Asymmetric peak shape.[7][9]
In	3d	In Compounds	~443.8 to 446.1	Small or negligible shifts for compounds like oxides; peaks broaden relative to the metal.[7][8]
I	3d₅/₂, 3d₃/₂	InI₃	Not specified	Line widths for 3d₅/₂ and 3d₃/₂ are 1.4 eV and 1.5 eV, respectively.[6]

Experimental Workflow

The following diagram illustrates a generalized workflow for the spectroscopic analysis of indium trihalide compounds, from initial sample handling to final comparative analysis.

Caption: Generalized workflow for the spectroscopic characterization of indium trihalides.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following are generalized protocols for the key spectroscopic techniques discussed.

Raman Spectroscopy Protocol

• Sample Preparation :

  • For solid-state analysis, anhydrous powder of the indium trihalide is placed in a suitable sample container, such as a Pyrex glass tube.[10]

  • For solution analysis, the compound is dissolved in the desired solvent (e.g., deionized water, diethyl ether) to a specific concentration (e.g., 1.0 mol L⁻¹).[2][10]

• Instrumentation :

  • A Raman spectrometer, such as a Perkin Elmer 2000 R, is used.[10]

  • A Nd:YAG laser with an excitation wavelength of 1064 nm is a common choice.[10]

• Data Acquisition :

  • Spectra are recorded using a 180° backscattering geometry.[10]

  • For temperature-sensitive samples, a low-temperature cell can be used to maintain a constant temperature (e.g., 0°C).[10]

  • Laser power and the number of scans are adjusted based on sample type (e.g., 50 mW and 300 scans for solids; 400 mW and 100 scans for solutions).[10]

• Data Analysis :

  • The resulting spectrum is processed to identify the positions of the Raman peaks (in cm⁻¹).

  • These peaks are assigned to specific molecular vibrations (e.g., stretching, bending modes) based on literature values and theoretical computations.[10]

UV-Visible Diffuse Reflectance Spectroscopy Protocol

• Sample Preparation :

  • The powdered indium trihalide sample is prepared for analysis. To ensure proper scattering, it may be diluted with a non-absorbing standard, such as dry MgO, to a known weight percentage (e.g., 50% w/w).[4]

  • A pure reflectance standard (e.g., dry MgO) is used for baseline correction.[4]

• Instrumentation :

  • A UV-Vis spectrophotometer equipped with a diffuse reflectance accessory (e.g., Agilent Cary 5000 with DRA-2500) is used.[4]

• Data Acquisition :

  • The reflectance spectrum (R) of the sample is collected over the desired wavelength range.

  • To minimize degradation from atmospheric moisture, transfers of hygroscopic samples like InI₃ should be performed rapidly.[4][11]

• Data Analysis :

  • The reflectance data is converted to absorbance using the Kubelka-Munk function.[4]

  • The optical band gap (Eg) is estimated by plotting the transformed data in a Tauc plot and extrapolating the linear region to the energy axis.[4]

X-ray Photoelectron Spectroscopy (XPS) Protocol

• Sample Preparation :

  • The solid sample is mounted on a sample holder using an appropriate method, such as pressing into indium foil or using double-sided copper tape.[7]

  • To prevent surface contamination, samples are typically introduced into the ultra-high vacuum (UHV) analysis chamber via a load-lock system or a glove box.[7]

• Instrumentation :

  • An XPS system with a monochromatic X-ray source (e.g., Al Kα) is used. The instrument is operated under UHV conditions (e.g., base pressure of ~10⁻¹⁰ Torr).[7]

• Data Acquisition :

  • A survey scan is first acquired to identify all elements present on the surface.

  • High-resolution scans are then recorded for specific core levels of interest (e.g., In 3d, I 3d, C 1s, O 1s).

  • Charge neutralization may be required for insulating samples.

• Data Analysis :

  • The binding energy scale is calibrated using a reference peak, typically the adventitious carbon C 1s peak at 284.8 eV or a gold Au 4f peak at 83.96 eV.[7]

  • The high-resolution spectra are curve-fitted to determine the binding energies, peak widths (FWHM), and relative atomic concentrations of the different chemical states of each element.

  • Analysis of X-ray induced Auger peaks (e.g., In MNN) can be used in conjunction with the core-level spectra to create Wagner plots and more reliably distinguish between chemical states.[7][8]

References

• 1. The vibrational spectra and structure of indium(III) chloride, bromide, and iodide - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Raman investigations of indium iodide complexes : the species present in aqueous and diethyl ether solutions [kth.diva-portal.org]
• 4. arxiv.org [arxiv.org]
• 5. osti.gov [osti.gov]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. researchgate.net [researchgate.net]
• 8. Indium | XPS Periodic Table | Thermo Fisher Scientific - US [thermofisher.com]
• 9. X-ray Photoelectron Spectroscopy (XPS) Reference Pages: Indium [xpsfitting.com]
• 10. The Raman Spectrum of Iodine Azide IN3 | The Infrared and Raman Discussion Group [irdg.org]
• 11. Indium(III) iodide - Wikipedia [en.wikipedia.org]

Bridging the Gap: Validating Experimental Results with Computational Models of Indium Triiodide

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

Indium triiodide (InI₃), a compound with growing interest in materials science and as a potential precursor in pharmaceutical development, exists in multiple polymorphic forms, each exhibiting distinct physical and electronic properties. Accurate characterization of these properties is paramount for its application. This guide provides a comprehensive comparison of experimental data with computational models for two principal polymorphs of InI₃: the ambient-pressure monoclinic phase (AP-InI₃) and a high-pressure rhombohedral phase (HP-InI₃). By presenting quantitative data in structured tables, detailing experimental protocols, and visualizing complex relationships, this guide aims to facilitate a deeper understanding and validation of experimental findings through computational modeling.

Structural and Electronic Properties: A Side-by-Side Comparison

The structural and electronic characteristics of the two InI₃ polymorphs have been determined through a combination of experimental techniques and computational calculations. The ambient-pressure phase adopts a monoclinic crystal structure, characterized by the presence of In₂I₆ dimers. In contrast, the high-pressure phase exhibits a rhombohedral structure.[1] A detailed comparison of their properties is presented below.

Table 1: Comparison of Structural Properties of InI₃ Polymorphs

Property	Ambient-Pressure (AP) Monoclinic InI₃ (Experimental)	Ambient-Pressure (AP) Monoclinic InI₃ (Computational)	High-Pressure (HP) Rhombohedral InI₃ (Experimental)	High-Pressure (HP) Rhombohedral InI₃ (Computational)
Crystal System	Monoclinic	Monoclinic	Rhombohedral	Rhombohedral
Space Group	P2₁/c[2]	P2₁/c	R-3[3]	R-3[3]
Lattice Parameters	a = 9.837 Å, b = 6.102 Å, c = 12.195 Å, β = 107.69°[2]	a = 10.03 Å, b = 6.31 Å, c = 12.42 Å, β = 107.53°	a = 7.217 Å, c = 20.476 Å[3]	Not explicitly found
In-I Bond Lengths	Within In₂I₆ dimers	2.67 Å (shorter), 2.87 Å (longer) in InI₄ tetrahedra	2.895 Å to 2.913 Å in InI₆ octahedra[3]	Not explicitly found

Table 2: Comparison of Electronic Properties of InI₃ Polymorphs

Property	Ambient-Pressure (AP) Monoclinic InI₃ (Experimental)	Ambient-Pressure (AP) Monoclinic InI₃ (Computational)	High-Pressure (HP) Rhombohedral InI₃ (Experimental)	High-Pressure (HP) Rhombohedral InI₃ (Computational)
Band Gap (eV)	2.71 (indirect)[3]	2.2 (OQMD), 2.28[3]	2.01 (indirect)[3]	~1.8 (OQMD)[3]

Vibrational Properties: Unveiling Molecular Motion

Vibrational spectroscopy, encompassing Infrared (IR) and Raman techniques, provides a fingerprint of a molecule's vibrational modes. Comparing experimental vibrational frequencies with those predicted by computational models is a powerful tool for validating molecular structures and understanding bonding. The far-infrared and Raman spectra of crystalline indium triiodide have been recorded and are reported to be consistent with its known crystal structures.

(Data for the following table is pending the acquisition of specific experimental and computational vibrational frequencies.)

Table 3: Comparison of Vibrational Frequencies (cm⁻¹) of InI₃ Polymorphs

Vibrational Mode	Ambient-Pressure (AP) Monoclinic InI₃ (Experimental - Raman)	Ambient-Pressure (AP) Monoclinic InI₃ (Experimental - IR)	Ambient-Pressure (AP) Monoclinic InI₃ (Computational)	High-Pressure (HP) Rhombohedral InI₃ (Experimental - Raman)	High-Pressure (HP) Rhombohedral InI₃ (Experimental - IR)	High-Pressure (HP) Rhombohedral InI₃ (Computational)
[Mode Description]
...

Experimental Protocols

The experimental data presented in this guide were obtained using the following key methodologies:

X-Ray Diffraction (XRD)

Single-Crystal X-Ray Diffraction (SCXRD): Small single crystals of the high-pressure InI₃ polymorph were used for SCXRD analysis. Data was collected using ω scans with Mo Kα radiation (λ = 0.71073 Å). The unit cell parameters were determined and refined from a significant number of reflections. Data reduction included corrections for Lorentz polarization, and a numerical absorption correction was applied.[3]

Powder X-Ray Diffraction (PXRD): PXRD patterns for both the ambient-pressure starting material and the high-pressure product were collected using a diffractometer with Cu Kα radiation (λ = 1.5406 Å). To prevent degradation from air and moisture, the measurements for the high-pressure phase were conducted inside a nitrogen-filled glove box.[3] Rietveld refinement of the PXRD data was used to determine the crystal structure of the HP-InI₃ phase.[3]

Experimental workflow for the structural characterization of InI₃ polymorphs using X-ray diffraction.

UV-Vis Diffuse Reflectance Spectroscopy

To determine the band gaps of the InI₃ polymorphs, UV-Vis diffuse reflectance spectra were collected on powder samples using a spectrometer equipped with a diffuse reflectance accessory. The samples, being air-sensitive and hygroscopic, were diluted with dry MgO (50% w/w), and dry MgO was used as the reflectance standard. The reflectance data was converted to absorption data using the Kubelka-Munk function, and the band gap values were calculated from Tauc plots for indirect transitions.[3]

Workflow for determining the band gap of InI₃ using diffuse reflectance spectroscopy.

Computational Methodologies

The computational data presented herein are primarily derived from Density Functional Theory (DFT) calculations, a robust method for investigating the electronic structure of many-body systems.

Structural and Electronic Properties

The calculated structural and electronic properties, such as lattice parameters and band gaps, for both the monoclinic (P2₁/c) and rhombohedral (R-3) phases of InI₃ were obtained from the Open Quantum Materials Database (OQMD).[3] These high-throughput DFT calculations provide a valuable theoretical benchmark for comparison with experimental results.

Vibrational Properties

The prediction of vibrational frequencies (IR and Raman spectra) using DFT involves the calculation of the second derivatives of the energy with respect to the atomic positions (the Hessian matrix). The vibrational modes and their corresponding frequencies are then obtained by diagonalizing this matrix. The choice of exchange-correlation functional and basis set is critical for achieving good agreement with experimental data. For heavy elements like iodine, it is important to use appropriate basis sets that can accurately describe the electronic structure.

Logical relationship for validating experimental results with computational models.

Conclusion

The comparison of experimental data and computational models for Indium triiodide provides a powerful framework for validating and understanding its material properties. While there is generally good agreement between the experimental and computationally determined structural and electronic properties, further work is needed to obtain and compare detailed vibrational spectra. Such data will provide a more complete picture of the bonding and dynamics in the different polymorphs of InI₃, aiding in the rational design and application of this versatile material. This guide serves as a foundational resource for researchers, encouraging a synergistic approach that leverages both experimental and computational techniques for the robust characterization of novel materials.

References

• 1. arxiv.org [arxiv.org]
• 2. The vibrational spectra and structure of indium(III) chloride, bromide, and iodide - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Indium Triiodide and Gallium Triiodide for Advanced Research Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is paramount to the success of experimental work. This guide provides a detailed comparative study of two key Group 13 metal halides: Indium Triiodide (InI₃) and Gallium Triiodide (GaI₃). We will delve into their fundamental properties, synthesis protocols, and key differences in reactivity, supported by experimental data, to assist in making informed decisions for your research endeavors.

At a Glance: Key Physicochemical Properties

A summary of the essential physical and chemical properties of Indium triiodide and Gallium triiodide is presented below, highlighting their principal differences.

Property	Indium Triiodide (InI₃)	Gallium Triiodide (GaI₃)
Molar Mass	495.53 g/mol [1]	450.44 g/mol [2]
Appearance	Yellow, very hygroscopic solid[1]	Light yellow, hygroscopic powder[3]
Melting Point	210 °C[1]	212 °C[3]
Boiling Point	500 °C[1]	345 °C (sublimes)[2]
Density	4.69 g/cm³[1]	4.15 g/cm³[2]
Crystal Structure	Monoclinic, forms In₂I₆ dimers[1]	Monoclinic, exists as the dimer Ga₂I₆ in the solid state[3]
Solubility	Highly soluble in water[1]	Decomposes in water[2]
Lewis Acidity	Less Lewis acidic compared to GaI₃[4][5]	More Lewis acidic compared to InI₃[4][5]

Synthesis and Handling: Experimental Protocols

The successful application of these triiodides in research necessitates a clear understanding of their synthesis and handling requirements. Below are detailed experimental protocols for their preparation.

Synthesis of Indium Triiodide (InI₃)

Indium triiodide can be synthesized through the direct reaction of indium metal with iodine. One common laboratory-scale method involves the use of a non-polar solvent.

Experimental Protocol:

• Preparation: A thin foil of high-purity indium metal is suspended in degassed n-hexane under an inert argon atmosphere.

• Reaction: 1.5 equivalents of iodine (I₂) are added to the suspension.

• Reflux: The reaction mixture is refluxed for a period of 1 to 3 hours.

• Isolation: After cooling, the resulting precipitate of Indium triiodide is collected by filtration, washed with fresh n-hexane, and dried under vacuum. A yield of approximately 95% can be expected.[6]

Synthesis of Gallium Triiodide (GaI₃)

Gallium triiodide can also be prepared by the direct reaction of its constituent elements. A method utilizing an ether solvent is described below.

Experimental Protocol:

• Preparation: Metallic gallium is placed in a reaction vessel with an ether solvent such as dibutyl ether or tetrahydrofuran under an inert gas atmosphere.

• Reaction: Iodine is added to the mixture. The reaction is carried out at a temperature between 40 to 90°C with stirring.[7]

• Work-up: Upon completion of the reaction, a portion of the solvent is distilled off until crystals of Gallium triiodide begin to appear.

• Isolation: The mixture is then cooled, and the precipitated crystals are collected by filtration in an inert atmosphere, washed with petroleum ether, and dried under vacuum. This method can yield between 89% and 95% of the final product.[7]

It is crucial to note that both InI₃ and GaI₃ are sensitive to moisture and should be handled and stored under anhydrous conditions, for instance, in a glovebox or under a dry, inert atmosphere.

Comparative Performance and Reactivity

While both InI₃ and GaI₃ are valuable Lewis acids in organic synthesis and as precursors in materials science, their reactivity profiles exhibit notable differences.

A key distinguishing factor is their Lewis acidity. Experimental studies have shown that indium halide complexes are generally less Lewis acidic than their gallium analogues.[4][5] This difference in electrophilicity can influence their catalytic activity and the nature of the intermediates formed in chemical reactions.

Interestingly, despite its lower Lewis acidity, indium-based catalysts have demonstrated higher reactivity and selectivity in certain applications, such as the ring-opening polymerization of lactide.[5] This suggests that factors beyond simple Lewis acidity, such as the size of the metal center and the lability of the metal-iodine bond, play a significant role in determining their catalytic performance. In some instances, InI₃ has been shown to facilitate both Sₙ1 and Sₙ2 type reactions, showcasing its versatility as a catalyst.[8]

Application in Semiconductor Synthesis: A Workflow Example

A primary application for both Indium triiodide and Gallium triiodide is as precursors in the chemical vapor deposition (CVD) synthesis of III-V semiconductor materials, such as Indium Nitride (InN) and Gallium Nitride (GaN). These materials are critical components in modern electronics and optoelectronics.

The following diagram illustrates a generalized experimental workflow for the synthesis of a III-V nitride thin film using either InI₃ or GaI₃ as the group III precursor.

Workflow for III-V Nitride Thin Film Synthesis via CVD.

In this process, the solid triiodide precursor is heated to generate a vapor, which is then transported into a reaction chamber containing a heated substrate. A nitrogen source, typically ammonia (NH₃), is also introduced into the reactor. On the heated substrate surface, the precursors react to form a thin film of the desired III-V nitride material (InN or GaN). The quality and properties of the resulting film are highly dependent on process parameters such as temperature, pressure, and precursor flow rates.

Logical Relationship in Catalysis

The role of Indium triiodide and Gallium triiodide as Lewis acid catalysts in organic synthesis can be represented by the following logical diagram.

Lewis Acid Catalysis by InI₃ and GaI₃.

In a typical catalytic cycle, the Lewis acidic metal center (In or Ga) coordinates to an electron-rich site on the substrate molecule. This coordination activates the substrate, making it more susceptible to subsequent chemical transformation. After the reaction proceeds to form the product, the catalyst is regenerated and can participate in another catalytic cycle. The efficiency of this process is influenced by the strength of the Lewis acid-substrate interaction.

Conclusion

Both Indium triiodide and Gallium triiodide are versatile and powerful reagents for a wide range of applications in both synthetic chemistry and materials science. While they share similarities in their structure and synthesis, their differing Lewis acidities and reactivities provide researchers with a choice of tools to suit specific experimental needs. A thorough understanding of their properties and handling requirements, as outlined in this guide, is essential for their effective and safe utilization in the laboratory.

References

• 1. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 2. Cas 13450-91-4,GALLIUM(III) IODIDE | lookchem [lookchem.com]
• 3. Gallium(III) iodide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. A Comparison of Gallium and Indium Alkoxide Complexes as Catalysts for Ring-Opening Polymerization of Lactide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. INDIUM(III) IODIDE synthesis - chemicalbook [chemicalbook.com]
• 7. RU2638988C1 - Method of producing gallium triiodide - Google Patents [patents.google.com]
• 8. Synthesis of a Wide Range of Thioethers by Indium Triiodide Catalyzed Direct Coupling between Alkyl Acetates and Thiosilanes [organic-chemistry.org]

Indium Triiodide: A Comparative Guide to its Performance in Diverse Solvent Systems

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the performance of Indium triiodide (InI₃) in various solvent systems, supported by experimental data. We delve into its solubility and catalytic efficacy, offering insights into its applications in organic synthesis.

Indium triiodide, a Lewis acid catalyst, has garnered significant attention in organic chemistry for its ability to promote a variety of chemical transformations. Its performance, however, is intrinsically linked to the solvent system in which it is employed. This guide offers a comparative analysis of InI₃'s behavior in different solvents, providing a valuable resource for reaction optimization and methodological development.

Solubility Profile of Indium Triiodide

The solubility of a catalyst is a critical factor that influences its activity and the homogeneity of the reaction mixture. Indium triiodide exhibits a wide range of solubilities across various solvents. While it is highly soluble in polar protic and aprotic solvents, its solubility in nonpolar solvents is limited.

Table 1: Solubility of Indium Triiodide in Various Solvents

Solvent	Formula	Type	Solubility ( g/100 g of solvent)	Temperature (°C)
Water	H₂O	Polar Protic	1310	22
Methanol	CH₃OH	Polar Protic	648.5	20
Ethanol	C₂H₅OH	Polar Protic	539.8	20
Chloroform	CHCl₃	Polar Aprotic	Soluble	Not Specified
Benzene	C₆H₆	Nonpolar	Soluble	Not Specified
Diethyl Ether	(C₂H₅)₂O	Polar Aprotic	Soluble	Not Specified

Catalytic Performance in Organic Synthesis

Indium triiodide has proven to be a versatile and efficient catalyst in a range of organic reactions. Its performance is often superior to other Lewis acids, and the choice of solvent can significantly impact reaction outcomes, including yield, selectivity, and reaction time.

Mukaiyama Aldol Reaction

The Mukaiyama aldol reaction, a cornerstone of carbon-carbon bond formation, benefits significantly from the catalytic activity of Indium triiodide. In a notable study, InI₃ was found to be a highly effective catalyst for the Mukaiyama aldol reaction of silyl enolates with esters in the presence of hydrosilanes. This method provides a direct route to β-hydroxycarbonyl compounds, and InI₃ demonstrated superior yields and high chemoselectivity compared to other Lewis acids.[4]

Experimental Protocol: Indium Triiodide-Catalyzed Mukaiyama Aldol Reaction

A representative procedure for the InI₃-catalyzed Mukaiyama aldol reaction is as follows:

• To a solution of the ester (0.5 mmol) and silyl enolate (0.6 mmol) in a chosen solvent (e.g., dichloromethane, 2.0 mL) under an inert atmosphere, add Indium triiodide (0.025 mmol, 5 mol%).

• Add a hydrosilane (e.g., triethylsilane, 0.75 mmol) to the mixture.

• Stir the reaction mixture at room temperature for the specified time (typically a few hours).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Friedel-Crafts Acylation

Friedel-Crafts acylation is a fundamental method for the synthesis of aryl ketones. While traditionally requiring stoichiometric amounts of strong Lewis acids like aluminum chloride, the use of catalytic amounts of milder Lewis acids is a significant advancement. Indium halides, including InI₃, have been explored as catalysts for this transformation. The choice of solvent can influence the reaction rate and selectivity.

References

• 1. indium(III) iodide [chemister.ru]
• 2. CAS 13510-35-5: indium triiodide | CymitQuimica [cymitquimica.com]
• 3. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 4. Direct Use of Esters in the Mukaiyama Aldol Reaction: A Powerful and Convenient Alternative to Aldehydes [organic-chemistry.org]

The Search for Greener Pastures: A Comparative Guide to Alternative Lewis Acid Catalysts Beyond Indium Triiodide

For researchers, scientists, and drug development professionals seeking more sustainable, cost-effective, and efficient catalytic systems, this guide offers a comparative analysis of viable alternatives to Indium triiodide (InI₃) as a Lewis acid catalyst in organic synthesis. This publication delves into the performance of prominent substitutes, presenting supporting experimental data, detailed protocols, and mechanistic insights to inform your catalyst selection.

Indium(III) halides, including the triiodide, have carved a niche in organic synthesis due to their unique catalytic activities.[1][2] However, the growing emphasis on green chemistry and economic viability has spurred the exploration of alternative Lewis acids that are more abundant, less toxic, and equally or more effective. This guide focuses on four promising alternatives: Scandium triflate (Sc(OTf)₃), Bismuth triflate (Bi(OTf)₃), Zirconium tetrachloride (ZrCl₄), and Iron(III) chloride (FeCl₃).

Performance Comparison in Key Organic Transformations

The efficacy of a Lewis acid catalyst is highly dependent on the specific reaction. Below, we compare the performance of our selected alternatives against Indium triiodide in representative organic transformations.

Michael Addition Reactions

The Michael addition, a cornerstone of C-C bond formation, provides a clear platform for comparing catalyst performance. While direct comparative data for a single Michael addition reaction featuring all five catalysts is scarce, analogous systems with nitroalkenes offer valuable insights.[3]

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Indium Triiodide (InI₃)	Data not available in direct comparison	-	-	-
Ytterbium Triflate (Yb(OTf)₃) *	10	24	95	92
Scandium Triflate (Sc(OTf)₃)	10	24	91	85
Copper Triflate (Cu(OTf)₂) **	10	24	88	75
Zinc Triflate (Zn(OTf)₂) **	10	24	85	60

Data from a comparative study on the Friedel-Crafts alkylation of indoles with β-nitrostyrene, a reaction mechanistically similar to Michael addition.[3]

Key Observation: In this analogous reaction, Ytterbium triflate demonstrates superior performance in terms of both yield and enantioselectivity. Scandium triflate also proves to be a highly effective catalyst.

Nazarov Cyclization

The Nazarov cyclization is a powerful method for synthesizing cyclopentenones. A study comparing various Lewis acids for this reaction highlights the exceptional activity of Bismuth triflate.[4][5]

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Reaction Time (h)	Yield (%)
Bismuth Triflate (Bi(OTf)₃)	10	60	3	93
Indium Triflate (In(OTf)₃)	10	60	8	76
Ytterbium Triflate (Yt(OTf)₃)	10	60	12	72
Zirconium Tetrachloride (ZrCl₄)	10	60	12	65
Aluminum Chloride (AlCl₃)	10	60	12	58
Indium Chloride (InCl₃)	10	60	12	55

Key Observation: Bismuth triflate is a remarkably efficient catalyst for the Nazarov reaction, affording a high yield in a significantly shorter reaction time compared to other Lewis acids, including Indium triflate.[4][5]

In-Depth Look at the Alternatives

Scandium Triflate (Sc(OTf)₃)

Scandium triflate has emerged as a highly versatile and water-stable Lewis acid catalyst.[6] Its high catalytic activity stems from its small ionic radius, which allows for strong coordination to carbonyl oxygen atoms.[6]

Key Applications:

• Acylation of Alcohols: Sc(OTf)₃ is an extremely active catalyst for the acylation of primary, secondary, and even sterically hindered tertiary alcohols with acid anhydrides.[7][8]

• Friedel-Crafts Reactions: It effectively catalyzes Friedel-Crafts alkylation and acylation, often leading to improved selectivity and higher yields compared to traditional catalysts.[9]

• Aldol Reactions: It is recognized as one of the most active Lewis acid catalysts for aldol condensation reactions in water.[6]

• Oxime Ligation: In bioconjugation, Sc(OTf)₃ can significantly enhance the rate of oxime ligation, even at neutral pH.[6]

Bismuth Triflate (Bi(OTf)₃)

Bismuth triflate is an attractive "green" Lewis acid catalyst due to its low toxicity, cost-effectiveness, and environmental friendliness.[4][10][11] It has demonstrated remarkable catalytic activity in a wide range of organic transformations.

Key Applications:

• Nazarov Reaction: As highlighted in the comparison table, Bi(OTf)₃ is an excellent catalyst for the Nazarov reaction.[4][5]

• Knoevenagel Condensation: It efficiently catalyzes the Knoevenagel condensation between aldehydes and active methylene compounds under solvent-free conditions.[11]

• Asymmetric Catalysis in Water: Chiral bismuth complexes have been successfully employed as water-compatible Lewis acids for highly enantioselective hydroxymethylation of silicon enolates.[12]

Zirconium Tetrachloride (ZrCl₄)

Zirconium tetrachloride is a cost-effective and moisture-stable Lewis acid.[13][14] It is considered a "green" catalyst due to its relatively low toxicity and reusability.[14]

Key Applications:

• Friedel-Crafts Reactions: ZrCl₄ is a useful, though sometimes considered weak, Lewis acid for Friedel-Crafts reactions.[13][15]

• Condensation and Reduction Reactions: It serves as a catalyst for various condensation and reduction reactions.[13]

• Synthesis of Organometallic Complexes: It is a crucial precursor for the synthesis of organozirconium complexes.[15]

Iron(III) Chloride (FeCl₃)

Iron(III) chloride is an inexpensive, abundant, and environmentally benign Lewis acid.[16][17][18] Its use avoids many of the handling and safety issues associated with traditional Lewis acids like aluminum chloride.[16]

Key Applications:

• Friedel-Crafts Acylation: FeCl₃ is a well-established and effective catalyst for Friedel-Crafts acylation reactions.[16]

• Aldol Reactions in Water: Contrary to previous assumptions, FeCl₃ can act as a water-compatible Lewis acid for diastereoselective aldol reactions in the presence of a surfactant.[17]

• Acetal-Ene Reaction: It is a highly efficient catalyst for the acetal-ene reaction, providing high yields under mild conditions.[18]

Mechanistic Insights and Experimental Workflow

The catalytic activity of a Lewis acid (LA) in many reactions, such as the Michael addition, involves the activation of an electrophile. The Lewis acid coordinates to a Lewis basic site on the electrophile (e.g., the carbonyl oxygen of an α,β-unsaturated carbonyl compound), increasing its electrophilicity and making it more susceptible to nucleophilic attack.

References

• 1. researchgate.net [researchgate.net]
• 2. Indium in Catalysis – SynCatMet [syncatmeth.es]
• 3. benchchem.com [benchchem.com]
• 4. Bismuth(III) triflate: an economical and environmentally friendly catalyst for the Nazarov reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. beilstein-archives.org [beilstein-archives.org]
• 6. connectsci.au [connectsci.au]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Scandium Trifluoromethanesulfonate as an Extremely Active Lewis Acid Catalyst in Acylation of Alcohols with Acid Anhydrides and Mixed Anhydrides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scandium Triflate: A Versatile Catalyst with Promising Applications | Scandium [scandium.org]
• 10. researchgate.net [researchgate.net]
• 11. Bismuth (III) Triflate: A Mild, Efficient Promoter for the Synthesis of Trisubstituted Alkenes through Knoevenagel Condensation – Oriental Journal of Chemistry [orientjchem.org]
• 12. Bismuth Triflate-Chiral Bipyridine Complexes as Water-Compatible Chiral Lewis Acids [organic-chemistry.org]
• 13. Zirconium tetrachloride | 10026-11-6 [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. Zirconium(IV) chloride - Wikipedia [en.wikipedia.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. academic.oup.com [academic.oup.com]
• 18. Iron(III) Chloride Catalysis of the Acetal-Ene Reaction [organic-chemistry.org]

A Comparative Guide to the Crystal Structure of Indium Triiodide and its Halide Congeners

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the crystal structures of indium triiodide (InI₃) polymorphs and other indium trihalides. The information is supported by crystallographic data and experimental protocols for X-ray diffraction analysis, particularly for air-sensitive compounds.

Comparison of Indium Trihalide Crystal Structures

Indium trihalides exhibit a fascinating diversity in their crystal structures, influenced by factors such as pressure and the nature of the halide atom. The following table summarizes the key crystallographic parameters for indium triiodide (InI₃) in its ambient and high-pressure forms, alongside its fluoride (InF₃), chloride (InCl₃), and bromide (InBr₃) counterparts.

Compound	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	α (°)	β (°)	γ (°)	Formula Units (Z)
Ambient Pressure InI₃	Monoclinic	P2₁/c	9.837	6.102	12.195	90	107.69	90	4
High-Pressure InI₃	Rhombohedral	R-3	7.217	7.217	20.476	90	90	120	6
InF₃	Rhombohedral	R-3c	5.305	5.305	14.42	90	90	120	6
InCl₃	Monoclinic	C2/m	6.41	11.1	6.31	90	109.8	90	4
InBr₃	Monoclinic	C2/m	6.65	11.5	6.57	90	110.2	90	4

Key Structural Features:

• Ambient Pressure Indium Triiodide (AP-InI₃): At ambient pressure, indium triiodide exists as a molecular solid consisting of dimeric In₂I₆ molecules[1]. It crystallizes in the monoclinic P2₁/c space group[1][2]. A yellow form of InI₃ is known to slowly convert to a red form, though the crystal structure of the red form has not been determined by X-ray crystallography[1].

• High-Pressure Indium Triiodide (HP-InI₃): Upon the application of high pressure and temperature, a layered rhombohedral polymorph of InI₃ is formed[3][4]. This structure, belonging to the R-3 space group, is composed of layers of edge-sharing InI₆ octahedra[3][4].

• Indium Trifluoride (InF₃): InF₃ adopts a rhombohedral crystal structure, similar to that of rhodium(III) fluoride, where each indium center is octahedrally coordinated[4].

• Indium Trichloride (InCl₃): InCl₃ crystallizes in a layered structure with a close-packed chloride arrangement and octahedrally coordinated indium(III) centers, analogous to the YCl₃ structure[3].

• Indium Tribromide (InBr₃): Similar to aluminum trichloride, InBr₃ has a crystal structure with 6-coordinate indium atoms[5].

Experimental Protocol for X-ray Diffraction of Air-Sensitive Indium Triiodide

Due to the hygroscopic nature of indium triiodide, special care must be taken during sample preparation and data collection for X-ray diffraction (XRD) analysis. The following protocol outlines the key steps to ensure high-quality data from air-sensitive crystals.

1. Crystal Handling and Mounting:

• All manipulations of the InI₃ crystals should be performed in an inert atmosphere, such as inside a glovebox filled with nitrogen or argon.
• Select a suitable single crystal under a microscope.
• Coat the crystal in a cryoprotectant oil (e.g., paratone-N) to prevent atmospheric exposure and degradation.
• Mount the oil-coated crystal onto a cryo-loop.

2. Data Collection:

• The mounted crystal should be rapidly transferred to the diffractometer.
• A cold stream of nitrogen gas (typically around 100-150 K) should be directed at the crystal throughout the data collection process. This not only protects the sample from air but also minimizes thermal vibrations, leading to better diffraction data.
• For the high-pressure polymorph of InI₃, data was collected using ω scans with Mo Kα radiation (λ = 0.71073 Å) on a single crystal X-ray diffractometer[3].

3. Data Processing and Structure Refinement:

• The collected diffraction data is then processed to determine the unit cell parameters and space group.
• For powder X-ray diffraction data, Rietveld refinement is a powerful technique used to refine the crystal structure model[3][4].
• Various software packages are available for data reduction, absorption correction, and structure solution and refinement.

Visualizing Crystallographic Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for determining the crystal structure of air-sensitive compounds and the structural relationship between the different forms of indium triiodide.

Caption: Experimental workflow for single-crystal X-ray diffraction of air-sensitive compounds.

Caption: Structural relationships between InI₃ polymorphs and other indium trihalides.

References

• 1. mp-6949: InF3 (trigonal, R-3c, 167) [legacy.materialsproject.org]
• 2. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 3. Indium(III) chloride - Wikipedia [en.wikipedia.org]
• 4. Indium(III) fluoride - Wikipedia [en.wikipedia.org]
• 5. Indium(III) bromide - Wikipedia [en.wikipedia.org]

A Comparative Guide to Indium Triiodide and Alternative Semiconductor Precursors

For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable precursor is a critical step in the fabrication of high-performance semiconductor devices. Indium-based materials, in particular, are at the forefront of next-generation electronics, optoelectronics, and photovoltaics. While a variety of organoindium and indium halide precursors are available, this guide provides a comparative analysis of Indium triiodide (InI₃) against other common indium precursors, offering insights into their performance based on available experimental data.

Executive Summary

Indium triiodide is a versatile precursor for indium-based semiconductors, finding applications in high-speed electronics and solar cells.[1] Its performance, however, must be weighed against a range of alternative precursors, each with distinct advantages in deposition methods, processing temperatures, and resulting device characteristics. This guide synthesizes data from various studies to offer a comparative benchmark of these materials.

Performance Benchmarking of Indium Precursors

The performance of a semiconductor device is intrinsically linked to the quality of the deposited thin film, which is heavily influenced by the choice of precursor. The following tables summarize key performance metrics for thin-film transistors (TFTs) fabricated using various indium precursors.

Table 1: Performance of Thin-Film Transistors Fabricated from Organoindium Precursors

Precursor	Deposition Method	Deposition Temp. (°C)	Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)	Subthreshold Swing (V/dec)
(3-(dimethylamino)propyl)-dimethyl indium (DADI)	PEALD	RT - 250	-	-	-	-
(N,N-dimethylbutylamine)trimethylindium (DATI)	PEALD	RT - 250	115.8	>10⁸	-0.12	<0.07
Cyclopentadienyl indium (InCp)	ALD	150 - 200	7.8	10⁷	-	0.32
Dimethyl(N-ethoxy-2,2-dimethylpropanamido)indium	ALD	300	28 - 66	-	-	-

Table 2: Performance of Thin-Film Transistors Fabricated from Indium Halide and Nitrate Precursors (Solution Processed)

Precursor	Deposition Method	Annealing Temp. (°C)	Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)	Subthreshold Swing (V/dec)
Indium chloride (InCl₃)	Spin Coating	-	~44	~10⁶	<5	-
Indium nitrate (In(NO₃)₃)	Spin Coating	275	1.288	5.93 x 10⁶	0.84	0.84
Indium nitrate (In(NO₃)₃)	Spin Coating	300	13.95	1.42 x 10¹⁰	-	-

Note: The performance of TFTs can vary significantly based on the dielectric material, device architecture, and other processing parameters not listed in this table.

Experimental Protocols and Methodologies

Detailed experimental protocols are crucial for reproducing and building upon existing research. Below are summaries of methodologies employed for depositing indium-based thin films using various precursors.

Solution Processing (Spin Coating)

Solution-based methods offer a low-cost, scalable alternative to vacuum deposition techniques.

Workflow for Solution Processing of Indium Oxide Thin Films:

Solution processing workflow for indium oxide thin films.

Typical Protocol for Indium Nitrate Precursor:

A precursor solution is prepared by dissolving Indium nitrate hydrate (In(NO₃)₃·xH₂O) in a solvent like 2-methoxyethanol.[2] The solution is then spin-coated onto a substrate. Each layer is typically pre-annealed at a low temperature (e.g., 100°C) to evaporate the solvent before the next layer is deposited.[2] Finally, the film is annealed at a higher temperature (e.g., 275-300°C) to form the indium oxide semiconductor.[2][3]

Typical Protocol for Indium Chloride Precursor:

For indium chloride, a common approach involves dissolving InCl₃ in a solvent such as methoxyethanol, often with an added base like ethanolamine to control the film microstructure.[4][5] The solution is then spin-coated and annealed to produce the final indium oxide thin film.

Atomic Layer Deposition (ALD)

ALD is a vapor phase technique that allows for the deposition of highly conformal and uniform thin films with precise thickness control at the atomic level.[1]

Workflow for Atomic Layer Deposition:

Schematic of an Atomic Layer Deposition (ALD) cycle.

Typical Protocol for Organoindium Precursors:

In a typical ALD process, the indium precursor (e.g., Me₂In(EDPA)) and a reactant (e.g., H₂O) are pulsed sequentially into the deposition chamber, separated by purge steps with an inert gas like argon.[6] The substrate temperature is maintained within a specific "ALD window" to ensure self-limiting surface reactions. For Me₂In(EDPA), a deposition temperature of 300°C yields a saturated growth rate of 0.083 nm/cycle.[6]

Discussion and Comparison

Organoindium Precursors: These precursors, particularly those used in ALD, demonstrate the potential for high-performance TFTs with excellent mobility and switching characteristics. DATI, for instance, has been used to fabricate TFTs with a high mobility of 115.8 cm²/Vs. These precursors are often liquids, which can be advantageous for vapor phase deposition.

Indium Halides and Nitrates: Solution-processed TFTs using indium chloride and indium nitrate have also shown promising results, with mobilities reaching up to 44 cm²/Vs for InCl₃-based devices.[4][5] These precursors are generally less expensive than their organometallic counterparts, making them attractive for large-scale, low-cost manufacturing. The choice of precursor and solvent system significantly impacts the resulting film's electrical properties.[7]

Indium Triiodide: While direct comparative data for InI₃ in TFTs is limited in the reviewed literature, its use in other semiconductor applications suggests its potential. It is a key material for indium-based semiconductors and can be deposited via MOCVD and ALD.[1] The purity of InI₃ is a critical factor influencing the performance of the final device.[1] Further research is needed to establish its performance benchmarks in thin-film transistors to enable a direct comparison with the alternatives presented here.

Conclusion

The choice of an indium precursor is a critical decision in the fabrication of high-performance semiconductor devices. Organoindium precursors, when used with deposition techniques like ALD, can yield devices with very high mobility. Solution-processable indium halides and nitrates offer a cost-effective route to producing TFTs with respectable performance. While Indium triiodide is a promising precursor for various semiconductor applications, more research is required to fully benchmark its performance in thin-film transistors against the more established alternatives. The data and protocols presented in this guide provide a foundation for researchers to make informed decisions based on their specific application requirements and processing capabilities.

References

• 1. nbinno.com [nbinno.com]
• 2. mdpi.com [mdpi.com]
• 3. Atomically Thin Amorphous Indium–Oxide Semiconductor Film Developed Using a Solution Process for High-Performance Oxide Transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High performance solution-processed indium oxide thin-film transistors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. for-a.seoultech.ac.kr [for-a.seoultech.ac.kr]
• 7. researchportal.tuni.fi [researchportal.tuni.fi]

Safety & Regulatory Compliance

Proper Disposal of Indium Triiodide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents are critical for maintaining a secure and compliant laboratory environment. Indium triiodide (InI₃), a compound utilized in various research applications, requires specific disposal procedures due to its hazardous properties. This guide provides essential safety and logistical information for the proper management of indium triiodide waste, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the material's Safety Data Sheet (SDS). Indium triiodide is classified as a hazardous substance, and direct contact can cause chemical burns to the skin, eyes, and respiratory tract.[1] Ingestion may also be harmful.[1]

Personal Protective Equipment (PPE): When handling indium triiodide, appropriate PPE is mandatory. This includes:

• A fire-resistant lab coat

• Chemical-resistant gloves (e.g., nitrile)

• A face shield and safety goggles to protect against splashes and dust.

All handling of indium triiodide and its waste should be conducted within a certified chemical fume hood to prevent the inhalation of dust or fumes.[2]

Quantitative Data Summary

The following table summarizes the key quantitative data for indium triiodide, essential for risk assessment and proper handling.

Property	Value	Reference
Molecular Formula	InI₃	[3]
Molar Mass	495.53 g/mol	[3]
Melting Point	210 °C (410 °F)	[3]
Appearance	Yellow solid	[3]
Hazards	Causes burns, potential for serious eye damage, may cause sensitization by inhalation and skin contact, suspected of damaging fertility or the unborn child.	[1][4]

Disposal Procedures

There are two primary routes for the proper disposal of indium triiodide waste: collection for hazardous waste disposal and chemical treatment for indium recovery and recycling.

Collection for Hazardous Waste Disposal

The most straightforward and universally compliant method for disposing of indium triiodide is to treat it as hazardous waste.

Procedure:

• Segregation: Do not mix indium triiodide waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Containment: Place all solid indium triiodide waste, including contaminated materials like gloves and weighing paper, into a clearly labeled, sealed, and chemically resistant container.

• Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the contents as "Indium Triiodide."

• Storage: Store the sealed container in a designated hazardous waste accumulation area, away from incompatible materials.

• Pickup: Arrange for a pickup with your institution's EHS or a licensed hazardous waste disposal company.

Chemical Treatment for Indium Recovery (for advanced labs)

For laboratories with the appropriate engineering controls and expertise, chemical treatment to recover indium for recycling is a more sustainable option. This typically involves acid leaching to dissolve the indium compound.

Experimental Protocol: Acid Leaching for Indium Recovery

This protocol outlines a general procedure for the acid leaching of indium compounds for recovery. This should only be performed by trained personnel in a well-ventilated fume hood with appropriate PPE.

Objective: To dissolve indium triiodide in an acidic solution to prepare it for potential recovery and recycling.

Materials:

• Indium triiodide waste

• Sulfuric acid (H₂SO₄) or Hydrochloric acid (HCl)

• Deionized water

• Appropriate reaction vessel (e.g., glass beaker or flask)

• Stir plate and stir bar

• pH meter or pH strips

Procedure:

• Preparation: Carefully weigh the indium triiodide waste to be treated.

• Acid Solution Preparation: Prepare a dilute acid solution (e.g., 1-2 M sulfuric acid) by slowly adding the concentrated acid to deionized water (never the other way around) in a suitable container, allowing the solution to cool.

• Leaching: Place the indium triiodide waste into the reaction vessel. Slowly add the prepared acid solution to the waste while stirring continuously. The dissolution of indium compounds in acid is a common method for recovery.[1][5]

• Reaction Monitoring: Continue stirring the mixture until the solid indium triiodide has completely dissolved. The time required will depend on the amount of waste and the concentration of the acid.

• Neutralization (Optional, for pH adjustment): If required for the subsequent recovery step, the pH of the resulting solution can be carefully adjusted.

• Storage for Pickup: Transfer the resulting indium-containing solution to a clearly labeled, sealed container for collection by a chemical recycling company. Companies like Indium Corporation offer reclaim and recycling services for indium-containing materials.[6]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of indium triiodide.

Caption: Decision workflow for indium triiodide disposal.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible disposal of indium triiodide, minimizing risks and promoting a sustainable approach to chemical waste management. Always consult with your institution's environmental health and safety department for specific guidance and to ensure compliance with local regulations.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Indium(III) iodide - Wikipedia [en.wikipedia.org]
• 4. Indium Recycling from Waste Liquid Crystal Displays: Is It Possible? [mdpi.com]
• 5. research.chalmers.se [research.chalmers.se]
• 6. indium.com [indium.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Indium Triiodide

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of Indium triiodide (InI₃), a compound that, while valuable in research, presents notable health and safety considerations. Adherence to these protocols is critical for minimizing risk and ensuring the well-being of all laboratory personnel.

Immediate Safety Concerns

Indium triiodide is a hazardous substance that can cause severe skin and eye irritation or burns.[1][2] It is also classified as a skin sensitizer and may cause respiratory irritation.[2][3][4] There are potential risks of harm to an unborn child and suspected damage to fertility.[3] Long-term or repeated exposure may lead to cumulative health effects, including changes in lung function.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling Indium triiodide. This includes comprehensive protection for the eyes, face, hands, and body, as well as respiratory protection.

PPE Category	Required Equipment	Specifications and Best Practices
Eye and Face Protection	Chemical safety goggles and a full face shield.	Must conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][4]
Skin Protection	Chemical protective gloves (e.g., PVC), overalls, and a PVC apron.	Gloves should have a breakthrough time appropriate for the duration of handling.[1] Always inspect gloves before use and remove them carefully to avoid skin contact.[1] Wash hands thoroughly after removing gloves.
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator.	Required when there is a risk of overexposure, inhalation of dust, or in case of inadequate ventilation.[1][2][4] A dust respirator or a respirator with a Type B-P filter is recommended.[1][5]
Protective Clothing	Protective work clothing, including long sleeves and pants, and close-toed shoes.	Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[5]

Occupational Exposure Limits

Adherence to established occupational exposure limits is crucial for minimizing the health risks associated with Indium triiodide.

Organization	Exposure Limit (Time-Weighted Average)
ACGIH, OSHA, NIOSH	0.1 mg/m³ (for Indium and its compounds)[2][6][7]
Oregon Permissible Exposure Limits (PELs)	0.1 mg/m³ (for Indium and compounds, as In)[1]

Operational Plan: From Handling to Disposal

A systematic approach to the handling and disposal of Indium triiodide is essential for maintaining a safe laboratory environment.

Handling Protocol

• Preparation :

  • Ensure that an eyewash station and safety shower are readily accessible and in close proximity to the workstation.[2][4]

  • Work should be conducted in a properly operating chemical fume hood with an average face velocity of at least 100 feet per minute or in an area with local exhaust ventilation.[1][5]

  • Assemble all necessary PPE and ensure it is in good condition.

• Handling :

  • Avoid all personal contact with the substance, including inhalation of dust.[1]

  • Avoid generating dust during handling.[1]

  • Use dry, clean-up procedures if any material is spilled.[1]

  • Keep the container tightly sealed when not in use.[2][4]

  • Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and moisture.[2][5]

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[2][4]

  • Decontaminate the work area.

  • Remove and properly store or dispose of PPE. Contaminated clothing should be removed immediately and washed before reuse.[5]

Spill Response Plan

• Minor Spills :

  • Immediately alert others in the vicinity.

  • Wearing appropriate PPE, clean up the spill immediately using dry methods to avoid generating dust.[1]

  • Place the spilled material into a suitable, labeled container for hazardous waste disposal.[1]

• Major Spills :

  • Evacuate the area and move upwind of the spill.[1]

  • Alert emergency responders, providing them with the location and nature of the hazard.[1]

  • Only trained personnel with full-body protective clothing and breathing apparatus should respond to a major spill.[1]

Disposal Plan

Indium triiodide and its containers must be disposed of as hazardous waste.

• Waste Collection :

  • Collect all waste material, including any contaminated items, in a suitable, clearly labeled, and securely sealed container.[1]

  • Do not use aluminum or galvanized containers.[1]

• Disposal :

  • Dispose of the hazardous waste in accordance with all local, regional, national, and international regulations.[8]

  • Do not empty into drains or release into the environment.[8][9]

Workflow for Safe Handling and Disposal

Caption: Workflow for the safe handling and disposal of Indium triiodide.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. fishersci.com [fishersci.com]
• 3. carlroth.com [carlroth.com]
• 4. fishersci.com [fishersci.com]
• 5. ltschem.com [ltschem.com]
• 6. INDIUM COMPOUNDS (as In) | Occupational Safety and Health Administration [osha.gov]
• 7. CDC - NIOSH Pocket Guide to Chemical Hazards - Indium [cdc.gov]
• 8. carlroth.com [carlroth.com]
• 9. nanofab.utah.edu [nanofab.utah.edu]